MOF-74-Ni

Core Science & Biosynthesis

An In-Depth Technical Guide to the Core Properties of MOF-74-Ni

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials composed of metal ions or clusters coordinated to organic ligands. Among the vast family of MOFs, MOF-74 has garnered significant attention due to its unique structural features, including a high density of open metal sites and one-dimensional hexagonal channels. This guide focuses specifically on the nickel-containing variant, MOF-74-Ni (also known as Ni/DOBDC or CPO-27-Ni), providing a comprehensive overview of its fundamental properties, synthesis, and characterization. Particular emphasis is placed on its potential applications in the field of drug development, exploring its use as a versatile carrier for therapeutic agents.

Core Properties of MOF-74-Ni

The defining characteristics of MOF-74-Ni are rooted in its unique crystal structure and composition. These properties dictate its performance in various applications, from gas storage and separation to catalysis and drug delivery.

Structural and Crystallographic Properties

MOF-74-Ni consists of nickel(II) ions coordinated to 2,5-dihydroxyterephthalic acid (H₄DOBDC) linkers. This arrangement forms a robust three-dimensional framework with one-dimensional hexagonal pores running along the c-axis.[1] The nickel ions are located at the vertices of the hexagonal channels, and upon activation, each nickel center can possess a coordinatively unsaturated site, often referred to as an "open metal site." These sites are crucial for the material's strong interaction with guest molecules.

Table 1: Crystallographic and Structural Data for MOF-74-Ni

Parameter	Value	Reference
Chemical Formula	C₈H₆Ni₂O₈	[2]
Molecular Weight	347.51 g/mol	[2]
Crystal System	Trigonal	[1]
Space Group	R-3	[1]
a, b (Å)	25.797(1)	[1]
c (Å)	6.7505(4)	[1]
Unit Cell Volume (ų)	4550.9(5)	[1]

Porosity and Surface Area

The well-defined porous structure of MOF-74-Ni results in a high internal surface area and significant pore volume, making it an excellent candidate for adsorption-based applications.

Table 2: Porosity and Surface Area Data for MOF-74-Ni

Property	Value	Reference
BET Surface Area (m²/g)	788 - 1418	[3][4]
Langmuir Surface Area (m²/g)	1140 - 1280	[5]
Pore Volume (cm³/g)	0.38 - 0.84	[3][4]
Average Pore Diameter (nm)	1.1 - 1.92	[3][6]

Thermal and Chemical Stability

The stability of MOF-74-Ni under different conditions is a critical factor for its practical applications. Thermogravimetric analysis (TGA) is commonly used to assess its thermal stability. MOF-74-Ni generally shows good thermal stability, with decomposition of the organic linker occurring at elevated temperatures.[7] However, its stability in the presence of water is a more complex issue. While more stable than its magnesium analogue (Mg-MOF-74), prolonged exposure to moisture can lead to structural degradation.[8]

Table 3: Thermal Stability Data for MOF-74-Ni

Parameter	Temperature (°C)	Observations	Reference
Initial Weight Loss	< 150	Removal of adsorbed water and solvent molecules	[9]
Framework Decomposition	~320 - 400	Decomposition of the organic linker	[7]

Experimental Protocols

Detailed and reproducible experimental procedures are essential for the synthesis and characterization of MOF-74-Ni.

Synthesis of MOF-74-Ni (Solvothermal Method)

This protocol is a widely used method for producing crystalline MOF-74-Ni.[10]

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC or DOBDC)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

Procedure:

• Dissolve a 3.3:1 molar ratio of Ni(NO₃)₂·6H₂O and H₄DOBDC in a 15:1:1 (v/v/v) mixture of DMF, ethanol, and deionized water.

• Use ultrasonication to ensure the complete dissolution of the reactants, forming a homogeneous solution.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 100-120 °C for 20-24 hours.

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the resulting solid product by filtration or centrifugation.

• Wash the product thoroughly with fresh DMF and then with methanol (B129727) to remove unreacted starting materials and solvent molecules from the pores.

• Activate the synthesized MOF-74-Ni by heating under vacuum.

Activation of MOF-74-Ni

Activation is a critical step to remove solvent molecules from the pores and expose the open metal sites.[5]

Procedure:

• Place the as-synthesized and washed MOF-74-Ni powder in a vacuum oven or a Schlenk line.

• Gradually heat the sample to 120-150 °C under a dynamic vacuum.

• Maintain these conditions for 12-24 hours to ensure complete removal of guest solvent molecules.

• Cool the activated sample to room temperature under vacuum before handling in an inert atmosphere (e.g., a glovebox) to prevent re-adsorption of atmospheric moisture.

Characterization Techniques

PXRD is used to confirm the crystalline structure and phase purity of the synthesized MOF-74-Ni.

Procedure:

• Grind a small amount of the activated MOF-74-Ni powder to a fine consistency.

• Mount the powder on a zero-background sample holder.

• Collect the diffraction pattern typically over a 2θ range of 5-40° using a diffractometer with Cu Kα radiation.

• Compare the experimental pattern with the simulated or previously reported PXRD pattern for MOF-74-Ni to verify the structure. Key characteristic peaks for MOF-74-Ni are expected at approximately 6.8°, 11.8°, and 24.9° 2θ.[11]

TGA is employed to evaluate the thermal stability of the material.

Procedure:

• Place a small amount (5-10 mg) of the activated MOF-74-Ni in a TGA pan (typically alumina (B75360) or platinum).

• Heat the sample from room temperature to a desired final temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min) under a continuous flow of an inert gas (e.g., nitrogen or argon).

• Record the weight loss as a function of temperature. The resulting TGA curve will show distinct steps corresponding to the removal of residual solvent and the decomposition of the organic linker.

This technique is used to determine the BET surface area, pore volume, and pore size distribution of the MOF.

Procedure:

• Degas a precisely weighed amount of the activated MOF-74-Ni sample under vacuum at an elevated temperature (e.g., 150 °C) for several hours to remove any adsorbed species.

• Cool the sample to liquid nitrogen temperature (77 K).

• Introduce nitrogen gas at incrementally increasing pressures and measure the amount of gas adsorbed at each equilibrium pressure point to generate the adsorption isotherm.

• Subsequently, decrease the pressure incrementally to measure the desorption isotherm.

• Analyze the resulting isotherm data using the Brunauer-Emmett-Teller (BET) theory to calculate the specific surface area and other porosity parameters.

Applications in Drug Development

The unique properties of MOF-74-Ni, such as its high surface area, tunable pore size, and the presence of open metal sites, make it a promising candidate for drug delivery applications.

Drug Loading and Release

MOF-74-Ni can be loaded with therapeutic molecules, such as the anti-cancer agent curcumin (B1669340), through methods like wet impregnation. The drug molecules are physically adsorbed within the pores of the MOF. The release of the drug can be triggered by various stimuli, with pH-responsive release being a common mechanism. In acidic environments, which are often characteristic of tumor microenvironments, the coordination bonds between the nickel ions and the organic linkers can be partially cleaved, leading to the gradual degradation of the MOF structure and the release of the encapsulated drug.[12][13]

Table 4: Drug Loading and Release Properties of Curcumin in M-MOF-74

MOF System	Drug Loading (wt%)	Release Rate Constant (h⁻¹ᐟ²)	Reference
Ni-MOF-74	30	~0.15	[14][15]
Mg-MOF-74	30	~0.30	[14][15]

Note: The release rate is influenced by the solubility of the metal center, with more soluble metal centers like Mg leading to faster release.

Biocompatibility

The biocompatibility of any material intended for drug delivery is of paramount importance. While MOFs based on biocompatible metals like iron and zirconium are widely studied, the use of nickel-containing MOFs raises questions about potential toxicity. Studies have shown that the biocompatibility of MOFs is dependent on the nature of both the metal ions and the organic linkers.[16] While some Ni-based MOFs have shown good stability in biological media, further in vitro and in vivo studies are necessary to fully assess the biocompatibility and potential cytotoxicity of MOF-74-Ni for drug delivery applications.

Visualizing Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key conceptual workflows and relationships relevant to the use of MOF-74-Ni in drug development.

Synthesis and Characterization Workflow for MOF-74-Ni.

Generalized Workflow for MOF-Based Drug Delivery System Development.

Conceptual Signaling Pathway of Curcumin Delivered by MOF-74-Ni in Cancer Cells.

Conclusion

MOF-74-Ni is a highly porous material with a well-defined crystalline structure and unique properties stemming from its open nickel sites. While its primary applications have been in gas separation and storage, its potential as a drug delivery vehicle is an emerging area of research. This guide has provided a comprehensive overview of its fundamental properties, along with detailed experimental protocols for its synthesis and characterization. The exploration of its use in delivering therapeutic agents like curcumin highlights the need for further investigation into its biocompatibility and in vivo performance. The structured data and workflows presented herein aim to serve as a valuable resource for researchers and professionals in materials science and drug development, facilitating further innovation in this exciting field.

References

• 1. researchgate.net [researchgate.net]
• 2. MOF-74-Ni | C8H6Ni2O8 | CID 163197964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Adsorption of Carbon Dioxide with Ni-MOF-74 and MWCNT Incorporated Poly Acrylonitrile Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (137c) Synthesis, Fine Structural Characterization, and CO2 Adsorption Capacity of Cobalt and Nickel-Based Metal Organic Framework-74 | AIChE [proceedings.aiche.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. researchgate.net [researchgate.net]
• 8. osti.gov [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. medium.com [medium.com]
• 11. A template-directed synthesis of metal–organic framework (MOF-74) ultrathin nanosheets for oxygen reduction electrocatalysis - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09973B [pubs.rsc.org]
• 12. Curcumin Delivery on Metal-Organic Frameworks: The Effect of the Metal Center on Pharmacokinetics within the M-MOF-74 Family. | Semantic Scholar [semanticscholar.org]
• 13. scispace.com [scispace.com]
• 14. Curcuminoids as Cell Signaling Pathway Modulators: A Potential Strategy for Cancer Prevention - Noor - Current Medicinal Chemistry [rjsocmed.com]
• 15. youtube.com [youtube.com]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solvothermal Synthesis of Ni-MOF-74

This guide provides a comprehensive overview of the solvothermal synthesis of Nickel-based Metal-Organic Framework-74 (Ni-MOF-74), a material of significant interest in gas storage and separation applications. The following sections detail the necessary reagents, equipment, and a step-by-step protocol for its synthesis, along with crucial post-synthesis activation procedures.

Core Concepts

Solvothermal synthesis is a widely employed method for the production of crystalline materials from solution at temperatures above the solvent's boiling point, conducted in a sealed vessel (autoclave). This technique facilitates the dissolution and reaction of precursors, leading to the formation of high-quality, crystalline MOF structures. In the case of Ni-MOF-74, the synthesis involves the reaction of a nickel salt with 2,5-dihydroxyterephthalic acid (H₄DOBDC) in a suitable solvent system, typically a mixture of N,N-dimethylformamide (DMF), ethanol, and water.

Experimental Protocol

The following protocol is a synthesis of methodologies reported in the literature for the solvothermal synthesis of Ni-MOF-74.[1][2]

Materials and Equipment:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) or Nickel(II) acetate (B1210297) tetrahydrate (Ni(CH₃COO)₂·4H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC or DHTA)

• N,N-dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized water (H₂O)

• Methanol (B129727) (MeOH), anhydrous

• Teflon-lined stainless-steel autoclave (e.g., 125 mL)

• Ultrasonicator

• Laboratory oven

• Centrifuge

• Vacuum oven or Schlenk line

Procedure:

• Precursor Solution Preparation:

  • In a typical synthesis, a molar ratio of approximately 3.3:1 of the nickel salt to the 2,5-dihydroxyterephthalic acid linker is used.[1]

  • For example, dissolve the appropriate amount of Ni(NO₃)₂·6H₂O and H₄DOBDC in a solvent mixture of DMF, ethanol, and deionized water. A common volumetric ratio for the solvent system is 15:1:1 (v/v/v).[1]

  • Use ultrasonication to ensure the complete dissolution of all reactants, resulting in a homogeneous solution.[1]

• Solvothermal Reaction:

  • Transfer the homogeneous precursor solution into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave tightly and place it in a laboratory oven preheated to the reaction temperature, typically between 120 °C and 125 °C.[1][2][3]

  • Maintain the reaction for a specified duration, which can range from 6 to 26 hours.[1][4]

• Product Isolation and Washing:

  • After the reaction is complete, allow the autoclave to cool down to room temperature naturally.

  • The resulting green powder product (Ni-MOF-74) should be collected. The use of centrifugation can improve the separation of the product from the reactive medium.[1]

  • Wash the collected solid thoroughly to remove unreacted precursors and residual solvent. This is a critical step for pore activation.[1]

  • A suggested washing procedure involves multiple cycles of washing with DMF, followed by exchanging the solvent with anhydrous methanol.[2] For instance, wash the as-synthesized material five times with 15 mL of DMF, followed by 12 exchanges with 15 mL of anhydrous methanol.[2] Centrifugation between each washing and exchange step can enhance the efficiency of this process.[1]

• Activation:

  • To obtain a porous material, the solvent molecules residing within the pores of the MOF must be removed.

  • After the final methanol wash, decant the supernatant and dry the sample.

  • Activate the Ni-MOF-74 by heating the material under vacuum. A typical activation procedure involves heating at 250 °C for over 12 hours to remove coordinated methanol molecules.[2][5]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the solvothermal synthesis of Ni-MOF-74 as compiled from various literature sources.

Parameter	Value	Source
Reactants
Nickel Salt	Ni(NO₃)₂·6H₂O or Ni(CH₃COO)₂·4H₂O	[1][4]
Organic Linker	2,5-dihydroxyterephthalic acid (H₄DOBDC)	[1][2]
Molar Ratio (Metal:Linker)	3.3:1	[1]
Solvent System
Solvents	DMF, Ethanol, Water	[1][2]
Volumetric Ratio (DMF:EtOH:H₂O)	15:1:1 or 1:1 (H₂O:EtOH) for reflux	[1][4]
Reaction Conditions
Temperature	120 - 125 °C	[1][2][3]
Duration	6 - 26 hours	[1][4]
Post-Synthesis
Washing Solvents	DMF, Methanol	[1][2]
Activation Temperature	250 °C (under vacuum)	[2][5]
Activation Duration	> 12 hours	[5]

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the solvothermal synthesis workflow and the logical relationship between the synthesis steps.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Facile in Situ Transformation of NiOOH into MOF-74(Ni)/NiO OH Heterogeneous Composite for Enchancing Electrocatalytic Methanol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A template-directed synthesis of metal–organic framework (MOF-74) ultrathin nanosheets for oxygen reduction electrocatalysis - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09973B [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Crystal Structure Analysis of Ni-MOF-74

Introduction to Ni-MOF-74

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. Among the vast family of MOFs, Ni-MOF-74 (also known as CPO-27-Ni) has garnered significant attention due to its unique structural features and promising applications in gas storage and separation, catalysis, and drug delivery.[1][2] Ni-MOF-74 is part of the isostructural MOF-74 series, which is renowned for its high density of open metal sites and robust honeycomb-like structure.[3][4]

The framework of Ni-MOF-74 consists of nickel(II) ions coordinated to 2,5-dihydroxyterephthalic acid (H₄DOBDC or DHTA) linkers.[3][5] This arrangement creates one-dimensional hexagonal channels and chains of nickel ions running along the c-axis.[3] The nickel centers initially have a coordinated solvent molecule (like water or DMF) which can be removed upon activation, exposing coordinatively unsaturated Ni(II) sites.[4][6] These open metal sites are crucial for the material's high affinity for specific guest molecules, a property of great interest in drug delivery for targeted binding and controlled release.[7][8] This guide provides a comprehensive overview of the synthesis, structural analysis, and characterization of Ni-MOF-74.

Experimental Protocols: Synthesis of Ni-MOF-74

The synthesis of Ni-MOF-74 can be achieved through various methods, with solvothermal and hydrothermal techniques being the most common. Microwave-assisted synthesis has also been explored as a method to produce smaller, more uniform crystals with larger surface areas.[9]

Solvothermal/Hydrothermal Synthesis (Bulk Powder)

This is a widely reported method for producing crystalline Ni-MOF-74 powder.

Reactants:

• Nickel(II) salt (e.g., Nickel(II) acetate (B1210297) tetrahydrate, Nickel(II) nitrate (B79036) hexahydrate)[10][11][12]

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)[5][10]

• Solvent mixture (commonly DMF/Ethanol/Water)[4][12]

Procedure:

• A solution of the nickel(II) salt is prepared in the solvent mixture (e.g., 30 mL of water).[10]

• The 2,5-dihydroxyterephthalic acid linker is added to the solution.[10]

• The mixture is transferred to a Teflon-lined autoclave and heated at a specific temperature (e.g., 100-130°C) for a set duration (e.g., 21-72 hours).[4][10]

• After cooling to room temperature, the resulting green or yellow-brown powder is collected by filtration.[5][10]

• The product is thoroughly washed with a solvent like methanol (B129727) (MeOH) or dimethylformamide (DMF) to remove unreacted precursors.[4][12]

• Activation: The washed product is heated under vacuum (e.g., at 250°C for 24 hours) to remove coordinated solvent molecules from the nickel sites, making the framework porous.[4]

Microwave-Assisted Synthesis

This method offers a faster route to synthesizing Ni-MOF-74 with potentially improved textural properties.[9]

Procedure: The general principle involves using a microwave reactor to rapidly heat the same precursor mixture as in the solvothermal method. This rapid heating can lead to smaller crystal sizes and a more uniform particle size distribution, which can be advantageous for applications like drug delivery by influencing release kinetics.[9]

Crystal Structure and Crystallographic Data

The crystal structure of Ni-MOF-74 is characterized by its high crystallinity and well-defined porous architecture.[5][13] The fundamental building blocks are Ni(II) ions and the deprotonated 2,5-dihydroxyterephthalic acid (dobdc⁴⁻) linkers.[3]

Each Ni(II) center is coordinated to five oxygen atoms from the carboxylate and hydroxyl groups of the linkers, forming a square pyramidal geometry.[3] These nickel-oxygen polyhedra are linked together to form helical chains that extend along the c-axis of the crystal. The organic linkers then bridge these inorganic chains, creating a robust three-dimensional framework with one-dimensional hexagonal channels.[3][12]

Table 1: Crystallographic Data for Ni-MOF-74

Parameter	Value	Reference
Crystal System	Hexagonal (Trigonal)	[14]
Space Group	R-3	[10][14]
a=b (Å)	25.856	[14]
c (Å)	6.712	[14]
α=β (°)	90	-
γ (°)	120	-
Unit Cell Volume (ų)	3880.8	[15]

Experimental Characterization Protocols

A multi-technique approach is essential for a thorough analysis of the Ni-MOF-74 crystal structure.

X-ray Diffraction (XRD)

XRD is the primary technique for determining the crystal structure, phase purity, and crystallinity of the synthesized material.

• Powder X-ray Diffraction (PXRD):

  • Protocol: A finely ground powder sample of Ni-MOF-74 is placed on a sample holder. The sample is irradiated with monochromatic X-rays (commonly Cu Kα, λ=1.54 Å) over a range of 2θ angles. The resulting diffraction pattern, a plot of intensity versus 2θ, serves as a fingerprint of the crystalline phase.[16][17]

  • Data Analysis: The experimental pattern is compared to a simulated pattern from known crystallographic data to confirm the successful synthesis of the MOF-74 structure.[18] Key diffraction peaks for Ni-MOF-74 are typically observed at approximately 6.8°, 11.8°, and 24.9° (2θ).[5][19] Rietveld refinement can be used for detailed structural analysis from powder data.[16]

• Single-Crystal X-ray Diffraction (SCXRD):

  • Protocol: A suitable single crystal of Ni-MOF-74 is mounted on a goniometer and cooled to a low temperature (e.g., 150 K) to minimize thermal vibrations.[20] The crystal is rotated in a beam of monochromatic X-rays, and the diffraction data are collected on a detector.[20]

  • Data Analysis: The collected data are used to solve and refine the crystal structure, providing precise atomic coordinates, bond lengths, and bond angles.[10][20] In-situ SCXRD studies can also be performed to observe the binding of guest molecules like SO₂ or NO within the framework's channels.[6][10]

Thermogravimetric Analysis (TGA)

TGA is used to assess the thermal stability of Ni-MOF-74 and to confirm the removal of solvent molecules during activation.

• Protocol: A small amount of the sample is placed in a crucible on a microbalance within a furnace. The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or air), and the change in mass is recorded as a function of temperature.[17][21]

• Data Analysis: The TGA curve for activated Ni-MOF-74 typically shows a stable plateau up to a certain temperature, after which a sharp weight loss occurs, indicating the decomposition of the framework. This decomposition temperature is a measure of its thermal stability.

Gas Adsorption Analysis

This technique is used to characterize the porosity of the material, which is critical for applications in storage and delivery.

• Protocol: An activated sample of Ni-MOF-74 is placed in a sample tube and cooled, typically to liquid nitrogen temperature (77 K). Nitrogen gas is then introduced at controlled pressures, and the amount of gas adsorbed by the material is measured.[18][21]

• Data Analysis: The resulting nitrogen adsorption-desorption isotherm is analyzed using the Brunauer-Emmett-Teller (BET) model to calculate the specific surface area.[19][22] The pore volume and pore size distribution can also be determined from the isotherm data.

Quantitative Data Summary

The following tables summarize key quantitative data obtained from the structural and physical characterization of Ni-MOF-74.

Table 2: Powder X-ray Diffraction (PXRD) Peak Positions

2θ (°)	Reference
~6.8	[5][19]
~11.8	[5][19]
~24.9	[5]

Table 3: Porosity and Surface Area Data

Parameter	Typical Value Range	References
BET Surface Area (m²/g)	788 - 1370	[6][19][22]
Langmuir Surface Area (m²/g)	~1165	[19]
Pore Volume (cm³/g)	0.16 - 0.38	[21][22]
Pore Diameter (Å)	~11 - 19.2	[5][22]

Table 4: Gas Adsorption Capacities

Gas	Adsorption Capacity (mmol/g)	Conditions	References
CO₂	0.939	25°C, 1 bar	[19][23]
CO₂	12.35	GCMC Simulation	[24]
CH₄	0.513	25°C, 1 bar	[19]

Visualizing Structural Relationships and Experimental Workflows

Diagrams generated using Graphviz provide a clear visual representation of the complex relationships within the Ni-MOF-74 structure and the logical flow of its analysis.

Caption: Logical relationship of Ni-MOF-74 structural components.

Caption: Experimental workflow for Ni-MOF-74 analysis.

Relevance to Drug Development

The well-defined porous structure of Ni-MOF-74 makes it a compelling candidate for drug delivery systems.[1] The uniform, ~11 Å channels are suitable for encapsulating therapeutic molecules.[5] The high density of open nickel sites can offer strong, specific binding interactions with drug molecules containing suitable functional groups, allowing for high drug loading capacities.[2] Furthermore, the release of the drug can potentially be triggered by changes in the local environment (e.g., pH) or by competitive binding with other molecules in the body, offering a pathway to controlled and targeted drug release.[7] Studies have explored the M-MOF-74 series as carriers for drugs like curcumin, demonstrating that the framework's properties can influence the drug-release profile.[8]

Conclusion

The crystal structure analysis of Ni-MOF-74 reveals a highly ordered, porous material with a unique architecture defined by helical nickel-oxygen chains and one-dimensional hexagonal channels. A systematic approach combining synthesis, multi-technique characterization (XRD, TGA, gas adsorption), and detailed data analysis is crucial for understanding its structure-property relationships. For researchers in materials science and drug development, these well-defined structural characteristics, particularly the high density of accessible and uniform metal sites, present significant opportunities for designing advanced functional materials for targeted applications.

References

• 1. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04441J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 5. A template-directed synthesis of metal–organic framework (MOF-74) ultrathin nanosheets for oxygen reduction electrocatalysis - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09973B [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. asu.elsevierpure.com [asu.elsevierpure.com]
• 10. In Situ Single-crystal X-ray Diffraction Studies of Physisorption and Chemisorption of SO2 within a Metal–Organic Framework and Its Competitive Adsorption with Water - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solvothermal Synthesis and characterization of nanoporous Ni-Metal organic framework-۷۴ [en.civilica.com]
• 12. Ligand functionalization of defect-engineered Ni-MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. osti.gov [osti.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. pubs.aip.org [pubs.aip.org]
• 20. Insights into the Mechanochemical Synthesis of MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Adsorption of Carbon Dioxide with Ni-MOF-74 and MWCNT Incorporated Poly Acrylonitrile Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubs.aip.org [pubs.aip.org]
• 24. e3s-conferences.org [e3s-conferences.org]

A Deep Dive into the Porous Architecture of Ni-MOF-74: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the synthesis, porosity, and surface area characteristics of Nickel-Metal-Organic Framework-74 (Ni-MOF-74), a promising material for advanced applications in gas storage, catalysis, and drug delivery.

This technical guide provides a comprehensive overview of the key structural and functional properties of Ni-MOF-74, with a particular focus on its porosity and surface area. For researchers, scientists, and professionals in drug development, understanding these characteristics is paramount for harnessing the full potential of this versatile metal-organic framework. This document summarizes key quantitative data, details experimental protocols for its synthesis and characterization, and provides visual workflows to elucidate the key processes involved.

Porosity and Surface Area: A Quantitative Overview

The defining features of Ni-MOF-74 are its high porosity and expansive surface area, which are crucial for its function as an adsorbent and carrier. The following table summarizes key quantitative data reported in the literature for the porosity and surface area of Ni-MOF-74, primarily determined through nitrogen physisorption analysis.

Parameter	Reported Value(s)	Unit	Technique
BET Surface Area	788, 1418	m²/g	Nitrogen Physisorption
Langmuir Surface Area	Data not consistently reported	m²/g	Nitrogen Physisorption
Total Pore Volume	0.38, 0.84	cm³/g	Nitrogen Physisorption
Micropore Volume	Data not consistently reported	cm³/g	Nitrogen Physisorption
Average Pore Diameter	1.92	nm	Nitrogen Physisorption

Note: The reported values can vary depending on the synthesis method, activation conditions, and the specific variant of Ni-MOF-74 (e.g., bulk vs. nanosheets).

Experimental Protocols

A thorough understanding of the experimental procedures is essential for the replication of results and the further development of Ni-MOF-74 based materials. This section provides detailed methodologies for the synthesis of Ni-MOF-74 and its characterization by nitrogen physisorption.

Synthesis of Ni-MOF-74 (Solvothermal Method)

This protocol outlines a common solvothermal synthesis route for producing Ni-MOF-74.

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

• Deionized water

Procedure:

• Solution Preparation: In a typical synthesis, dissolve 0.75 g of 2,5-dihydroxyterephthalic acid and 3.0 g of nickel(II) nitrate hexahydrate in 150 mL of DMF in a Duran bottle with the aid of sonication.[1]

• Reaction: Tightly cap the bottle and place it in an oven preheated to 110°C for 20 hours.[1]

• Cooling and Washing: After the reaction is complete, allow the container to cool to room temperature. The resulting green powder is the Ni-MOF-74 product. Wash the product with fresh DMF and then with ethanol to remove any unreacted starting materials.

• Activation: To activate the MOF and remove solvent molecules from the pores, the material is typically heated under vacuum. The specific temperature and duration of activation can significantly impact the final surface area and porosity. A common activation procedure involves heating the sample at a specific temperature (e.g., 150-200°C) under high vacuum for several hours.

Characterization by Nitrogen Physisorption

Nitrogen physisorption at 77 K is the standard technique for determining the surface area and pore characteristics of porous materials like Ni-MOF-74.

Instrumentation:

• A volumetric gas adsorption analyzer.

Procedure:

• Sample Preparation (Degassing): Accurately weigh a sample of the activated Ni-MOF-74 (typically 50-100 mg) into a sample tube. The sample must be degassed under vacuum at an elevated temperature (e.g., 150-200°C) for several hours to remove any adsorbed water or other atmospheric contaminants from the pores. The degassing temperature should be carefully chosen to avoid thermal decomposition of the MOF.

• Analysis: After degassing, cool the sample to liquid nitrogen temperature (77 K). Introduce nitrogen gas to the sample in a controlled, stepwise manner. At each step, the pressure is allowed to equilibrate, and the amount of adsorbed gas is measured.

• Data Analysis:

  • BET Surface Area: The Brunauer-Emmett-Teller (BET) theory is applied to the adsorption data in the relative pressure (P/P₀) range of approximately 0.05 to 0.35 to calculate the specific surface area.

  • Pore Volume: The total pore volume is typically estimated from the amount of nitrogen adsorbed at a relative pressure close to unity (e.g., P/P₀ = 0.99).

  • Pore Size Distribution: The pore size distribution can be calculated from the adsorption or desorption branch of the isotherm using methods such as the Barrett-Joyner-Halenda (BJH) analysis.

Visualizing Experimental Workflows

To provide a clearer understanding of the processes involved in the study of Ni-MOF-74, the following diagrams, generated using the DOT language, illustrate the key experimental workflows.

References

• 1. Ligand functionalization of defect-engineered Ni-MOF-74 - RSC Advances (RSC Publishing) [pubs.rsc.org]

Thermal Stability of Ni-MOF-74: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal stability of the Nickel(II)-based Metal-Organic Framework, Ni-MOF-74, also known as CPO-27-Ni. Understanding the thermal limits and decomposition pathways of this promising material is critical for its application in gas storage, catalysis, and drug delivery systems, where thermal stress may be a factor during synthesis, activation, or use.

Executive Summary

Ni-MOF-74 exhibits a multi-stage thermal decomposition profile, which is a crucial consideration for its practical applications. The stability of the framework is largely dependent on the removal of guest and coordinated solvent molecules, followed by the eventual decomposition of the organic linker at higher temperatures. Thermogravimetric analysis (TGA) typically reveals an initial weight loss corresponding to the removal of physisorbed and chemisorbed solvent molecules from the pores and metal centers, respectively. This desolvation process generally occurs at temperatures up to approximately 300°C. The framework itself demonstrates considerable stability, with the onset of significant structural decomposition occurring in the range of 300°C to 400°C. The final decomposition product of Ni-MOF-74 under inert or vacuum conditions is a subject of some variation in the literature, with reports indicating the formation of either nickel(II) oxide (NiO) or metallic nickel (Ni) nanoparticles. This discrepancy may be attributable to differences in experimental conditions, such as the heating rate and the atmospheric environment during thermal analysis.

Quantitative Thermal Stability Data

The following table summarizes key quantitative data on the thermal stability of Ni-MOF-74, as determined by Thermogravimetric Analysis (TGA) from various studies.

Parameter	Temperature Range (°C)	Weight Loss (%)	Evolved Species	Final Residue	Reference
Solvent Removal	up to 200	Variable	Guest solvent molecules (e.g., DMF, water)	Ni-MOF-74	[1]
Dehydration	200 - 300	Variable	Coordinated water molecules	Activated Ni-MOF-74	[1]
Framework Decomposition	300 - 360	Not specified	Organic linker fragments	Metallic Ni nanoparticles	[2]
Framework Decomposition	400 - 600	Not specified	Organic linker fragments	NiO	[3]

Experimental Protocols for Thermal Analysis

A thorough understanding of the thermal behavior of Ni-MOF-74 necessitates the use of several analytical techniques. Detailed methodologies for the key experiments are provided below.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of Ni-MOF-74 by measuring the change in mass as a function of temperature.

Methodology:

• Sample Preparation: Ensure the Ni-MOF-74 sample is in a fine powder form. Accurately weigh 5-10 mg of the sample into a ceramic or alumina (B75360) TGA pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the TGA instrument.

  • Set the desired atmosphere (e.g., high purity nitrogen or air) with a constant flow rate (typically 20-50 mL/min).

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30°C) for a sufficient time to achieve thermal stability.

  • Ramp the temperature at a constant heating rate (a typical rate is 10°C/min) to a final temperature (e.g., 800°C).

• Data Acquisition: Record the sample mass, temperature, and time throughout the experiment.

• Data Analysis: Plot the percentage of weight loss as a function of temperature. The derivative of this curve (DTG) can be used to identify the temperatures of maximum weight loss rates.

Variable-Temperature Powder X-ray Diffraction (VT-PXRD)

Objective: To investigate the structural changes of the Ni-MOF-74 framework as a function of temperature.

Methodology:

• Sample Preparation: Finely grind the Ni-MOF-74 sample and pack it into a capillary or a flat-plate sample holder suitable for high-temperature measurements.

• Instrument Setup:

  • Mount the sample in a diffractometer equipped with a high-temperature stage.

  • Ensure the atmosphere around the sample can be controlled (e.g., under inert gas flow or vacuum).

• Data Collection:

  • Record a PXRD pattern at room temperature to confirm the initial phase purity of the sample.

  • Increase the temperature in a stepwise manner (e.g., in increments of 20-50°C).

  • At each temperature step, allow the sample to equilibrate for a few minutes before collecting a PXRD pattern over a relevant 2θ range.

• Data Analysis: Analyze the evolution of the diffraction peaks with increasing temperature. The disappearance of characteristic Ni-MOF-74 peaks and the appearance of new peaks (e.g., corresponding to NiO or metallic Ni) indicate structural decomposition.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in Ni-MOF-74, such as desolvation and decomposition.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the finely powdered Ni-MOF-74 sample into an aluminum DSC pan. Hermetically seal the pan. Prepare an empty, sealed aluminum pan as a reference.

• Instrument Setup: Place the sample and reference pans in the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a starting temperature.

  • Ramp the temperature at a controlled rate (e.g., 10°C/min) over the desired temperature range.

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis: Analyze the resulting thermogram for endothermic (heat absorption) and exothermic (heat release) peaks, which correspond to physical or chemical changes in the sample.

Visualizing Thermal Processes

The following diagrams, generated using the DOT language, illustrate the experimental workflow for thermal analysis and the logical progression of the thermal decomposition of Ni-MOF-74.

Fig. 1: Experimental workflow for thermal analysis of Ni-MOF-74.

Fig. 2: Logical pathway of Ni-MOF-74 thermal decomposition.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Hybrid materials of Ni NP@MOF prepared by a simple synthetic method - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC04663G [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Unlocking the Electronic Secrets of Ni-MOF-74: A Technical Guide for Researchers

A deep dive into the electronic properties of nickel centers within the metal-organic framework MOF-74 reveals a landscape of tunable characteristics with profound implications for catalysis, gas separation, and drug delivery. This technical guide provides an in-depth analysis of the electronic structure of Ni-MOF-74, supported by a comprehensive summary of quantitative data, detailed experimental protocols, and visual representations of key concepts.

The unique architecture of MOF-74, characterized by one-dimensional hexagonal channels and a high density of open metal sites, makes the nickel-based variant, Ni-MOF-74, a subject of intense scientific scrutiny. The electronic properties of the coordinatively unsaturated nickel centers are pivotal to its functionality, influencing everything from its magnetic behavior to its catalytic prowess.

Electronic and Structural Properties of Ni Centers in MOF-74

The nickel ions in as-synthesized Ni-MOF-74 typically exist in a +2 oxidation state (Ni²⁺) and are coordinated to five oxygen atoms in a distorted square pyramidal geometry.[1] This coordination environment is a key determinant of the material's electronic structure. Upon thermal activation, guest molecules in the pores are removed, exposing the open metal sites and rendering them accessible for interaction with adsorbates.

Computational studies, primarily employing Density Functional Theory (DFT), have predicted that Ni-MOF-74 exhibits ferromagnetic behavior.[2] This is in contrast to other metal variants of MOF-74, such as those containing Mn, Fe, Co, and Cu, which are predicted to be antiferromagnetic.[2] Experimental magnetization measurements have confirmed the ferromagnetic nature of Ni-MOF-74.[3]

The electronic band gap of Ni-MOF-74 has been determined through solid-state UV-Visible diffuse reflectance spectroscopy to be approximately 2.75 eV.[4] This semiconducting property can be tuned by encapsulating electron-rich guest molecules within the pores, leading to a reduction in the band gap.[4]

Quantitative Data Summary

To facilitate a clear understanding and comparison of the key electronic and structural parameters of the Ni centers in Ni-MOF-74, the following table summarizes quantitative data extracted from various experimental and computational studies.

Parameter	Value	Experimental/Computational Method	Reference
Ni Oxidation State	+2	X-ray Absorption Near Edge Structure (XANES)	[1]
+1.5 (in defective NiBDC)	X-ray Photoelectron Spectroscopy (XPS)	[5]
Coordination Geometry	Distorted Square Pyramidal (O₅Ni)	X-ray Absorption Fine Structure (XAFS)	[1]
Ni-O Bond Distance	1.99 - 2.04 Å	Extended X-ray Absorption Fine Structure (EXAFS)	[1]
Ni-Ni Distance (in helical chains)	2.89 - 2.90 Å	Extended X-ray Absorption Fine Structure (EXAFS)	[1]
Magnetic Behavior	Ferromagnetic	Density Functional Theory (DFT)	[2]
Ferromagnetic	Magnetization Measurements	[3]
Band Gap	2.75 eV	Solid-State UV-Visible Diffuse Reflectance Spectroscopy	[4]
XANES Pre-edge Feature (A)	Present	X-ray Absorption Near Edge Structure (XANES)	[1]
XANES 1s → 4p Transition (C)	8342.0 eV	X-ray Absorption Near Edge Structure (XANES)	[1]

Experimental Protocols

Understanding the methodologies used to probe the electronic properties of Ni-MOF-74 is crucial for researchers in this field. Below are detailed protocols for key experimental techniques.

X-ray Absorption Spectroscopy (XAS)

X-ray Absorption Spectroscopy is a powerful technique for probing the local geometric and electronic structure of the Ni centers.

Experimental Workflow for XAS Data Acquisition and Analysis

Workflow for XAS experiments on Ni-MOF-74.

Methodology:

• Sample Preparation: The Ni-MOF-74 sample is finely ground and pressed into a self-supporting pellet of uniform thickness. The pellet is then mounted onto a sample holder suitable for the synchrotron beamline.

• Data Acquisition: Measurements are performed at a synchrotron radiation facility. The energy of the X-ray beam is scanned across the Ni K-edge (approximately 8333 eV). Data can be collected in transmission mode for concentrated samples or fluorescence mode for dilute samples.

• Data Processing: The raw absorption data is normalized to the absorption edge step. The X-ray Absorption Near Edge Structure (XANES) region, which provides information on the oxidation state and coordination geometry, is isolated. The Extended X-ray Absorption Fine Structure (EXAFS) oscillations are extracted and converted from energy space to k-space (photoelectron wavevector). A Fourier transform is then applied to the k-weighted EXAFS signal to obtain a pseudo-radial distribution function.

• Data Analysis: The XANES spectrum is analyzed by comparing the edge position and pre-edge features to those of known nickel standards.[1] The EXAFS data is fitted using theoretical scattering paths to extract quantitative information about the local atomic environment, such as bond distances and coordination numbers.[1]

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique used to determine the elemental composition and chemical (oxidation) states of the elements within the top few nanometers of the material's surface.

Methodology:

• Sample Preparation: A small amount of the Ni-MOF-74 powder is mounted onto a sample holder using double-sided conductive tape.

• Data Acquisition: The sample is introduced into an ultra-high vacuum (UHV) chamber. A monochromatic X-ray source (e.g., Al Kα) irradiates the sample, causing the emission of photoelectrons. The kinetic energy of the emitted photoelectrons is measured by an electron energy analyzer.

• Data Analysis: The binding energy of the photoelectrons is calculated from their kinetic energy. The positions of the peaks in the XPS spectrum are characteristic of specific elements and their chemical states. For Ni-MOF-74, the Ni 2p region is of particular interest. The binding energy of the Ni 2p3/2 peak can be used to determine the oxidation state of the nickel.[6]

Logical Relationships and Pathways

The electronic properties of the Ni centers in MOF-74 are intrinsically linked to the material's synthesis, activation, and subsequent performance in various applications. The following diagram illustrates the logical relationships between these aspects.

Interplay of synthesis, properties, and applications of Ni-MOF-74.

This diagram highlights how the initial synthesis and subsequent activation create the open nickel sites that are fundamental to the material's properties. These electronic and structural characteristics, in turn, dictate its performance in applications ranging from catalysis to drug delivery. For instance, the accessibility and electronic state of the Ni centers are critical for their catalytic activity, while the tunable band structure can be exploited for controlled drug release mechanisms.[7]

Conclusion

The electronic properties of the nickel centers in MOF-74 are a rich and complex area of study with significant potential for the rational design of advanced materials. A thorough understanding of the interplay between the synthesis, structure, and electronic characteristics is paramount for harnessing the full capabilities of Ni-MOF-74 in diverse scientific and technological fields. This guide provides a foundational understanding and a practical reference for researchers, scientists, and professionals working with this promising metal-organic framework.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comprehensive DFT investigation of small-molecule adsorption on the paradigm M-MOF-74 family of metal–organic frameworks - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. fulir.irb.hr [fulir.irb.hr]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Unraveling the Magnetic intricacies of Ni-MOF-74: A Technical Guide

For researchers, scientists, and drug development professionals, this guide provides an in-depth exploration of the magnetic properties of Nickel-based Metal-Organic Framework-74 (Ni-MOF-74). We delve into the core magnetic behaviors, experimental methodologies, and the influence of structural modifications on this promising material.

Ni-MOF-74, also known as CPO-27-Ni, has garnered significant attention for its unique structural and functional properties, including its intriguing magnetic characteristics. The material is constructed from helical chains of nickel(II) ions linked by 2,5-dihydroxyterephthalic acid (dhtp) ligands, forming a honeycomb-like structure with one-dimensional channels.[1] This arrangement gives rise to complex magnetic interactions that have been the subject of extensive research and some debate.

Core Magnetic Properties: A Dichotomy of Interactions

The magnetic nature of Ni-MOF-74 is primarily dictated by the interplay between intrachain and interchain magnetic couplings. Theoretical and experimental studies have presented a somewhat conflicting picture, with some density functional theory (DFT) calculations predicting ferromagnetic (FM) behavior, while others suggest an antiferromagnetic (AFM) ground state.[1] Experimental evidence, however, points towards a more nuanced reality.

At higher temperatures, the magnetic behavior is dominated by ferromagnetic coupling between the Ni2+ ions (S=1) along the helical chains that run parallel to the c-axis.[2] As the temperature decreases, weak antiferromagnetic coupling between these chains becomes more prominent, leading to a long-range antiferromagnetically ordered state at a Néel temperature (T_N).[1][2] This transition is a key characteristic of the material's magnetic profile. The presence of guest molecules within the porous channels has been shown to have little influence on the fundamental magnetic properties.[1][3]

Quantitative Magnetic Data

The following tables summarize the key quantitative magnetic data for Ni-MOF-74 and its dehydrated form (deh-Ni-MOF-74), as reported in the literature.

Sample	Néel Temperature (T_N) (K)	Curie-Weiss Temperature (θ) (K)	Effective Magnetic Moment (μ_eff) (μ_B)	Reference
Ni-MOF-74	16.8	≈ 13	in the range for Ni(II) high-spin S=1	[1]
deh-Ni-MOF-74	15	≈ 17	smaller than Ni-MOF-74	[1]
Ni-MOF-74	14.5	-	-	[2][4]

Sample	χT value at high temperature (emu K/mol Ni)	Magnetization at 1.8 K and 7 T (μ_B/F.U.)	Reference
Ni-MOF-74	1.3	2.5	[1]
deh-Ni-MOF-74	1.17	3.0	[1]
am-Ni-MOF-74	0.76	-	[1]

The Impact of Structural Modifications

Dehydration and Amorphization:

While the removal of guest water molecules to form deh-Ni-MOF-74 causes slight changes in the magnetic parameters, a more dramatic effect is observed upon mechanical amorphization.[1][3] The mechanochemical treatment of dehydrated Ni-MOF-74 leads to a collapse of the crystalline structure, resulting in amorphous Ni-MOF-74 (am-Ni-MOF-74). This structural change induces a spin-crossover from a high-spin to a low-spin state for the nickel(II) ions, leading to a significant decrease in the bulk magnetization.[1][3][5]

Mixed-Metal Systems:

Introducing other metal ions into the Ni-MOF-74 framework, creating mixed-metal MOFs, can systematically tune the magnetic properties. For instance, in Co_xNi_1-x-MOF-74, while the parent Co-MOF-74 and Ni-MOF-74 are antiferromagnetic, the bimetallic versions exhibit weak ferromagnetic (canted antiferromagnetic) behavior.[2][4][6] This is attributed to the Dzyaloshinskii–Moriya interaction between the different metal ions.[2]

Experimental Protocols

A comprehensive understanding of the magnetic properties of Ni-MOF-74 relies on a suite of experimental techniques.

Synthesis of Ni-MOF-74:

A common method for synthesizing Ni-MOF-74 involves a solvothermal reaction. A typical procedure is as follows:

• Precursor Solution: Dissolve nickel(II) nitrate (B79036) hexahydrate and 2,5-dihydroxyterephthalic acid in a solvent mixture, often containing N,N-dimethylformamide (DMF), ethanol, and water.

• Solvothermal Reaction: Heat the precursor solution in a sealed vessel at a specific temperature (e.g., 100-120 °C) for a designated period (e.g., 24-72 hours).

• Isolation and Purification: After cooling, the crystalline product is collected by filtration, washed with a suitable solvent (e.g., DMF, ethanol) to remove unreacted starting materials, and then dried.

Dehydration Protocol:

To prepare the dehydrated form (deh-Ni-MOF-74), the as-synthesized material is typically heated under vacuum at an elevated temperature (e.g., 90-200 °C) for an extended period (e.g., 24 hours) to remove the guest water molecules from the channels.[1]

Magnetic Characterization:

The magnetic properties are primarily investigated using the following techniques:

• SQUID (Superconducting Quantum Interference Device) Magnetometry: This is the workhorse technique for measuring the magnetic susceptibility and magnetization of the material as a function of temperature and applied magnetic field.

  • DC Magnetic Susceptibility: Measured in both zero-field-cooled (ZFC) and field-cooled (FC) modes to identify magnetic ordering temperatures.

  • Magnetization vs. Field (M-H) Isotherms: Measured at various temperatures to determine saturation magnetization and observe phenomena like hysteresis.

• Electron Spin Resonance (ESR) Spectroscopy: Provides information about the local electronic environment of the Ni(II) ions and can be used to determine the g-factor.[1]

• Neutron Diffraction: This powerful technique can be used to determine the magnetic structure of the material in its ordered state, providing direct evidence for the nature of the magnetic coupling.[7][8]

Visualizing Magnetic Interactions and Experimental Workflow

To better illustrate the concepts discussed, the following diagrams are provided.

Magnetic interactions in Ni-MOF-74.

Experimental workflow for magnetic studies.

Conclusion

The magnetic properties of Ni-MOF-74 are a fascinating area of study, characterized by a delicate balance of ferromagnetic and antiferromagnetic interactions. This guide has provided a comprehensive overview of its magnetic behavior, the influence of structural modifications, and the key experimental protocols for its investigation. For researchers in materials science and drug development, a thorough understanding of these magnetic properties is crucial for harnessing the full potential of Ni-MOF-74 in applications such as targeted drug delivery, magnetic sensing, and catalysis. The ability to tune these properties through strategies like mixed-metal synthesis opens up exciting avenues for the rational design of new functional materials.

References

• 1. fulir.irb.hr [fulir.irb.hr]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 3. Impact of dehydration and mechanical amorphization on the magnetic properties of Ni(ii)-MOF-74 - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Spectroscopic Characterization of MOF-74-Ni: A Technical Guide

Introduction

Metal-Organic Framework-74 (MOF-74), also known as CPO-27, is a class of porous crystalline materials renowned for its exceptional gas adsorption and catalysis capabilities. The nickel variant, MOF-74-Ni or Ni₂(dobdc) (where dobdc⁴⁻ = 2,5-dioxido-1,4-benzenedicarboxylate), is of particular interest due to its open metal sites and unique magnetic and electronic properties.[1][2] These properties make it a promising candidate for applications in carbon capture, gas separation, and heterogeneous catalysis.[2][3] A thorough spectroscopic characterization is crucial to understanding its structure-property relationships, confirming successful synthesis, and elucidating the mechanisms of guest-host interactions. This guide provides an in-depth overview of the key spectroscopic techniques used to characterize MOF-74-Ni, tailored for researchers, scientists, and professionals in drug development.

Experimental Protocols

A critical prerequisite for the accurate spectroscopic analysis of MOF-74-Ni is the proper synthesis and activation of the material to expose the coordinatively unsaturated nickel sites.

1. Synthesis of MOF-74-Ni

A common and effective method for synthesizing MOF-74-Ni is the solvothermal method.[4][5]

• Reactants : Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) and 2,5-dihydroxyterephthalic acid (H₄dobdc).

• Solvent : A mixture of N,N-dimethylformamide (DMF), ethanol, and deionized water.

• Procedure :

  • Dissolve Ni(NO₃)₂·6H₂O and H₄dobdc in the solvent mixture within a Teflon-lined autoclave.

  • Seal the autoclave and heat it to a temperature of 120-150°C for 12 to 24 hours.[6][7]

  • After cooling to room temperature, the resulting crystalline powder is collected by centrifugation or filtration.

  • The product is washed repeatedly with DMF and methanol (B129727) to remove unreacted precursors.[8]

2. Activation of MOF-74-Ni

Activation is performed to remove solvent molecules coordinated to the nickel sites, rendering the framework porous and the metal sites accessible.

• Procedure :

  • The as-synthesized MOF-74-Ni powder is placed in a vacuum-compatible sample holder.

  • The sample is heated under a dynamic vacuum (e.g., <10⁻⁵ Torr) at a temperature ranging from 150°C to 270°C for several hours (typically 12-24 hours).[6][8][9]

  • Successful activation is confirmed by the absence of solvent-related vibrational bands in the IR spectrum. The activated, guest-free sample should be handled under an inert atmosphere to prevent re-adsorption of atmospheric gases and moisture.

Spectroscopic Characterization Techniques

The following sections detail the principal spectroscopic methods for analyzing MOF-74-Ni.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a fundamental technique used to confirm the coordination of the organic linker to the metal centers, verify the removal of solvent molecules after activation, and study the interaction of guest molecules with the framework.[5][8]

Experimental Protocol: For transmission IR spectroscopy, the activated MOF-74-Ni powder is pressed into a thin, self-supporting wafer inside an inert-atmosphere glovebox.[9] The wafer is then placed in a specialized IR cell that allows for in-situ heating, evacuation, and the introduction of probe gases. Spectra are typically collected using a Fourier-transform infrared (FTIR) spectrometer.

Data Presentation: Key IR Bands for MOF-74-Ni

Wavenumber (cm⁻¹)	Assignment	State of MOF-74-Ni	Reference(s)
~3600 - 3200	O-H stretching (from coordinated water or hydroxyl groups)	As-synthesized / Hydrated	[1]
~2114	C≡O stretching vibration of carbon monoxide adsorbed on Ni(II) sites	Activated + CO exposure	[8]
~1837	N=O stretching vibration of nitric oxide adsorbed on Ni(II) sites	Activated + NO exposure	[10]
~1660	C=O stretching of coordinated DMF solvent	As-synthesized	[11]
~1560	Asymmetric COO⁻ stretching of the dobdc linker	All states	[12]
~1417	Symmetric COO⁻ stretching of the dobdc linker	All states	[12]
~565	Ni-O stretching vibration	All states	[12][13]

Raman Spectroscopy

Raman spectroscopy provides complementary information to IR spectroscopy. It is particularly sensitive to vibrations of non-polar bonds and the overall framework structure. It can be used to monitor the synthesis process, detect structural changes upon guest adsorption, and assess the material's crystallinity.[1][14][15]

Experimental Protocol: A small amount of the MOF-74-Ni powder is placed on a microscope slide. A Raman microscope is used to focus a laser (e.g., 532 nm or 785 nm) onto the sample. The scattered light is collected and analyzed. In-situ measurements can be performed using specialized cells to control the temperature and atmospheric conditions.

Data Presentation: Key Raman Bands for MOF-74-Ni

Raman Shift (cm⁻¹)	Assignment	Reference(s)
~1622	C=C stretching of the benzene (B151609) ring in the linker	[1]
~1507	C-H bending of the benzene ring	[1]
~1417	O-C-O symmetric stretching of the carboxylate group	[12]
~1278	C-O stretching vibration	[12]
~820	C-H bending of the benzene ring	[12]
~565	M-O (Ni-O) bond stretching	[12]

X-ray Absorption Spectroscopy (XAS)

XAS is a powerful element-specific technique that provides detailed information about the local electronic and geometric structure of the nickel centers. It is divided into X-ray Absorption Near Edge Structure (XANES), which is sensitive to the oxidation state and coordination geometry, and Extended X-ray Absorption Fine Structure (EXAFS), which provides information on bond distances and coordination numbers.[16][17]

Experimental Protocol: XAS measurements are typically performed at a synchrotron radiation facility. The MOF-74-Ni powder is pressed into a pellet and mounted in an in-situ cell. Spectra are collected at the Ni K-edge (~8333 eV). Operando studies can be conducted to monitor changes in the Ni sites during catalytic reactions or gas adsorption.[16][17]

Data Presentation: Structural Parameters from XAS

Parameter	Description	Typical Value(s) for MOF-74-Ni	Reference(s)
Ni K-edge Energy	Energy of the absorption edge, indicates oxidation state	~8333 eV for Ni(II)	[16][18]
Pre-edge Features	Relate to the local symmetry of the Ni site	Present in activated MOF	[11]
Ni-O Coordination Number	Number of nearest-neighbor oxygen atoms	5 (activated), 6 (solvated)	[16][17]
Ni-O Bond Distance	Distance between nickel and coordinating oxygen atoms	~2.0 - 2.1 Å	[16][17]
Ni-Ni Coordination Number	Number of neighboring nickel atoms in the chain	~2	[16]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within the material, providing insights into the coordination environment of the Ni(II) ions and the electronic structure of the organic linker. It is particularly useful for in-situ spectroelectrochemical studies.[19]

Experimental Protocol: For diffuse reflectance measurements, the MOF-74-Ni powder is placed in a sample holder with a white standard (e.g., BaSO₄) as a reference. The spectrum is recorded as a function of wavelength. For thin-film analysis, the MOF can be deposited on a transparent substrate like ITO glass for transmission measurements.[19]

Data Presentation: UV-Vis Absorption Bands for MOF-74-Ni

Wavelength (nm)	Assignment	Reference(s)
~400 - 450	d-d transitions characteristic of octahedral or square pyramidal Ni(II)	[7][19]
< 350	π-π* transitions within the 2,5-dihydroxyterephthalate linker	[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR (ssNMR) can be employed to investigate the local environment of atoms within the MOF structure. However, the paramagnetic nature of the Ni(II) centers in MOF-74-Ni leads to significant peak broadening and large chemical shifts, making analysis challenging but also informative about the distribution of metal ions in mixed-metal systems.[20][21][22] ¹³C MAS NMR is often used with ¹³C-labeled linkers to enhance signal sensitivity.[20][21]

Experimental Protocol: The activated MOF-74-Ni powder is packed into an MAS rotor in an inert atmosphere. ¹³C magic-angle spinning (MAS) NMR spectra are acquired on a high-field solid-state NMR spectrometer.

Data Presentation: NMR Data for MOF-74 Systems

Nucleus	Observation in Ni-containing MOF-74	Reference(s)
¹³C	Carboxylate peak (~175 ppm in diamagnetic Mg-MOF-74) is significantly broadened and shifted downfield due to paramagnetic Ni(II).	[20][21]
¹H	Signals are typically very broad and difficult to interpret due to proximity to paramagnetic centers.	[1]

Workflow and Data Integration

The characterization of MOF-74-Ni is a multi-faceted process where each spectroscopic technique provides a unique piece of the structural puzzle. The logical workflow begins with synthesis and activation, followed by a suite of spectroscopic analyses to confirm the structure, purity, and properties of the material.

Caption: Workflow for MOF-74-Ni characterization from synthesis to analysis.

Conclusion

The spectroscopic characterization of MOF-74-Ni is essential for quality control and for gaining fundamental insights into its behavior. A combination of vibrational spectroscopies (IR and Raman), X-ray absorption spectroscopy, UV-Vis spectroscopy, and solid-state NMR provides a comprehensive understanding of its framework structure, the local environment of the active Ni(II) sites, and its interactions with guest molecules. The detailed protocols and tabulated data presented in this guide serve as a valuable resource for researchers aiming to synthesize, characterize, and apply this versatile metal-organic framework.

References

• 1. fulir.irb.hr [fulir.irb.hr]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. MOF-74(Ni) - Ruixibiotech [ruixibiotech.com]
• 4. DSpace at KIST: Facile Synthesis of M-MOF-74 (M=Co, Ni, Zn) and its Application as an ElectroCatalyst for Electrochemical CO2 Conversion and H-2 Production [pubs.kist.re.kr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mse.sysu.edu.cn [mse.sysu.edu.cn]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. alchemy.cchem.berkeley.edu [alchemy.cchem.berkeley.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. research-collection.ethz.ch [research-collection.ethz.ch]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. pnas.org [pnas.org]
• 22. researchgate.net [researchgate.net]

Initial Studies on MOF-74-Ni for Gas Adsorption: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational studies of the metal-organic framework (MOF) MOF-74-Ni, with a specific focus on its application in gas adsorption. MOF-74, also known as CPO-27, is a class of crystalline porous materials characterized by its unique honeycomb-like structure, featuring one-dimensional hexagonal channels and a high density of open metal sites.[1][2] The nickel-based analogue, MOF-74-Ni, has garnered significant attention for its potential in various gas separation and storage applications, primarily due to the strong interaction between gas molecules and the coordinatively unsaturated Ni(II) centers.[1] This document provides a comprehensive summary of the initial findings, including quantitative gas adsorption data, detailed experimental protocols, and a visual representation of the underlying adsorption mechanism.

Core Physicochemical Properties and Gas Adsorption Data

Initial characterization of MOF-74-Ni has consistently demonstrated its high porosity and surface area, which are critical parameters for effective gas adsorption. The Brunauer-Emmett-Teller (BET) surface area of synthesized MOF-74-Ni typically falls in the range of 800 to 1200 m²/g.[3][4] The material exhibits a narrow micropore size distribution, which contributes to its selectivity for certain gas molecules.[5]

The gas adsorption performance of MOF-74-Ni has been evaluated for several important industrial gases, including carbon dioxide (CO₂), methane (B114726) (CH₄), and nitrogen (N₂). The open metal sites within the MOF-74-Ni structure play a crucial role in the selective adsorption of polar molecules like CO₂ due to strong electrostatic interactions.[6]

Below is a summary of representative quantitative data from initial studies on MOF-74-Ni for gas adsorption.

Property	Value	Conditions	Reference
BET Surface Area	837.93 m²/g	N₂ adsorption at 77 K	[3]
788 m²/g	N₂ adsorption at 77 K	[4]
Langmuir Surface Area	1165.34 m²/g	N₂ adsorption at 77 K	[3]
Pore Volume	0.38 cm³/g	N₂ adsorption at 77 K	[4]
Average Pore Diameter	1.92 nm	N₂ adsorption at 77 K	[4]
CO₂ Adsorption Capacity	5.22 mmol/g	25 °C, 1 bar	[5]
0.9391 mmol/g	25 °C, 1 bar	[3]
5.80 mmol/g	25 °C, 1 bar	[7]
12.35 mmol/g	25 °C, 1 bar (Computational)	[8]
CH₄ Adsorption Capacity	0.5128 mmol/g	25 °C, 1 bar	[3]
CO₂/CH₄ Selectivity	1.8313	25 °C, 1 bar	[3][9]
NO Adsorption Capacity	164.4 cc/g	25 °C, 1 bar	[10]

Experimental Protocols

The following sections detail the typical experimental procedures employed in the initial studies for the synthesis of MOF-74-Ni and the subsequent gas adsorption measurements.

Synthesis of MOF-74-Ni (Solvothermal Method)

The solvothermal method is the most commonly reported technique for the synthesis of MOF-74-Ni.[7][10][11] This method involves the reaction of a nickel salt and an organic linker in a sealed vessel under elevated temperature and pressure.

Materials:

• Nickel(II) salt (e.g., Nickel(II) nitrate (B79036) hexahydrate [Ni(NO₃)₂·6H₂O] or Nickel(II) acetate (B1210297) tetrahydrate [Ni(CH₃COO)₂·4H₂O])[7][12]

• 2,5-dihydroxyterephthalic acid (DHTA or H₂dhtp)[4][12]

• Solvent mixture (typically N,N-dimethylformamide (DMF), ethanol (B145695) (EtOH), and deionized water)[7]

Procedure:

• Solution Preparation: Dissolve the nickel salt and the 2,5-dihydroxyterephthalic acid linker in the solvent mixture. A typical molar ratio of metal salt to linker is around 3:1.[7] The solution is often sonicated to ensure homogeneity.[4][7]

• Reaction: Transfer the homogeneous solution into a Teflon-lined stainless-steel autoclave.[4][7]

• Heating: Heat the sealed autoclave in an oven at a specific temperature (typically between 100-120 °C) for a designated period (ranging from 24 hours to 3 days).[4][13]

• Cooling and Product Recovery: After the reaction is complete, allow the autoclave to cool down to room temperature naturally. The resulting crystalline product is then separated from the mother liquor by centrifugation or filtration.[4][7]

• Washing and Activation: The recovered solid is washed multiple times with fresh solvent (e.g., methanol, ethanol) to remove any unreacted starting materials and solvent molecules trapped within the pores.[4][7] The final product is then activated by heating under vacuum (typically at temperatures above 150 °C) to remove the coordinated solvent molecules and open up the metal sites.[1]

Gas Adsorption Measurements

Gas adsorption isotherms are measured to determine the uptake capacity, selectivity, and surface area of the synthesized MOF-74-Ni. Volumetric or gravimetric adsorption analyzers are commonly used for these measurements.[4][14]

Procedure:

• Sample Preparation (Degassing): A known mass of the activated MOF-74-Ni sample is placed in the sample tube of the adsorption analyzer. The sample is then degassed (activated) in-situ under high vacuum and elevated temperature (e.g., 150-250 °C) for several hours to remove any adsorbed impurities and moisture.[15]

• Isotherm Measurement: After degassing, the sample tube is cooled to the desired analysis temperature (e.g., 77 K for N₂ adsorption to determine surface area, or ambient temperature for CO₂ and CH₄ adsorption).[3][15]

• Gas Dosing: A series of precise doses of the adsorbate gas (e.g., N₂, CO₂, CH₄) are introduced into the sample tube.

• Equilibration and Data Collection: After each dose, the system is allowed to equilibrate, and the amount of gas adsorbed at that pressure is measured. This process is repeated over a range of pressures to generate the adsorption isotherm.

• Data Analysis: The collected data is then used to calculate various parameters, including the BET surface area (from N₂ adsorption data), pore volume, and the adsorption capacity for different gases at specific pressures and temperatures.[16]

Visualizing the Gas Adsorption Process

The mechanism of gas adsorption in MOF-74-Ni is primarily driven by the interaction of gas molecules with the open metal sites and the porous structure of the framework. The following diagrams illustrate the key steps and relationships in this process.

Caption: Experimental workflow for MOF-74-Ni synthesis, activation, and gas adsorption.

Caption: Logical relationship of gas adsorption mechanism in MOF-74-Ni.

References

• 1. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Adsorption of Carbon Dioxide with Ni-MOF-74 and MWCNT Incorporated Poly Acrylonitrile Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pnas.org [pnas.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. Bimetal NiCo-MOF-74 for highly selective NO capture from flue gas under ambient conditions - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05974F [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. A template-directed synthesis of metal–organic framework (MOF-74) ultrathin nanosheets for oxygen reduction electrocatalysis - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09973B [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. osti.gov [osti.gov]
• 16. uu.diva-portal.org [uu.diva-portal.org]

The MOF-74 Series: A Comprehensive Technical Guide to its Discovery, History, and Core Applications

An in-depth exploration for researchers, scientists, and drug development professionals.

The metal-organic framework (MOF) landscape has been significantly shaped by the discovery and development of the MOF-74 series. Also known as CPO-27 or M₂(dobdc) (where M is a divalent metal cation and dobdc⁴⁻ is 2,5-dioxido-1,4-benzenedicarboxylate), this family of porous crystalline materials has garnered immense interest due to its exceptional gas adsorption properties, tunable structure, and potential in a wide array of applications, from gas separation and storage to catalysis and drug delivery. This technical guide provides a comprehensive overview of the discovery, historical development, synthesis, and key characteristics of the MOF-74 series.

Discovery and Historical Context

The journey of the MOF-74 series began in 2005 when it was first reported by Rosi and his team.[1] This discovery was part of a broader effort to synthesize novel MOFs with robust structures and high porosity. The unique structure of MOF-74, characterized by one-dimensional hexagonal channels and a high density of open metal sites, immediately set it apart. These coordinatively unsaturated metal sites, exposed after the removal of solvent molecules from the pores, act as strong adsorption sites for various guest molecules, particularly those with high polarity like carbon dioxide.

Initially synthesized with zinc (Zn-MOF-74), the versatility of the MOF-74 structure was quickly realized. Researchers successfully incorporated a variety of divalent metal cations into the framework, including magnesium (Mg), nickel (Ni), cobalt (Co), iron (Fe), and manganese (Mn), without altering the underlying topology.[1][2] This led to a family of isostructural materials, each exhibiting distinct properties based on the identity of the metal node. The nomenclature CPO-27 (Coordination Polymer of Oslo) is also frequently used to refer to this structural family.[3]

A significant advancement in the evolution of the MOF-74 series was the development of isoreticular chemistry, where the organic linker is systematically varied to control the pore size and functionality of the resulting framework. This led to the creation of the IRMOF-74 series (Isoreticular Metal-Organic Framework-74), where elongated organic linkers are used to expand the pore dimensions while maintaining the fundamental honeycomb-like structure.[3] Furthermore, the concept of mixed-metal MOF-74s emerged, where multiple different metal ions are incorporated into a single framework, leading to synergistic effects and enhanced properties.[2][4]

Structural and Physicochemical Properties

The defining feature of the MOF-74 structure is the presence of infinite helical metal-oxide chains that are linked by the 2,5-dioxido-1,4-benzenedicarboxylate organic linkers. This arrangement creates one-dimensional hexagonal channels. Crucially, upon activation (removal of solvent molecules), each metal center becomes coordinatively unsaturated, creating a high density of open metal sites that line the pores. These sites are the primary reason for the exceptional gas adsorption capabilities of the MOF-74 series.

The physicochemical properties of MOF-74 can be tuned by varying the metal cation. For instance, Mg-MOF-74 is renowned for its high CO₂ uptake capacity due to the strong interaction between CO₂ and the Mg²⁺ sites.[5][6] The choice of metal also influences the material's stability and catalytic activity.

Quantitative Data Summary

The following tables summarize key quantitative data for various members of the MOF-74 series, providing a comparative overview of their properties.

Table 1: BET Surface Area and Pore Volume of Selected MOF-74 Analogues

Material	Metal Ion(s)	BET Surface Area (m²/g)	Pore Volume (cm³/g)
Mg-MOF-74	Mg²⁺	1175 - 1603	~0.55
Zn-MOF-74	Zn²⁺	1000 - 1279	~0.50
Ni-MOF-74	Ni²⁺	1100 - 1351	~0.52
Co-MOF-74	Co²⁺	1100 - 1572	~0.58
Fe-MOF-74	Fe²⁺	~1200	~0.53
M2M-MOF-74	Mg²⁺, Co²⁺	1310	0.51
M4M-MOF-74	Mg²⁺, Co²⁺, Ni²⁺, Zn²⁺	1040	0.42
M6M-MOF-74	Mg²⁺, Sr²⁺, Mn²⁺, Co²⁺, Ni²⁺, Zn²⁺	1240	0.49
M8M-MOF-74	Mg²⁺, Ca²⁺, Sr²⁺, Mn²⁺, Fe²⁺, Co²⁺, Ni²⁺, Zn²⁺	1210	0.48
M10M-MOF-74	Mg²⁺, Ca²⁺, Sr²⁺, Ba²⁺, Mn²⁺, Fe²⁺, Co²⁺, Ni²⁺, Zn²⁺, Cd²⁺	1280	0.51

Table 2: CO₂ Adsorption Capacities of Selected MOF-74 Analogues

Material	Metal Ion(s)	Temperature (°C)	Pressure (bar)	CO₂ Uptake (mmol/g)
Mg-MOF-74	Mg²⁺	25	1	7.2 - 8.2
Zn-MOF-74	Zn²⁺	25	1	4.5 - 5.5
Ni-MOF-74	Ni²⁺	25	1	5.8
Co-MOF-74	Co²⁺	25	1	~5.0
Fe-MOF-74	Fe²⁺	25	1	~4.0
M2M-MOF-74	Mg²⁺, Co²⁺	25	1	~6.0

Experimental Protocols

The synthesis and characterization of the MOF-74 series are crucial for obtaining materials with desired properties. The following sections detail the methodologies for key experiments.

Solvothermal Synthesis of M-MOF-74 (M = Mg, Zn, Ni, Co)

Materials:

• Metal salt (e.g., Mg(NO₃)₂·6H₂O, Zn(NO₃)₂·4H₂O, Ni(NO₃)₂·6H₂O, Co(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• N,N-dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized water (H₂O)

Procedure:

• Dissolve the metal salt and H₄DOBDC in a mixture of DMF, ethanol, and deionized water. A typical molar ratio of metal salt to linker is approximately 2:1.[1]

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a specific temperature (typically between 100-125 °C) for a designated period (usually 12-24 hours).[1]

• After cooling to room temperature, the crystalline product is collected by filtration or centrifugation.

• The as-synthesized material is then washed multiple times with fresh DMF and a solvent with a lower boiling point, such as methanol (B129727) or ethanol, to remove unreacted starting materials and solvent molecules from the pores.

• The final product is activated by heating under vacuum to remove the coordinated solvent molecules and expose the open metal sites.

Characterization Techniques

Powder X-ray Diffraction (PXRD): PXRD is essential to confirm the crystallinity and phase purity of the synthesized MOF-74. The experimental diffraction pattern is compared with the simulated pattern from single-crystal X-ray diffraction data.[7][8]

Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability of the MOF-74 material and to confirm the removal of solvent molecules during the activation process.[7][8] The analysis is typically performed by heating the sample under an inert atmosphere and monitoring the weight loss as a function of temperature.

Gas Adsorption Measurements: The porosity and gas adsorption properties of MOF-74 are determined by gas sorption analysis, typically using nitrogen (N₂) at 77 K to determine the BET surface area and pore volume. The adsorption capacities for other gases, such as CO₂, are measured at relevant temperatures and pressures to evaluate the material's performance for specific applications.

Visualizations

Logical Relationship of the MOF-74 Series

Caption: Logical relationship diagram illustrating the evolution and diversification of the MOF-74 series.

Experimental Workflow for MOF-74 Synthesis and Characterization

Caption: A typical experimental workflow for the synthesis and characterization of MOF-74.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 3. researchgate.net [researchgate.net]
• 4. Construction of MOF-74 analogues through pre-installation of functional ligands: efficient directional functionalization and properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis and characterization of Zn2GeO4/Mg-MOF-74 composites with enhanced photocatalytic activity for CO2 reduction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. digital.csic.es [digital.csic.es]

Protocols & Analytical Methods

Application Notes and Protocols: MOF-74-Ni for CO2 Capture and Separation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials composed of metal ions or clusters coordinated to organic ligands. MOF-74, also known as CPO-27, is a particularly promising family of MOFs for carbon dioxide (CO2) capture and separation due to the presence of open metal sites that strongly interact with CO2 molecules.[1][2] The nickel-based analogue, MOF-74-Ni (or Ni/DOBDC), exhibits high CO2 adsorption capacity, good selectivity, and notable stability, making it a subject of intense research for applications in flue gas separation, natural gas purification, and other industrial processes.[2][3] This document provides detailed application notes and experimental protocols for the synthesis, activation, and evaluation of MOF-74-Ni for CO2 capture.

Physicochemical Properties and Performance Data

MOF-74-Ni's efficacy in CO2 capture is attributed to its unique structural features, including abundant narrow micropore channels and rich five-coordinated Ni²⁺ open metal sites, which are highly beneficial for trapping CO2 molecules.[4][5] Its performance can be influenced by the synthesis method and activation conditions.

Table 1: Physicochemical Properties of MOF-74-Ni

Property	Value	Synthesis Method	Reference
BET Surface Area	1574 m²/g	Not Specified	[5]
BET Surface Area	1418 m²/g	Solvothermal	[6]
BET Surface Area	837.93 m²/g	Solvothermal	[7][8]
BET Surface Area	788 m²/g	Hydrothermal	[3]
Pore Volume	0.84 cm³/g	Solvothermal	[6]
Pore Volume	0.38 cm³/g	Hydrothermal	[3]
Average Pore Diameter	1.92 nm	Hydrothermal	[3]

Table 2: CO2 Adsorption Capacity of MOF-74-Ni

Adsorption Capacity (mmol/g)	Temperature (°C)	Pressure (bar)	Synthesis Method	Reference
8.29	0	1.0	Condensation Reflux
6.61	25	1.0	Condensation Reflux	[9]
5.80	25	1.0	Solvothermal (Optimized Washing)	[10]
5.22	25	Not Specified	Microwave-Assisted (140°C)	[4][5]
4.07	0	1.1	Solvothermal	[6]
3.37 (dynamic)	Not Specified	Not Specified	Microwave-Assisted (140°C, RH=90%)	[4][5]
1.68	25	7	Hydrothermal (in PAN nanofiber)	[3]
0.9391 (dynamic)	25	1.0	Solvothermal	[7][8]

Table 3: CO2 Selectivity and Isosteric Heat of Adsorption (Qst)

Parameter	Value	Conditions	Reference
CO2/N2 Selectivity	49	Not Specified	[9]
CO2/N2 Selectivity	31	Not Specified	[4][5]
CO2/CH4 Selectivity	1.8313	25°C, 1 bar (dynamic)	[7][8]
Isosteric Heat of Adsorption (Qst)	27-52 kJ/mol	Not Specified	[9]
Isosteric Heat of Adsorption (Qst)	21-38 kJ/mol	Not Specified	[4][5]

Experimental Protocols

Detailed methodologies for the synthesis, activation, and characterization of MOF-74-Ni are provided below. These protocols are based on established literature procedures.

Protocol 1: Synthesis of MOF-74-Ni

This section details three common methods for synthesizing MOF-74-Ni: hydrothermal, microwave-assisted, and condensation reflux.

A. Hydrothermal Synthesis [3]

• Precursor Solution Preparation: Dissolve 0.746 g (3 mmol) of nickel acetate (B1210297) tetrahydrate and 0.298 g (1.5 mmol) of 2,5-dihydroxyterephthalic acid (H4DOBDC) in 40 mL of a 50% (v/v) tetrahydrofuran (B95107) (THF) in deionized water solution.

• Sonication: Sonicate the suspension for 30 minutes to ensure homogeneity.

• Hydrothermal Reaction: Transfer the mixture into a Teflon-lined autoclave and heat at 110°C for 3 days.

• Product Recovery: After cooling to room temperature, collect the yellow crystalline product.

• Washing: Rinse the product several times with a mixed solution of methanol (B129727), ethanol, and deionized water. Separate the resulting MOF by centrifugation at 6000 rpm.

B. Microwave-Assisted Synthesis [4]

• Precursor Solution Preparation: Dissolve 1.5 g of Ni(NO₃)₂·6H₂O and 0.5 g of H₄dhtp in a mixture of 50 mL of DMF, 50 mL of ethanol, and 50 mL of H₂O using ultrasonic mixing.

• Microwave Reaction: Transfer the solution to a microwave reactor with reflux condensation. Heat the solution to 125°C or 140°C for 60 minutes with stirring.

• Product Recovery: After the reaction, allow the solution to stand for 6 hours.

• Washing: Replace the supernatant with methanol.

C. Condensation Reflux Synthesis [9]

• Reaction Setup: A facile condensation reflux approach can also be utilized for synthesis. While the specific reagent amounts from the provided search results are not detailed, this method generally involves dissolving the nickel salt and organic linker in a suitable solvent and heating the mixture under reflux for a specified duration (e.g., 24 hours).

Protocol 2: Activation of MOF-74-Ni

Activation is a critical step to remove solvent molecules from the pores and expose the open metal sites.

• Solvent Exchange: Immerse the as-synthesized MOF-74-Ni in methanol for 3 days, replacing the methanol every 24 hours to expel residual high-boiling point solvents like DMF from the pores.[11]

• Drying: After solvent exchange, dry the material under vacuum at a temperature of at least 80°C. An additional heating step at 120°C for 30 minutes can further ensure the removal of coordinated solvent molecules.[11]

Protocol 3: CO2 Adsorption Measurements

A. Static Adsorption (Isotherm Measurement)

Static adsorption measurements are used to determine the equilibrium uptake of CO2 at various pressures and a constant temperature.

• Sample Preparation: Degas a known mass of the activated MOF-74-Ni sample under vacuum at an elevated temperature (e.g., 150°C) for several hours to remove any adsorbed impurities.

• Measurement: Introduce CO2 gas into the sample cell in controlled doses. The amount of adsorbed gas is measured at each pressure point after equilibrium is reached. This is typically performed using a volumetric or gravimetric adsorption analyzer.

• Data Analysis: Plot the amount of CO2 adsorbed (mmol/g) as a function of pressure (bar) to generate the adsorption isotherm.

B. Dynamic Adsorption (Breakthrough Experiments) [7][12]

Breakthrough experiments simulate the performance of the adsorbent in a fixed-bed column for gas separation.

• Column Packing: Pack a column of a specific diameter and length with a known amount of activated MOF-74-Ni.

• Gas Flow: Flow a gas mixture with a known composition (e.g., CO2/N2 or CO2/CH4) through the packed bed at a constant flow rate, temperature, and pressure.[12]

• Effluent Analysis: Continuously monitor the composition of the gas exiting the column using a mass spectrometer or gas chromatograph.

• Breakthrough Curve: Plot the concentration of CO2 in the effluent gas as a function of time. The time at which the CO2 concentration at the outlet starts to rapidly increase is the breakthrough time.

• Capacity Calculation: The dynamic adsorption capacity can be calculated by integrating the area above the breakthrough curve up to the point where the outlet concentration equals the inlet concentration.

Visualizations

The following diagrams illustrate the experimental workflow and the fundamental principles of CO2 capture using MOF-74-Ni.

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. DSpace [diposit.ub.edu]
• 3. Adsorption of Carbon Dioxide with Ni-MOF-74 and MWCNT Incorporated Poly Acrylonitrile Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. (137c) Synthesis, Fine Structural Characterization, and CO2 Adsorption Capacity of Cobalt and Nickel-Based Metal Organic Framework-74 | AIChE [proceedings.aiche.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 12. researchgate.net [researchgate.net]

Catalytic Prowess of MOF-74-Ni: Application Notes and Protocols for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the catalytic activity of the metal-organic framework (MOF) MOF-74-Ni in various organic reactions. MOF-74-Ni, also known as CPO-27-Ni, is a highly porous crystalline material constructed from nickel(II) ions and 2,5-dihydroxyterephthalic acid linkers. Its unique structure, featuring a high density of accessible, coordinatively unsaturated nickel sites, makes it a promising heterogeneous catalyst for a range of organic transformations.

Overview of Catalytic Applications

MOF-74-Ni has demonstrated significant catalytic activity in several key organic reactions, primarily leveraging the Lewis acidic nature of its open nickel centers. The key application areas detailed in this document include:

• Cycloaddition of Carbon Dioxide and Epoxides: A green chemistry approach to synthesize valuable cyclic carbonates.

• Selective Oxidation of Alcohols: Specifically, the oxidation of benzylic alcohols to the corresponding aldehydes, a crucial transformation in fine chemical synthesis.

This document provides standardized protocols for the synthesis of MOF-74-Ni and its application in these reactions, along with a compilation of reported performance data to facilitate comparative analysis.

Synthesis of MOF-74-Ni Catalyst

A reliable synthesis of high-quality MOF-74-Ni is crucial for achieving optimal catalytic performance. The solvothermal method is a widely adopted and reproducible approach.

Experimental Protocol: Solvothermal Synthesis of MOF-74-Ni

This protocol is a generalized procedure based on common literature methods.[1][2]

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC or DHTP)

• N,N-Dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized water (H₂O)

• Methanol (B129727) (MeOH), anhydrous

Procedure:

• Precursor Solution Preparation: In a typical synthesis, dissolve a 3.3:1 molar ratio of nickel(II) nitrate hexahydrate and 2,5-dihydroxyterephthalic acid in a solvent mixture of DMF, ethanol, and deionized water.[1] A common solvent ratio is 1:1:1 (v/v/v).

• Solvothermal Reaction: Transfer the precursor solution to a sealed reaction vessel (e.g., a Teflon-lined stainless-steel autoclave). Heat the vessel in an oven at a temperature between 100-120 °C for 20-24 hours.[2]

• Isolation and Washing: After the reaction, cool the vessel to room temperature. The resulting solid product is typically a green powder. Isolate the powder from the mother liquor, for instance, by centrifugation.[1] Wash the collected solid thoroughly with fresh DMF to remove unreacted starting materials. Subsequently, wash with methanol multiple times to exchange the DMF within the pores.

• Activation: To activate the catalyst, the solvent molecules occluded within the pores must be removed to expose the active nickel sites. This is achieved by heating the material under a dynamic vacuum at a temperature of approximately 250 °C.[2]

• Storage: Store the activated MOF-74-Ni under an inert atmosphere (e.g., in a glovebox) to prevent the coordination of atmospheric moisture to the open metal sites.

Diagram: Synthesis and Activation Workflow of MOF-74-Ni

Caption: Workflow for the synthesis and activation of MOF-74-Ni.

Application in CO₂ Cycloaddition

The conversion of carbon dioxide, a greenhouse gas, into value-added chemicals is a significant goal in sustainable chemistry. MOF-74-Ni catalyzes the cycloaddition of CO₂ to epoxides to form cyclic carbonates, which are important as polar aprotic solvents and as intermediates in the synthesis of polymers.[3][4] The open nickel sites in MOF-74-Ni are believed to act as Lewis acid sites, activating the epoxide ring for nucleophilic attack.[4]

Experimental Protocol: Cycloaddition of CO₂ to Epoxides

The following is a general procedure for the catalytic cycloaddition of CO₂ to an epoxide using MOF-74-Ni.

Materials:

• Activated MOF-74-Ni catalyst

• Epoxide substrate (e.g., styrene (B11656) oxide, propylene (B89431) oxide)

• High-pressure reactor equipped with a magnetic stirrer

• Carbon dioxide (CO₂)

Procedure:

• Catalyst Loading: Add the activated MOF-74-Ni catalyst to a high-pressure reactor. The catalyst loading is typically in the range of 1-5 mol% relative to the epoxide substrate.

• Substrate Addition: Add the epoxide substrate to the reactor. The reaction is often performed under solvent-free conditions.[4]

• Reaction Setup: Seal the reactor and purge it with CO₂ gas to remove air.

• Reaction Conditions: Pressurize the reactor with CO₂ to the desired pressure (e.g., 1-10 bar). Heat the reactor to the reaction temperature (e.g., 80-120 °C) with vigorous stirring.[5]

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at different time intervals and analyzing them by techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Product Isolation: After the reaction is complete, cool the reactor to room temperature and slowly vent the CO₂. The product can be isolated from the catalyst by filtration or centrifugation, followed by purification if necessary.

• Catalyst Recycling: The recovered MOF-74-Ni catalyst can be washed, reactivated, and reused for subsequent reaction cycles.

Diagram: Proposed Mechanism for CO₂ Cycloaddition Catalyzed by MOF-74-Ni

Caption: Simplified mechanism of CO₂ cycloaddition catalyzed by MOF-74-Ni.

Application in Selective Oxidation of Alcohols

The selective oxidation of alcohols to aldehydes is a fundamental transformation in organic synthesis. MOF-74-Ni has been investigated as a catalyst for the aerobic oxidation of benzylic alcohols, offering a heterogeneous catalytic system that can be easily separated from the reaction mixture.

Catalytic Performance Data

The following tables summarize the quantitative data for the catalytic performance of MOF-74-Ni in the cycloaddition of CO₂ and the selective oxidation of benzyl (B1604629) alcohol as reported in the literature.

Table 1: Catalytic Performance of MOF-74-Ni in the Cycloaddition of CO₂ to Epoxides

Epoxide Substrate	Temperature (°C)	CO₂ Pressure (bar)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)	Reference
1,3-butadiendiepoxide	120-130	30	-	78 (GC-MS)	-	-	[5]
Styrene Oxide	80	3.4-4	4	~100	>99	~100	[6]

Note: The performance of MOF-74-Ni can be influenced by the presence of a co-catalyst.

Table 2: Catalytic Performance of MOF-74-Ni in the Selective Oxidation of Benzyl Alcohol

Oxidant	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to Benzaldehyde (%)	Yield (%)	Reference
O₂	-	-	-	-	-	Data not available in the provided search results.

Conclusion

MOF-74-Ni is a versatile and effective heterogeneous catalyst for important organic transformations, including the synthesis of cyclic carbonates from CO₂ and the selective oxidation of alcohols. Its high density of accessible and active nickel sites, coupled with its robust porous structure, makes it an attractive material for applications in green chemistry and fine chemical synthesis. The protocols and data presented in this document provide a valuable resource for researchers interested in exploring the catalytic potential of MOF-74-Ni. Further research may focus on expanding the substrate scope, optimizing reaction conditions, and elucidating detailed reaction mechanisms to fully harness the capabilities of this promising catalyst.

References

• 1. Optimization of Washing Processes in Solvothermal Synthesis of Nickel-Based MOF-74 | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Metal–Organic Framework-Based Catalysts: Chemical Fixation of CO2 with Epoxides Leading to Cyclic Organic Carbonates [frontiersin.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: MOF-74-Ni as an Electrocatalyst for Water Splitting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) have emerged as a promising class of materials for electrocatalysis due to their high surface area, tunable porosity, and well-defined active sites. Among them, MOF-74-Ni, which features coordinatively unsaturated nickel sites, has garnered significant attention as a precursor and catalyst for the electrochemical splitting of water into hydrogen and oxygen. This process is central to various renewable energy technologies. This document provides detailed application notes and experimental protocols for the synthesis, characterization, and utilization of MOF-74-Ni and its derivatives as electrocatalysts for the Oxygen Evolution Reaction (OER) and Hydrogen Evolution Reaction (HER).

Data Presentation: Electrocatalytic Performance

The electrocatalytic performance of MOF-74-Ni and its composites for water splitting is summarized below. These materials exhibit promising activity, often enhanced by morphological modifications or the formation of composites to improve conductivity and expose more active sites.

Catalyst	Reaction	Electrolyte	Overpotential (mV) @ Current Density (mA cm⁻²)	Tafel Slope (mV dec⁻¹)	Reference
FeCoMnNi-MOF-74/NF	OER	1 M KOH	250 @ 50	41.28	[1]
FeCoMnNi-MOF-74/NF	HER	1 M KOH	108 @ 10	72.89	[1]
Ni NPs/C@Ni-MOF-74/NF	HER	Not Specified	131 @ 10	Not Specified	[2]
Ni-MOF-74 derived composite	OER	Not Specified	318 @ 50	Not Specified	[3]
NiCo-MOF-74-NW	OER	1.0 M KOH	240 @ 10, 281 @ 50, 292 @ 100	Not Specified	[4]

Experimental Protocols

Detailed methodologies for the synthesis of MOF-74-Ni based electrocatalysts and their electrochemical evaluation are provided below.

Protocol 1: Synthesis of Bulk Ni-MOF-74

This protocol describes the synthesis of bulk Ni-MOF-74 powder.

Materials:

• 2,5-dihydroxyterephthalic acid (DHTA)

• Nickel acetate (B1210297) tetrahydrate (Ni(CH₃COO)₂·4H₂O)

• Deionized water

• Ethanol (B145695)

Procedure:

• Dissolve 0.52 g of DHTA in a 40 mL mixture of deionized water and ethanol (1:1 v/v).

• Add 20 mL of an aqueous solution containing 1.30 g of nickel acetate to the DHTA solution.

• Reflux the resulting mixture for 6 hours.

• Allow the solution to cool to room temperature.

• Collect the green powder product by filtration, wash with deionized water and ethanol, and dry under vacuum.[5]

Protocol 2: Synthesis of Ni-MOF-74 Nanosheets

This protocol utilizes a layered double hydroxide (B78521) (LDH) template to synthesize 2D Ni-MOF-74 nanosheets, which can offer enhanced catalytic activity due to a higher proportion of exposed active sites.[5]

Materials:

• DHTA

• Nickel acetate tetrahydrate

• MgAl-LDO (Layered Double Oxide) template (prepared by calcining MgAl-LDH)

• Deionized water

• Ethanol

• Hydrochloric acid (HCl), weak solution (pH = 3)

Procedure:

• Disperse 2 g of the LDO template in a 40 mL solution of deionized water and ethanol (1:1 v/v) containing 0.52 g of dissolved DHTA. Stir the mixture overnight.

• Filter the solid to remove unadsorbed DHTA and re-disperse it in a fresh 40 mL mixture of deionized water and ethanol.

• Add 15 mL of an aqueous solution containing 0.65 g of nickel acetate to the dispersion and adjust the pH to 6.

• Reflux the mixture overnight to form the Ni-MOF-74/LDH intercalated compound.

• To remove the LDH template, stir the obtained solid in a weak HCl solution (pH = 3) for 2 hours. Repeat this washing step until the pH of the dispersion remains at 3.

• Perform dialysis to remove residual ions.

• Freeze-dry the product to obtain green Ni-MOF-74 nanosheets.[5]

Protocol 3: Electrode Preparation

This protocol details the preparation of a working electrode using the synthesized MOF-74-Ni catalyst for electrochemical testing.

Materials:

• Synthesized Ni-MOF-74 catalyst powder

• Acetylene Black (AB) or other conductive carbon

• Nafion solution (0.5 wt% in ethanol)

• Ultrapure water

• N,N-Dimethylformamide (DMF)

• Glassy carbon electrode (GCE) or other suitable substrate (e.g., Nickel Foam)

Procedure:

• Prepare a catalyst ink by dispersing 4 mg of the Ni-MOF-74 catalyst (and optionally, a conductive additive like Acetylene Black) in a 1 mL mixed solvent of ultrapure water and DMF (1:1 v/v).

• Ultrasonicate the mixture for at least 15 minutes to form a uniform dispersion.[5]

• Drop-cast a specific volume (e.g., 10 µL) of the catalyst ink onto the polished surface of a glassy carbon electrode.[5]

• Allow the electrode to dry at room temperature.

• Apply a small volume (e.g., 5 µL) of 0.5 wt% Nafion solution onto the catalyst layer to form a protective film and improve adhesion.[5]

• Dry the prepared electrode at room temperature overnight before use.

Protocol 4: Electrochemical Measurements for Water Splitting

This protocol outlines the procedure for evaluating the electrocatalytic performance of the prepared Ni-MOF-74 electrode for OER and HER.

Apparatus:

• Potentiostat

• Three-electrode electrochemical cell

• Working electrode (prepared as in Protocol 3)

• Counter electrode (e.g., graphite (B72142) rod or platinum wire)

• Reference electrode (e.g., Saturated Calomel Electrode (SCE) or Ag/AgCl)

• Electrolyte (e.g., 1.0 M KOH solution)

Procedure:

• Assemble the three-electrode cell with the prepared working electrode, counter electrode, and reference electrode.

• Fill the cell with the electrolyte solution (e.g., 1.0 M KOH).

• Purge the electrolyte with an inert gas (e.g., N₂) or the reactant gas (O₂ for OER, H₂ for HER) for at least 30 minutes before the measurement to ensure saturation.

• Linear Sweep Voltammetry (LSV):

  • For OER, scan the potential from a lower to a higher value (e.g., 1.0 to 2.0 V vs. RHE) at a slow scan rate (e.g., 5 mV s⁻¹).

  • For HER, scan the potential from a higher to a lower value (e.g., 0 to -0.5 V vs. RHE) at a similar scan rate.

• Tafel Analysis: The Tafel slope is determined from the linear region of the Tafel plot (overpotential vs. log(current density)) derived from the LSV data.

• Stability Test:

  • Chronopotentiometry: Apply a constant current density and monitor the change in potential over time.[6]

  • Chronoamperometry: Apply a constant potential and monitor the change in current density over time.[6]

  • Cyclic Voltammetry (CV) Cycling: Subject the electrode to thousands of CV cycles within a specific potential window to assess its durability.[6]

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the application of MOF-74-Ni for electrocatalytic water splitting.

Caption: Experimental workflow for MOF-74-Ni electrocatalyst development.

Caption: Key factors influencing the electrocatalytic performance of MOF-74-Ni.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A template-directed synthesis of metal–organic framework (MOF-74) ultrathin nanosheets for oxygen reduction electrocatalysis - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09973B [pubs.rsc.org]
• 6. Dos and don’ts in screening water splitting electrocatalysts - Energy Advances (RSC Publishing) DOI:10.1039/D2YA00076H [pubs.rsc.org]

Application Note: Protocol for Loading Nanoparticles into MOF-74-Ni

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials with high surface areas and tunable pore sizes, making them excellent candidates for various applications, including gas storage, catalysis, and drug delivery. MOF-74-Ni, in particular, features one-dimensional hexagonal channels and a high density of open metal sites, offering strong binding sites for guest molecules. The incorporation of nanoparticles (NPs) into the MOF-74-Ni framework can create composite materials with enhanced or novel functionalities, such as improved catalytic activity or targeted drug delivery capabilities.

This application note provides a detailed protocol for loading pre-synthesized nanoparticles into MOF-74-Ni using a post-synthetic modification (PSM) approach, specifically via solution infiltration. This method is widely applicable and allows for the encapsulation of various types of nanoparticles within the MOF pores or their deposition on the external surface.

Experimental Protocols

Synthesis of MOF-74-Ni

This protocol is adapted from established solvothermal synthesis methods for MOF-74 structures.[1]

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695) (EtOH)

• Deionized water (H₂O)

Procedure:

• In a glass beaker, dissolve Nickel(II) nitrate hexahydrate and 2,5-dihydroxyterephthalic acid in a 1:1:1 mixture of DMF, ethanol, and water.

• Stir the mixture at room temperature for 30 minutes to ensure homogeneity.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 100-120°C for 24 hours.

• After cooling to room temperature, collect the yellow crystalline product by filtration or centrifugation.

• Wash the product thoroughly with fresh DMF and then with ethanol to remove unreacted precursors.

• Activate the synthesized MOF-74-Ni by heating under a dynamic vacuum at 250°C for 12 hours to remove solvent molecules from the pores.[2] The activated MOF-74-Ni is now ready for nanoparticle loading.

Loading of Nanoparticles into MOF-74-Ni via Solution Infiltration

This protocol describes a general method for impregnating MOF-74-Ni with a colloidal solution of pre-synthesized nanoparticles.

Materials:

• Activated MOF-74-Ni powder

• Colloidal solution of the desired nanoparticles (e.g., gold, silver, or drug-loaded polymeric nanoparticles) in a suitable solvent (e.g., ethanol, water). The solvent should be chosen based on the stability of both the nanoparticles and the MOF.

• Ethanol

Procedure:

• Disperse the activated MOF-74-Ni powder in a suitable solvent (e.g., absolute ethanol) to form a suspension.

• Add the colloidal nanoparticle solution to the MOF-74-Ni suspension under constant stirring. The amount of nanoparticle solution to be added will depend on the desired loading percentage.

• Continue stirring the mixture at room temperature for 24 hours to allow for the diffusion of nanoparticles into the MOF pores and onto the surface.

• Collect the nanoparticle-loaded MOF-74-Ni (NP@MOF-74-Ni) composite by centrifugation.

• Wash the composite material multiple times with the solvent used for infiltration (e.g., ethanol) to remove any nanoparticles that are not incorporated into the MOF structure.

• Dry the final product under vacuum at a temperature that does not compromise the integrity of the nanoparticles or the MOF (e.g., 60-80°C).

Data Presentation

Table 1: Physicochemical Properties of MOF-74-Ni and NP@MOF-74-Ni Composites

Property	MOF-74-Ni (Bare)	NP@MOF-74-Ni (Example: Ag NPs)
BET Surface Area (m²/g)	~1100 - 1300	Decreased (e.g., ~900)
Pore Volume (cm³/g)	~0.6	Decreased (e.g., ~0.45)
Average Pore Diameter (nm)	~1.1	Slightly decreased
Nanoparticle Loading (wt%)	N/A	Variable (e.g., 5-20%)
Color	Yellow	Dark brown/black (depending on NP)

Note: The values presented are typical and can vary based on synthesis conditions and the specific nanoparticles used. The decrease in surface area and pore volume after nanoparticle loading is indicative of successful incorporation within the MOF pores.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of MOF-74-Ni and subsequent loading of nanoparticles.

Logical Relationships in Nanoparticle Incorporation

Caption: Methods for nanoparticle incorporation into MOFs and their potential applications.

References

• 1. Morphological and Structural Characterization of (Pt, Au, and Ag) Nanoparticle/Zn-MOF-74 Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application of Ni-MOF-74 in Electrochemical Sensing: A Detailed Guide for Researchers

FOR IMMEDIATE RELEASE

A comprehensive guide for the application of Nickel-based Metal-Organic Framework-74 (Ni-MOF-74) in the development of highly sensitive and selective electrochemical sensors is detailed below. This document provides researchers, scientists, and drug development professionals with in-depth application notes, detailed experimental protocols, and a summary of performance data for the detection of various analytes, including rutin, glucose, and dopamine (B1211576).

The unique properties of Ni-MOF-74, such as its high porosity, large surface area, and redox-active nickel centers, make it an exceptional material for electrochemical sensing applications.[1][2][3] Its ordered crystalline structure provides a high density of active sites for analyte interaction and electrocatalysis. However, the inherent poor conductivity of pristine MOFs can limit their direct application in electrochemistry.[3][4] To overcome this, Ni-MOF-74 is often composited with conductive materials like reduced graphene oxide (rGO) to enhance electron transfer and overall sensor performance.[3][4]

Principle of Electrochemical Sensing using Ni-MOF-74

The sensing mechanism of Ni-MOF-74-based electrochemical sensors typically involves the electrocatalytic oxidation or reduction of the target analyte at the modified electrode surface. The porous structure of the MOF facilitates the diffusion of the analyte to the active nickel sites. The redox reaction of the analyte is catalyzed by the Ni(II)/Ni(III) redox couple within the MOF structure, resulting in a measurable electrochemical signal (e.g., current or potential change).[5][6] The magnitude of this signal is proportional to the concentration of the analyte, allowing for quantitative analysis.

Performance of Ni-MOF-74 Based Electrochemical Sensors

The following table summarizes the quantitative performance of various electrochemical sensors based on Ni-MOF-74 for the detection of different analytes.

Analyte	Electrode Modification	Linear Range	Detection Limit (LOD)	Sensitivity	Reference
Rutin	β-CD-Ni-MOF-74/rGO/GCE	0.06–1.0 μM	0.68 nM	Not Specified	[4][7]
Glucose	Conductive Ni-MOF	0.001–8 mM	0.66 μM	21744 μA mM⁻¹ cm⁻²	[8][9]
Glucose	AgNPs/MOF-74(Ni)/GCE	0.01–4 mM	4.7 μM	1.29 mA mM⁻¹ cm⁻²	[10]
Glucose	NiMn-LDH-MOF/GCE	4.9 μM–2.2 mM	0.87 μM	0.849 mA mM⁻¹ cm⁻²	[10]
Glucose	Electrochemically Activated Ni-MOFs	0–10 mM	Not Specified	Not Specified	[5]
Dopamine	Ni-MOF/GCE	0.2–100 μM	60 nM	Not Specified	[11]
Dopamine & Uric Acid	Au@Ni-MOF/SPCE	DA: 0.1 µM–2 mM, UA: 0.5 µM–1.5 mM	Not Specified	Not Specified	[12][13][14]
Histamine	Ni/Co-MOFs/GCE	18–333 µM	0.55 µM	Not Specified	[15]
Heavy Metals (Cu²⁺, Pb²⁺, Cd²⁺)	Fc-NH₂-Ni-MOF	Not Specified	Cu²⁺: 6.3 nM, Pb²⁺: 0.2 nM, Cd²⁺: 7.1 nM	Not Specified	[1]

Experimental Protocols

Synthesis of Ni-MOF-74

This protocol is based on a hydrothermal synthesis method.[4]

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

• Deionized (DI) water

Procedure:

• Dissolve Ni(NO₃)₂·6H₂O and H₄DOBDC in a solvent mixture of DMF, ethanol, and DI water.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a specified temperature (e.g., 120-150 °C) for a designated time (e.g., 12-24 hours).

• After cooling to room temperature, collect the precipitate by centrifugation or filtration.

• Wash the product with DMF and ethanol several times to remove unreacted precursors.

• Dry the final Ni-MOF-74 product in a vacuum oven.

Fabrication of Ni-MOF-74 Modified Electrode

This protocol describes the modification of a glassy carbon electrode (GCE).

Materials:

• Ni-MOF-74 powder

• Nafion solution (e.g., 0.5 wt%)

• Ethanol or isopropanol

• DI water

• Alumina (B75360) slurry (for polishing)

• Glassy Carbon Electrode (GCE)

Procedure:

• Polish the GCE surface with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 μm) to a mirror finish.

• Sonochemically clean the polished GCE in DI water and ethanol for a few minutes each and dry it under a nitrogen stream.

• Prepare a homogeneous suspension of Ni-MOF-74 powder in a solvent (e.g., ethanol or a mixture with Nafion solution).

• Drop-cast a small volume (e.g., 5-10 μL) of the Ni-MOF-74 suspension onto the pre-cleaned GCE surface.

• Allow the solvent to evaporate at room temperature or under a gentle heat lamp to form a stable modified electrode.

Electrochemical Measurements

This protocol outlines a general procedure for electrochemical detection.

Apparatus:

• Electrochemical workstation

• Three-electrode cell:

  • Working electrode: Ni-MOF-74 modified electrode

  • Reference electrode: Ag/AgCl or Saturated Calomel Electrode (SCE)

  • Counter electrode: Platinum wire or graphite (B72142) rod

Procedure:

• Assemble the three-electrode cell with the appropriate supporting electrolyte (e.g., phosphate (B84403) buffer solution, PBS, or potassium hydroxide, KOH).

• Perform electrochemical activation of the modified electrode if required, for instance, by cyclic voltammetry (CV) in the supporting electrolyte.[16]

• Record the background electrochemical signal of the modified electrode in the supporting electrolyte.

• Add a known concentration of the analyte to the electrochemical cell.

• Record the electrochemical response using an appropriate technique, such as:

  • Cyclic Voltammetry (CV): To study the redox behavior of the analyte.

  • Differential Pulse Voltammetry (DPV) or Square Wave Voltammetry (SWV): For quantitative analysis due to their higher sensitivity and better resolution.

  • Amperometry: To measure the current response at a fixed potential over time, often used for steady-state measurements.

• For quantitative analysis, construct a calibration curve by plotting the peak current versus the analyte concentration over the desired linear range.

Conclusion

Ni-MOF-74 and its composites have demonstrated significant potential as robust and versatile materials for the construction of high-performance electrochemical sensors. Their tunable structure, high surface area, and inherent catalytic activity, especially when combined with conductive materials, enable the sensitive and selective detection of a wide range of analytes relevant to biomedical and environmental monitoring. The detailed protocols and performance data provided herein serve as a valuable resource for researchers aiming to explore and expand the applications of Ni-MOF-74 in the field of electrochemical sensing.

References

• 1. mdpi.com [mdpi.com]
• 2. Design and Application of Electrochemical Sensors with Metal–Organic Frameworks as the Electrode Materials or Signal Tags - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Electrochemically Activated Conductive Ni-Based MOFs for Non-enzymatic Sensors Toward Long-Term Glucose Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. High-performance non-enzymatic glucose detection: using a conductive Ni-MOF as an electrocatalyst - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. Electrochemical-Based Sensing Platforms for Detection of Glucose and H2O2 by Porous Metal–Organic Frameworks: A Review of Status and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Enhanced electrochemical detection of dopamine and uric acid using Au@Ni-MOF and employing 2D structure DFT simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Enhanced electrochemical detection of dopamine and uric acid using Au@Ni-MOF and employing 2D structure DFT simulation | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Application Note: MOF-74-Ni for the Selective Adsorption of Nitrogen Oxides

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of the metal-organic framework (MOF) MOF-74-Ni in the selective adsorption of nitrogen oxides (NOx), such as nitric oxide (NO) and nitrogen dioxide (NO2).

Introduction

MOF-74-Ni, also known as Ni/DOBDC (where DOBDC⁴⁻ = 2,5-dioxido-1,4-benzenedicarboxylate), is a highly porous crystalline material. Its structure is characterized by one-dimensional hexagonal channels decorated with a high density of open metal sites, specifically coordinatively unsaturated Ni(II) centers. These open metal sites act as strong adsorption sites for various small gas molecules, including nitrogen oxides, making MOF-74-Ni a promising candidate for applications in gas separation and purification, particularly in the context of removing toxic NOx from flue gas streams and other environments. Recent research has also explored bimetallic variants, such as NiCo-MOF-74, which have shown enhanced adsorption capacities for NO.[1][2][3][4][5]

Data Presentation

The following tables summarize the quantitative data for the adsorption of nitrogen oxides and other relevant gases on MOF-74-Ni and its bimetallic analogue, NiCo-MOF-74.

Table 1: Single-Component Gas Adsorption Capacities at 298 K

Adsorbent	Gas	Adsorption Capacity (cc/g) at 100 kPa	Adsorption Capacity (mmol/g) at 1 bar
Ni-MOF-74	NO	164.4[1]	-
Ni-MOF-74	CO2	145.5[1]	5.80
Ni-MOF-74	N2	-	-
Co-MOF-74	NO	149.8[1]	-
Co-MOF-74	CO2	104.5[1]	-
Ni₀.₃₇Co₀.₆₃-MOF-74	NO	174.3[1][2][3][5]	-
Ni₀.₃₇Co₀.₆₃-MOF-74	CO2	109.5[1]	-
Ni₀.₃₇Co₀.₆₃-MOF-74	N2	5.8[1]	-

Table 2: Adsorption Selectivity

Adsorbent	Gas Pair	Selectivity	Conditions
Ni₀.₃₇Co₀.₆₃-MOF-74	NO/CO₂	Up to 710	Low partial pressure, predicted by IAST[1][2][3][5]
Ni₀.₃₇Co₀.₆₃-MOF-74	NO/CO₂	~13.8	Breakthrough experiment[1]

Table 3: Regeneration Performance of Ni₀.₃₇Co₀.₆₃-MOF-74 for NO Adsorption

Cycle Number	NO Adsorption Capacity (cc/g) at 100 kPa
1	174.3[1]
2	172.4[1]
3	172.4[1]
4	171.8[1]
5	172.1[1]

Experimental Protocols

Protocol 1: Synthesis of MOF-74-Ni via Solvothermal Method

This protocol is adapted from established solvothermal synthesis procedures for MOF-74 analogues.[6]

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• N,N-dimethylformamide (DMF)

• Ethanol

• Deionized water

• Methanol (B129727) (for washing)

Procedure:

• In a suitable vessel, dissolve 2.378 g (8.18 mmol) of Ni(NO₃)₂·6H₂O and 0.478 g (2.41 mmol) of H₄DOBDC in a solvent mixture of 200 mL containing DMF, ethanol, and deionized water in a 1:1:1 volume ratio.[6]

• Ensure complete dissolution and uniform mixing by using an ultrasonic stirrer.[6]

• Transfer the resulting suspension to a Teflon-lined autoclave.

• Seal the autoclave and place it in an oven at 100°C for 24 hours.[6]

• After the reaction, allow the autoclave to cool down to room temperature.

• Collect the solid product by filtration or centrifugation.

• Wash the product thoroughly with DMF and then with methanol to remove unreacted precursors and solvent molecules from the pores. It is recommended to exchange the methanol solvent several times over a period of a few days to ensure complete solvent exchange.

• Dry the synthesized MOF-74-Ni powder.

Protocol 2: Activation of MOF-74-Ni for Gas Adsorption

Activation is a critical step to remove the solvent molecules from the pores and expose the open metal sites.

Procedure:

• Place the synthesized MOF-74-Ni powder in a sample tube suitable for a vacuum furnace or a Schlenk line.

• Heat the sample under a dynamic vacuum at a temperature of 250°C.

• Maintain these conditions for over 12 hours to ensure complete removal of solvent molecules.[6]

• After activation, cool the sample to room temperature under vacuum and transfer it to an inert atmosphere (e.g., a glovebox) to prevent re-adsorption of atmospheric gases and moisture before characterization or adsorption experiments.

Protocol 3: Selective Adsorption Measurement using Breakthrough Experiments

Breakthrough experiments are used to evaluate the dynamic adsorption capacity and selectivity of MOF-74-Ni for nitrogen oxides in a mixed gas stream.

Apparatus:

• A fixed-bed reactor packed with the activated MOF-74-Ni adsorbent.

• Mass flow controllers to regulate the flow of individual gases.

• A gas mixing chamber.

• A downstream gas analyzer (e.g., a mass spectrometer or a chemiluminescence NOx analyzer) to monitor the concentration of the effluent gas.

Procedure:

• Pack a known amount of activated MOF-74-Ni into the fixed-bed reactor.

• Activate the adsorbent in-situ by heating under a flow of inert gas (e.g., He or Ar) to remove any adsorbed impurities.

• Cool the bed to the desired experimental temperature (e.g., 298 K).

• Introduce a mixed gas stream with a known composition of NOx, other competing gases (e.g., CO₂, N₂, O₂), and a balance of inert gas at a constant total flow rate through the packed bed.

• Continuously monitor the concentration of each gas component at the outlet of the reactor using the gas analyzer.

• The breakthrough time is reached when the concentration of the target gas (NO or NO₂) at the outlet starts to increase. The shape of the breakthrough curve provides information about the adsorption kinetics and capacity.

• The adsorption capacity can be calculated by integrating the area above the breakthrough curve.

• The selectivity can be determined by comparing the breakthrough times of the different gas components.

Visualizations

Adsorption Mechanism of Nitrogen Oxides on MOF-74-Ni

The primary mechanism for the selective adsorption of nitrogen oxides on MOF-74-Ni is the strong interaction between the gas molecules and the open Ni(II) metal sites within the MOF structure. In the case of NO, it directly coordinates to the unsaturated nickel centers. For NO₂, the adsorption is dissociative, where the NO₂ molecule breaks down to form NO and nitrate species (NO₃⁻) that interact with the framework.[2]

Caption: NOx adsorption mechanism on MOF-74-Ni.

Experimental Workflow for Selective Adsorption Studies

The following diagram illustrates the typical workflow for investigating the selective adsorption of nitrogen oxides using MOF-74-Ni.

Caption: Workflow for MOF-74-Ni NOx adsorption studies.

References

• 1. Impedance-Based Detection of NO2 Using Ni-MOF-74: Influence of Competitive Gas Adsorption – Publications – Research [sandia.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bimetal NiCo-MOF-74 for highly selective NO capture from flue gas under ambient conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Functionalization of MOF-74-Ni for Enhanced Catalytic Performance

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the functionalization of the Metal-Organic Framework (MOF) MOF-74-Ni to enhance its catalytic performance. The following sections outline various functionalization strategies, provide step-by-step experimental protocols, and present quantitative data to compare the efficacy of these modifications.

Introduction

MOF-74-Ni, also known as Ni/DOBDC or CPO-27-Ni, is a highly porous crystalline material constructed from nickel(II) ions and 2,5-dioxido-1,4-benzenedicarboxylate (DOBDC) linkers. Its structure features one-dimensional hexagonal channels with a high density of open metal sites, making it a promising candidate for various catalytic applications. However, in its pristine form, the catalytic activity and stability of MOF-74-Ni can be limited. Functionalization of the MOF structure can significantly enhance its performance by introducing new active sites, modifying the electronic properties of the nickel centers, improving stability, and enabling synergistic or tandem catalytic reactions.

This document explores four key functionalization strategies:

• Mixed-Ligand Synthesis for Defect Engineering: Incorporation of fragmented or functionalized ligands during synthesis to create defects and introduce new functionalities.

• Post-Synthetic Modification (PSM) with Amines: Grafting of amine groups onto the MOF structure after its initial synthesis to introduce basic sites.

• Core-Shell Encapsulation: Coating a core catalyst with a shell of Ni-MOF-74 to create a multifunctional catalyst with enhanced stability and selectivity.

• Surface Decoration with Metal Oxides: Depositing metal oxide nanoparticles on the surface of Ni-MOF-74 to create synergistic catalytic sites.

Data Presentation

The following tables summarize the quantitative data from various studies on the functionalization of MOF-74-Ni, allowing for easy comparison of their properties and catalytic performance.

Table 1: Physicochemical Properties of Functionalized MOF-74-Ni

Functionalization Method	Functional Group/Modifier	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Reference
Pristine Ni-MOF-74	-	1100 - 1350	0.5 - 0.7	[1][2]
Mixed-Ligand (Defect-Engineered)	5-formylsalicylic acid (~20%)	640 - 1325	0.3 - 0.6	[1][3]
Mixed-Ligand (Defect-Engineered)	3-hydroxysalicylic acid (~20%)	640 - 1325	0.3 - 0.6	[1][3]
Mixed-Ligand (Defect-Engineered)	2-hydroxynicotinic acid (~20%)	640 - 1325	0.3 - 0.6	[1][3]
Post-Synthetic Modification	Ethylenediamine (B42938)	345	-	[4]
Core-Shell	Amorphous Ni-MOF-74 on Ni/SiO₂	-	-
Surface Decoration	0.6 wt% Fe₂O₃	-	-	[5][6]

Table 2: Catalytic Performance of Functionalized MOF-74-Ni

Catalyst	Catalytic Reaction	Key Performance Metric	Value	Reference
Pristine Ni-MOF-74	Electrocatalytic Water Oxidation	Overpotential @ 10 mA/cm²	323 mV	[5][6]
0.6 wt% Fe₂O₃@Ni-MOF-74	Electrocatalytic Water Oxidation	Overpotential @ 10 mA/cm²	264 mV	[5][6]
Ni-MOF-74 derived	CO₂ Hydrogenation (350 °C)	CO₂ Conversion	~35%	[7]
50Ni50Mg-MOF-74 derived	CO₂ Hydrogenation (350 °C)	CO₂ Conversion	~55%	[7]
Ni/SiO₂@amorphous Ni-MOF-74	Tandem Imination	Product Yield	High (specific value not provided)

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and functionalization of MOF-74-Ni, as well as for the evaluation of its catalytic performance.

Protocol 1: Synthesis of Pristine MOF-74-Ni

This protocol describes the solvothermal synthesis of pristine MOF-74-Ni.

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• N,N-dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized water (H₂O)

• Methanol (B129727) (MeOH)

• 20 mL scintillation vials

Procedure:

• In a 20 mL scintillation vial, dissolve 198 mg (0.680 mmol) of Ni(NO₃)₂·6H₂O and 95 mg (0.480 mmol) of H₄DOBDC in 10 mL of a mixed solvent of DMF/EtOH/H₂O (15:1:1 v/v/v).[1]

• Tightly seal the vial and heat it in an oven at 100 °C for 24 hours.[1]

• After cooling to room temperature, collect the precipitate by centrifugation or filtration.

• Wash the collected solid three times with fresh DMF to remove unreacted precursors.

• Perform a solvent exchange by immersing the solid in fresh methanol for 3 days, replacing the methanol daily. This step is crucial for activating the MOF.[1]

• Store the activated MOF-74-Ni in methanol until further use.

Protocol 2: Functionalization by Mixed-Ligand Synthesis (Defect Engineering)

This protocol details the incorporation of a functionalized ligand, 5-formylsalicylic acid (H₂-5-fSA), during the synthesis to create a defect-engineered MOF-74-Ni.

Materials:

• Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• 5-formylsalicylic acid (H₂-5-fSA)

• N,N-dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized water (H₂O)

• Methanol (MeOH)

• 20 mL scintillation vials

Procedure:

• Prepare a solid mixture of 198 mg (0.680 mmol) of Ni(NO₃)₂·6H₂O, 85.6 mg (0.432 mmol) of H₄DOBDC, and 8.0 mg (0.048 mmol) of H₂-5-fSA in a 20 mL scintillation vial.[1]

• Add 10 mL of a mixed solvent of DMF/EtOH/H₂O (15:1:1 v/v/v) to the vial and ensure the solids are fully dissolved.[1]

• Tightly seal the vial and heat it in an oven at 100 °C for 24 hours.[1]

• Cool the vial to room temperature and collect the resulting precipitate.

• Wash the product at least three times with DMF.

• Conduct a solvent exchange with methanol for 3 days, replacing the solvent at least five times.[1]

• The resulting functionalized MOF is ready for characterization and catalytic testing.

Protocol 3: Post-Synthetic Modification (PSM) with Ethylenediamine

This protocol describes the grafting of ethylenediamine onto the open metal sites of a pre-synthesized MOF-74 framework. While the specific reference provides data for a related system, this protocol is adapted for Ni-MOF-74.

Materials:

• Activated pristine MOF-74-Ni (from Protocol 1)

• Ethylenediamine

• Anhydrous toluene (B28343)

Procedure:

• Activate the pristine MOF-74-Ni by heating under vacuum to remove coordinated solvent molecules.

• In a glovebox under an inert atmosphere, suspend a known amount of activated MOF-74-Ni in anhydrous toluene.

• Add a stoichiometric excess of ethylenediamine to the suspension.

• Stir the mixture at room temperature for 24 hours.

• Collect the solid product by filtration.

• Wash the product thoroughly with anhydrous toluene to remove unreacted ethylenediamine.

• Dry the resulting amine-functionalized MOF under vacuum.

Protocol 4: Catalytic Testing - CO₂ Hydrogenation

This protocol outlines the procedure for evaluating the catalytic performance of functionalized MOF-74-Ni in the hydrogenation of carbon dioxide. This example uses a physically mixed Ni-MOF-74 and Mg-MOF-74 catalyst.

Materials:

• Ni-MOF-74 and Mg-MOF-74 (synthesized or commercially available)

• Quartz tube reactor

• Gas mixture: 10% CO₂, 40% H₂, balance Ar

• Gas chromatograph (GC) for product analysis

Procedure:

• Physically mix Ni-MOF-74 and Mg-MOF-74 in the desired ratio (e.g., 50:50 molar ratio).

• Place 40 mg of the catalyst mixture into a quartz tube reactor.[7]

• Pretreat the catalyst by heating it under an argon flow at 400 °C for 6 hours.[7]

• Cool the reactor to the desired reaction temperature (e.g., 350 °C).

• Introduce the reactant gas mixture (10% CO₂, 40% H₂, balance Ar) into the reactor at a controlled flow rate.[7]

• Analyze the effluent gas stream using an online gas chromatograph to determine the conversion of CO₂ and the selectivity towards products like methane (B114726) (CH₄).

• Monitor the catalytic activity and stability over an extended period (e.g., 50 hours).[7]

Visualizations

Diagram 1: Functionalization of MOF-74-Ni via Mixed-Ligand Synthesis

Caption: Workflow for synthesizing functionalized Ni-MOF-74 via a mixed-ligand approach.

Diagram 2: General Scheme for Post-Synthetic Modification (PSM)

Caption: Logical flow for the post-synthetic modification of Ni-MOF-74.

Diagram 3: Catalytic Cycle for CO₂ Hydrogenation

Caption: Simplified catalytic cycle for CO₂ hydrogenation over a Ni-based catalyst.

References

• 1. Ligand functionalization of defect-engineered Ni-MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Ultralow-Content Iron-Decorated Ni-MOF-74 Fabricated by a Metal-Organic Framework Surface Reaction for Efficient Electrocatalytic Water Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CO2 Hydrogenation over MOF-74-Based Catalysts: Role of Physical Mixing and Mg-MOF-74 as a Support - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: MOF-74-Ni as a Precursor for Nickel Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of nickel nanoparticles (Ni-NPs) using the metal-organic framework (MOF) MOF-74-Ni as a precursor. The method involves an initial solvothermal synthesis of the MOF-74-Ni, followed by a controlled thermal decomposition (pyrolysis) to generate Ni-NPs embedded within a carbonaceous matrix derived from the MOF's organic linkers. This technique offers precise control over the nanoparticle size by tuning the thermal treatment conditions.[1] The resulting nickel nanoparticle composites have promising applications in catalysis and energy storage.

Overview of the Synthesis Process

The synthesis is a two-step process:

• Solvothermal Synthesis of MOF-74-Ni: Nickel(II) ions and 2,5-dihydroxyterephthalic acid (DHTA) are reacted in a solvent mixture under elevated temperature and pressure to form the crystalline MOF-74-Ni.

• Thermal Decomposition to Form Ni Nanoparticles: The synthesized MOF-74-Ni is heated under a vacuum or inert atmosphere. This process breaks down the MOF structure, reducing the Ni(II) ions to metallic nickel (Ni(0)) and forming nanoparticles. The size of these nanoparticles can be controlled by adjusting the temperature and duration of the thermal treatment.[1]

Experimental Protocols

Protocol for Solvothermal Synthesis of MOF-74-Ni

This protocol is adapted from established solvothermal synthesis methods for MOF-74 materials.[2]

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• 2,5-dihydroxyterephthalic acid (DHTA, also known as DOBDC)

• N,N-Dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized water (H₂O)

• Methanol (B129727) (MeOH) for washing

• Teflon-lined stainless-steel autoclave (125 mL)

• Ultrasonicator

• Oven

• Centrifuge

Procedure:

• Precursor Solution Preparation:

  • In a beaker, dissolve a 3.3:1 molar ratio of Ni(NO₃)₂·6H₂O and DHTA linker in a 15:1:1 (v/v/v) mixture of DMF, ethanol, and deionized water.

  • Use ultrasonication to ensure the complete dissolution and homogeneity of the solution.[2]

• Solvothermal Reaction:

  • Transfer the homogeneous solution into a 125 mL Teflon-lined autoclave.

  • Seal the autoclave and place it in an oven preheated to 125 °C.

  • Maintain the reaction for 26 hours.[2]

• Product Recovery and Washing:

  • After the reaction, cool the autoclave to room temperature.

  • Collect the solid product by centrifugation.

  • To remove unreacted precursors and solvent molecules from the pores, wash the product thoroughly with methanol. This can be done by repeatedly suspending the solid in fresh methanol and separating it via centrifugation. An optimized washing process involving multiple centrifugation steps can significantly improve the material's porosity and performance.[2][3]

• Activation:

  • Dry the washed MOF-74-Ni product under vacuum to remove the residual solvent.

Protocol for Thermal Decomposition of MOF-74-Ni to Synthesize Nickel Nanoparticles

This protocol describes the thermal treatment of the synthesized MOF-74-Ni to produce nickel nanoparticles.[1][4]

Materials:

• Synthesized and activated MOF-74-Ni powder

• Tube furnace with temperature control

• Quartz tube

• Vacuum pump or source of inert gas (e.g., nitrogen, argon)

Procedure:

• Sample Preparation:

  • Place a known amount of the activated MOF-74-Ni powder in a quartz boat and position it in the center of the tube furnace.

• Thermal Decomposition:

  • Evacuate the tube furnace or purge it with an inert gas to create an oxygen-free environment.

  • Heat the furnace to the desired temperature (e.g., 300-400 °C) at a controlled ramp rate. The decomposition of MOF-74-Ni typically begins between 300 and 360 °C.[1]

  • Maintain the temperature for a specific duration (e.g., 12 hours). The size of the resulting nickel nanoparticles is dependent on both the temperature and the heating time.[1]

  • Heating to higher temperatures (e.g., 400 °C) can lead to the complete decomposition of the MOF structure, leaving behind nickel nanoparticles in a carbonaceous matrix.[1]

• Cooling and Collection:

  • After the designated time, turn off the furnace and allow it to cool to room temperature under vacuum or inert atmosphere.

  • Carefully collect the resulting black powder containing the nickel nanoparticles.

Data Presentation

Synthesis Parameters and Resulting Nanoparticle Characteristics

The size of the nickel nanoparticles can be precisely controlled by adjusting the heating conditions during thermal decomposition.

Sample ID	Heating Temperature (°C)	Heating Time (h)	Average Ni Nanoparticle Diameter (nm)	Reference
300-12h	300	12	2.0	[1]
350-12h	350	12	5.0	[1]

Note: The sample IDs are designated as (Temperature)-(Time)h.

Application-Specific Performance Data

The nickel nanoparticles derived from MOF-74-Ni exhibit excellent performance in various applications.

Catalytic Hydrogenation of Olefins [4]

Catalyst	Reaction Temperature (°C)	Substrate	Conversion (%)	Selectivity (%)
Ni-MOF-74-300	Not specified	1-octene	High	High

Note: "Ni-MOF-74-300" refers to MOF-74-Ni pyrolyzed at 300 °C. This catalyst showed high activity and size-selectivity.[4]

Electrochemical Performance as an Anode for Sodium-Ion Batteries [5]

Electrode Material	Current Density (mA g⁻¹)	Cycle Number	Specific Capacity (mAh g⁻¹)
CoNi₂S₄@C from Co/Ni-MOF-74	100	50	438

Note: This data is for a derivative material where a bimetallic Co/Ni-MOF-74 was used as a precursor to synthesize CoNi₂S₄ nanoparticles embedded in porous carbon.[5]

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of Ni nanoparticles from a MOF-74-Ni precursor.

Relationship between Synthesis Conditions and Nanoparticle Size

Caption: Control of Ni nanoparticle size by tuning thermal decomposition parameters.

References

• 1. Hybrid materials of Ni NP@MOF prepared by a simple synthetic method - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC04663G [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Optimization of Washing Processes in Solvothermal Synthesis of Nickel-Based MOF-74 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Controlled Pyrolysis of Ni-MOF-74 as a Promising Precursor for the Creation of Highly Active Ni Nanocatalysts in Size-Selective Hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Co/Ni-MOF-74-derived CoNi2S4 nanoparticles embedded in porous carbon as a high performance anode material for sodium ion batteries - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Gas Separation Studies Using Ni-MOF-74

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials composed of metal ions or clusters coordinated to organic ligands. Ni-MOF-74, also known as CPO-27-Ni, is a prominent member of this family, characterized by its high density of open metal sites, well-defined one-dimensional hexagonal channels, and exceptional thermal stability. These unique features make Ni-MOF-74 a highly promising adsorbent for various gas separation applications, including carbon capture, natural gas purification, and nitric oxide removal. This document provides detailed experimental protocols for the synthesis, activation, and evaluation of Ni-MOF-74 for gas separation studies.

Data Presentation

The gas separation performance of Ni-MOF-74 is summarized in the tables below. The data is compiled from various studies and presented for easy comparison.

Table 1: CO₂/CH₄ Separation Performance of Ni-MOF-74

Parameter	Value	Conditions	Reference
CO₂ Adsorption Capacity	0.9391 mmol/g	25°C, 1 bar, 50:50 CO₂:CH₄ mixture	[1][2]
CH₄ Adsorption Capacity	0.5128 mmol/g	25°C, 1 bar, 50:50 CO₂:CH₄ mixture	[1]
CO₂/CH₄ Selectivity	1.8313	25°C, 1 bar, 50:50 CO₂:CH₄ mixture	[1][2]
CO₂ Adsorption Capacity	~12.35 mmol/g	298 K, 1 bar (Simulated)	[3]

Table 2: CO₂/N₂ Separation Performance of Ni-MOF-74

Parameter	Value	Conditions	Reference
CO₂ Adsorption Capacity	5.22 mmol/g	25°C, 1 bar	[4]
CO₂/N₂ Selectivity	31	25°C	[4][5]
CO Adsorption Capacity	6.15 mmol/g	298 K, 0.1 MPa	[6]
N₂ Adsorption Capacity	0.86 mmol/g	298 K, 0.1 MPa	[6]
CO/N₂ Selectivity	>1000 (IAST Predicted)	298 K	[6]

Table 3: NO/CO₂ Separation Performance of Ni-MOF-74

Parameter	Value	Conditions	Reference
NO Adsorption Capacity	~174.3 cm³/g	Ambient conditions	[7]
NO/CO₂ Selectivity	~710 (IAST Predicted)	Low partial pressure	[7]

Experimental Protocols

Synthesis of Ni-MOF-74

Two common methods for the synthesis of Ni-MOF-74 are the hydrothermal and microwave-assisted methods.

1.1 Hydrothermal Synthesis

This method involves heating the reactants in a sealed vessel for an extended period.

• Reagents:

  • Nickel(II) acetate (B1210297) tetrahydrate (Ni(CH₃COO)₂·4H₂O)

  • 2,5-dihydroxyterephthalic acid (H₄DOBDC)

  • N,N-Dimethylformamide (DMF)

  • Deionized water

• Procedure:

  • Dissolve Nickel(II) acetate tetrahydrate and 2,5-dihydroxyterephthalic acid in a mixture of DMF and deionized water.

  • Transfer the solution to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave in an oven at a specific temperature (e.g., 100-120°C) for a designated time (e.g., 12-24 hours).

  • After cooling to room temperature, collect the green crystalline product by filtration or centrifugation.

  • Wash the product thoroughly with fresh DMF and then with a volatile solvent like methanol (B129727) or ethanol (B145695) to remove unreacted precursors and solvent molecules from the pores.

  • Dry the final product under vacuum.

1.2 Microwave-Assisted Synthesis

This method utilizes microwave irradiation to rapidly heat the reactants, significantly reducing the synthesis time.[4][8][9]

• Reagents:

  • Same as hydrothermal synthesis.

• Procedure:

  • Prepare the precursor solution as in the hydrothermal method.

  • Place the solution in a sealed Teflon vessel suitable for microwave synthesis.

  • Heat the vessel in a microwave reactor at a specific temperature (e.g., 140°C) for a short duration (e.g., 60 minutes).[4]

  • After cooling, collect and wash the product as described in the hydrothermal method.

  • Dry the sample under vacuum.

Activation of Ni-MOF-74

Activation is a crucial step to remove residual solvent molecules and expose the open metal sites, which are essential for gas adsorption.[10][11][12]

• Procedure:

  • Place the synthesized and washed Ni-MOF-74 sample in a quartz tube or a suitable sample holder.

  • Heat the sample under a dynamic vacuum (high vacuum) at a high temperature, typically between 150°C and 250°C.[13]

  • Maintain these conditions for several hours (e.g., 6-12 hours) to ensure complete removal of guest molecules.

  • Cool the sample down to room temperature under vacuum before any gas adsorption measurements.

Characterization of Ni-MOF-74

To ensure the successful synthesis of high-quality Ni-MOF-74, several characterization techniques are employed:

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the material.

• Scanning Electron Microscopy (SEM): To observe the crystal morphology and size.

• N₂ Adsorption-Desorption at 77 K: To determine the Brunauer-Emmett-Teller (BET) surface area, pore volume, and pore size distribution.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the MOF structure.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the material.

Gas Separation Studies: Dynamic Breakthrough Experiments

Dynamic breakthrough experiments simulate the performance of an adsorbent in a packed bed for a continuous flow of a gas mixture.[1][14][15]

• Experimental Setup:

  • A packed bed column containing the activated Ni-MOF-74 adsorbent.

  • Mass flow controllers to regulate the flow rates of individual gases.

  • A gas mixing chamber to prepare the desired gas mixture.

  • A temperature controller to maintain the column at the desired temperature.

  • A pressure controller to maintain the system pressure.

  • A gas analyzer (e.g., mass spectrometer or gas chromatograph) to monitor the composition of the effluent gas stream.

• Procedure:

  • Pack a known amount of activated Ni-MOF-74 into the adsorption column.

  • Activate the adsorbent in-situ by heating under an inert gas flow (e.g., He or Ar) to remove any adsorbed impurities.

  • Cool the column to the desired experimental temperature.

  • Introduce a continuous flow of the gas mixture (e.g., CO₂/CH₄, CO₂/N₂, or NO/CO₂) with a known composition and flow rate through the column.

  • Continuously monitor and record the concentration of each gas component at the outlet of the column using the gas analyzer.

  • The experiment is complete when the outlet gas concentration equals the inlet gas concentration for all components (i.e., the adsorbent is saturated).

• Data Analysis:

  • Breakthrough Curve: A plot of the normalized outlet concentration (C/C₀) versus time.

  • Adsorption Capacity: Calculated from the breakthrough curve by integrating the area above the curve for the adsorbed component.

  • Selectivity: The ratio of the adsorption capacities of the two components in the mixture.

Mandatory Visualization

Caption: Experimental workflow for gas separation studies using Ni-MOF-74.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Bimetal NiCo-MOF-74 for highly selective NO capture from flue gas under ambient conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. asu.elsevierpure.com [asu.elsevierpure.com]
• 9. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 10. researchgate.net [researchgate.net]
• 11. In Situ Study of the Activation Process of MOF-74 Using Three-Dimensional Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 14. micromeritics.com [micromeritics.com]
• 15. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: MOF-74-Ni Synthesis Scale-Up

Welcome to the technical support center for the synthesis of MOF-74-Ni. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up the production of this metal-organic framework. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research and development efforts.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis and activation of MOF-74-Ni, particularly during scale-up efforts.

Question: My MOF-74-Ni synthesis resulted in a low yield. What are the potential causes and how can I improve it?

Answer: Low yield in MOF-74-Ni synthesis can stem from several factors. Firstly, incomplete reaction is a common issue. Ensure that the reaction time and temperature are optimized for the scale of your synthesis. For larger batches, longer reaction times or alternative heating methods like microwave irradiation might be necessary to drive the reaction to completion.[1][2] Secondly, suboptimal solvent composition can hinder crystal formation. The ratio of DMF, ethanol (B145695), and water is critical and may need adjustment for larger volumes.[3][4] Lastly, loss of product during washing and collection is a significant factor in scale-up. Implementing efficient separation techniques, such as centrifugation, can improve recovery.[5][6][7]

Question: The PXRD pattern of my synthesized MOF-74-Ni shows low crystallinity or the presence of amorphous material. How can I improve the crystallinity?

Answer: Poor crystallinity is often related to the nucleation and growth process. Rapid nucleation without sufficient time for crystal growth can lead to smaller, less crystalline particles.[1][8][9] To address this, consider the following:

• Temperature Control: A temperature ramp followed by a hold at a lower temperature can help separate the nucleation and growth phases.[1]

• Modulators: The addition of chemical modulators, such as benzoic acid, can slow down the reaction rate, promoting the growth of larger, more crystalline particles.[1][8][9]

• Microwave Synthesis: Microwave-assisted synthesis can provide rapid and uniform heating, which can lead to the formation of highly crystalline products in a shorter time compared to conventional solvothermal methods.[2][10]

Question: After synthesis and washing, my MOF-74-Ni has a low surface area and poor gas adsorption capacity. What could be the problem?

Answer: This issue is almost always related to incomplete activation or pore blockage. The pores of as-synthesized MOF-74-Ni are occupied by solvent molecules (e.g., DMF, water, ethanol) and unreacted starting materials.[5][11][12] Effective activation is crucial to remove these guest molecules and open up the porous network.

• Washing Procedure: A thorough washing and solvent exchange process is the first critical step. Washing with a volatile solvent like methanol (B129727) helps in the subsequent removal of solvent from the pores. Introducing centrifugation can significantly improve the removal of residual reactants and solvents.[5][6][7]

• Activation Conditions: The activation process, which typically involves heating under vacuum, must be optimized. Incomplete removal of guest molecules will result in a lower surface area. The temperature and duration of the activation are key parameters.[11][12][13] For Co-MOF-74, a similar MOF, activation at 150 °C under vacuum is a starting point, with higher temperatures potentially needed for complete removal of strongly bound molecules like DMF.[13]

Question: I am observing batch-to-batch inconsistency in the properties of my scaled-up MOF-74-Ni. How can I improve reproducibility?

Answer: Reproducibility issues in scale-up are often due to challenges in maintaining uniform reaction conditions across a larger volume.[14]

• Mixing: Ensure efficient and uniform mixing throughout the reaction vessel to maintain a homogeneous temperature and concentration of reactants.

• Heating: Conventional heating methods can lead to temperature gradients in large reactors. Microwave-assisted synthesis can offer more uniform heating.[2]

• Solvent Purity: The purity of solvents, especially DMF which can decompose to formic acid, can introduce defects into the MOF structure and affect its properties.[4][13] Using high-purity solvents is recommended.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on MOF-74-Ni synthesis, providing a basis for comparison and optimization of experimental parameters.

Table 1: Influence of Synthesis Method on MOF-74-Ni Properties

Synthesis Method	Temperature (°C)	Time	BET Surface Area (m²/g)	CO₂ Adsorption Capacity (mmol/g at 25°C, 1 bar)	Reference
Solvothermal	100-120	24-72 h	900 - 1300	4.5 - 5.5	[3]
Microwave-Assisted	140	60 min	~1100	5.22	[2][10]
Dry-Gel Synthesis	110	12-24 h	>1000	High	[15]

Table 2: Effect of Activation and Washing on CO₂ Adsorption Capacity of Solvothermally Synthesized Ni-MOF-74

Washing/Activation Protocol	CO₂ Uptake at 1 bar, 25°C (mmol/g)	Reference
Basic Washing (First Batch)	0.34	[6]
Repeated Washing (First Batch)	1.22	[6]
Centrifugation after Reaction	3.70	[6][7]
Centrifugation after Reaction and Washing	5.80	[6][7]

Experimental Protocols

This section provides detailed methodologies for the synthesis of MOF-74-Ni using common techniques.

Protocol 1: Solvothermal Synthesis of MOF-74-Ni

• Precursor Solution Preparation:

  • Dissolve 2,5-dihydroxyterephthalic acid (H₄DOBDC) in a mixture of N,N-dimethylformamide (DMF), ethanol (EtOH), and deionized water (H₂O). A common solvent ratio is 1:1:1 (v/v/v).

  • In a separate container, dissolve nickel(II) acetate (B1210297) tetrahydrate or nickel(II) nitrate (B79036) hexahydrate in the same solvent mixture. The molar ratio of metal to ligand can be varied, but a common starting point is approximately 3:1.[4]

• Reaction:

  • Combine the two solutions in a sealed reaction vessel (e.g., a Teflon-lined autoclave).

  • Heat the vessel in an oven at a constant temperature, typically between 100-120°C, for 24-72 hours.[3]

• Product Collection and Washing:

  • After cooling the reactor to room temperature, collect the solid product by filtration or centrifugation.

  • Wash the product multiple times with fresh DMF to remove unreacted precursors.

  • Perform a solvent exchange by soaking the product in methanol for several days, replacing the methanol periodically. This step is crucial for efficient activation.

• Activation:

  • Dry the methanol-exchanged product under vacuum at an elevated temperature (e.g., 150-250°C) for several hours to remove all guest molecules from the pores.[11][12]

Protocol 2: Microwave-Assisted Synthesis of MOF-74-Ni

• Precursor Solution Preparation:

  • Prepare the precursor solutions as described in the solvothermal protocol.

• Reaction:

  • Place the combined precursor solution in a microwave-safe reaction vessel.

  • Heat the solution in a microwave reactor to the desired temperature (e.g., 140°C) and hold for a significantly shorter time compared to the solvothermal method (e.g., 30-120 minutes).[1][2][10]

• Product Collection, Washing, and Activation:

  • Follow the same procedures for product collection, washing, and activation as outlined in the solvothermal protocol.

Visualizations

The following diagrams illustrate the experimental workflow for MOF-74-Ni synthesis and a troubleshooting flowchart to guide researchers in resolving common issues.

Caption: A flowchart illustrating the key stages in the synthesis, purification, activation, and characterization of MOF-74-Ni.

Caption: A logical flowchart to guide troubleshooting common issues in the scale-up synthesis of MOF-74-Ni.

References

• 1. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solvent-derived defects suppress adsorption in MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Optimization of Washing Processes in Solvothermal Synthesis of Nickel-Based MOF-74 [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. In Situ Study of the Activation Process of MOF-74 Using Three-Dimensional Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Strategies for Cost-Effective Large-Scale Synthesis of MOFs [eureka.patsnap.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Water Stability of Ni-MOF-74

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when improving the water stability of Ni-MOF-74.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Why does my Ni-MOF-74 sample degrade in the presence of water or humidity?

The instability of Ni-MOF-74 in aqueous environments stems from the hydrolysis of the coordination bonds between the nickel metal centers and the organic linkers.[1] Water molecules can act as nucleophiles and attack these bonds, leading to a breakdown of the framework structure. This degradation is a significant hurdle for practical applications where the presence of water is common.[2] The process often begins with the formation of M-OH bonds upon interaction with water.[2][3]

Troubleshooting:

• Confirm Degradation: Use Powder X-ray Diffraction (PXRD) to check for a loss of crystallinity and N₂ sorption isotherms to measure any decrease in surface area and pore volume after water exposure. A significant reduction in peak intensity in the PXRD pattern and a lower surface area are indicative of structural collapse.

• Control Experimental Atmosphere: When handling and storing Ni-MOF-74, use a glovebox or desiccator to minimize exposure to atmospheric moisture.

• Implement Stability-Enhancing Modifications: Refer to the questions below for specific strategies to improve the water stability of your material.

2. How can I improve the water stability of my Ni-MOF-74?

Several strategies can be employed to enhance the resistance of Ni-MOF-74 to water. The most common and effective methods include:

• Introducing Hydrophobicity: Incorporating hydrophobic functional groups into the organic linker can repel water molecules and protect the coordination bonds.[4][5]

• Mixed-Metal Doping: Partial substitution of Ni²⁺ with other metal ions, or doping into other MOF-74 analogues like Mg-MOF-74, can improve kinetic stability in water.[6][7][8]

• Post-Synthetic Modification (PSM): Coating the external surface of the MOF crystals with a hydrophobic polymer layer can act as a physical barrier against water.[9]

• Defect Engineering: Creating specific types of defects in the MOF structure can, in some cases, lead to enhanced hydrothermal stability.[10]

3. My attempt to create a mixed-metal Ni-MOF-74 resulted in poor water stability. What could have gone wrong?

The successful synthesis of a water-stable mixed-metal MOF-74 depends on achieving the optimal ratio and distribution of the metal ions within the framework.

Troubleshooting:

• Metal Ion Ratio: The degree of stability enhancement is highly dependent on the concentration of the dopant metal. For instance, incorporating as little as 16 mol% of Ni into Mg-MOF-74 has been shown to significantly increase water stability.[6][7][11] Verify the elemental composition of your synthesized material using techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Energy-Dispersive X-ray Spectroscopy (EDX).

• Reaction Temperature: The reaction temperature can significantly influence the final metal composition in mixed-metal MOF-74 structures.[6][8] Ensure your synthesis is conducted at the optimal temperature as reported in the literature for the specific metal combination you are using.

• Homogeneity: Inhomogeneous distribution of the metal ions can lead to domains within the crystal that are less stable. Try adjusting synthesis conditions such as stirring rate or the rate of addition of precursors to promote a more uniform incorporation of the metals.

4. After post-synthetic modification to add a hydrophobic coating, my Ni-MOF-74 shows reduced porosity. Is this normal?

Yes, a decrease in surface area and pore volume is expected after applying a surface coating. The key is to balance the gain in stability with the potential loss in performance due to reduced porosity.

Troubleshooting:

• Coating Thickness: The thickness of the hydrophobic layer is critical. A layer that is too thick will block the pores and significantly reduce the active surface area. Optimize the concentration of the coating precursors and the reaction time to achieve a thin, uniform layer. For example, a two-step post-synthetic polymerization method can create a protective layer.[9]

• Characterize Porosity: Quantify the change in surface area and pore volume using N₂ sorption isotherms before and after modification. This will help you to find the optimal coating conditions that provide water stability while retaining sufficient porosity for your application.

• Functional Performance: Test the functional performance of the coated MOF (e.g., gas adsorption, catalysis) to ensure that the benefits of increased stability outweigh any negative impact on its primary function.

Quantitative Data Summary

The following tables summarize key quantitative data from studies on improving the water stability of Ni-MOF-74 and related systems.

Table 1: Effect of Ni-Doping on the Water Stability of Mg-MOF-74

Sample	Ni Content (mol%)	Initial BET Surface Area (m²/g)	Retained BET Surface Area after Water Exposure (%)	Reference
Mg-MOF-74	0	Not specified	8	[7]
Mg-Ni-MM-MOF-74	16	Not specified	80	[6][7]

Table 2: Hydrolytic Stability of M-MOF-74 Analogues

MOF	Metal Ion	Enthalpy of Formation from MO + Linker (kJ/mol)	Relative Water Stability	Reference
Mg-MOF-74	Mg²⁺	303.9 ± 17.2	Less Stable	[3]
Ni-MOF-74	Ni²⁺	264.4 ± 19.4	More Stable	[3]

Experimental Protocols

Protocol 1: Synthesis of Ni-MOF-74

This protocol is adapted from a representative synthesis of Ni-MOF-74.[3]

• Precursor Solution: Dissolve 0.602 g of Ni(NO₃)₂·6H₂O and 0.12 g of 2,5-dihydroxyterephthalic acid (H₄DOBDC) in a mixture of 45 mL of dimethylformamide (DMF), 3 mL of ethanol, and 3 mL of water.

• Sonication: Sonicate the mixture in a 250 mL screw-cap jar until all solids are dissolved.

• Solvothermal Synthesis: Place the sealed jar in an oven at a specified temperature (e.g., 100-120 °C) for a designated period (e.g., 24 hours).

• Cooling and Washing: After cooling to room temperature, decant the mother liquor and wash the green crystalline product with fresh DMF and then with methanol.

• Activation: Activate the material by heating under vacuum to remove residual solvent molecules from the pores.

Protocol 2: Post-Synthetic Modification with Polydopamine and Hydrophobic Molecules

This protocol describes a general two-step method for creating a hydrophobic coating on MOF crystals.[9]

• Polydopamine Coating: Disperse the as-synthesized Ni-MOF-74 in a solution of dopamine (B1211576) in a mild oxygen atmosphere. The dopamine will polymerize to form a thin layer of polydopamine (PDA) on the MOF surface.

• Hydrophobic Grafting: Introduce a hydrophobic molecule (e.g., a long-chain alkylamine or a fluorinated thiol) to the PDA-coated MOF. The hydrophobic molecule will covalently graft onto the PDA layer via a Michael addition reaction.

• Washing and Drying: Wash the resulting composite material thoroughly to remove any unreacted species and dry under vacuum.

Visualizations

Caption: Experimental workflow for enhancing and evaluating the water stability of Ni-MOF-74.

Caption: Logical relationship between the cause of instability and improvement strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Thermodynamics Drives the Stability of the MOF-74 Family in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Improving MOF stability: approaches and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. core.ac.uk [core.ac.uk]
• 9. A new post-synthetic polymerization strategy makes metal–organic frameworks more stable - Chemical Science (RSC Publishing) DOI:10.1039/C9SC00135B [pubs.rsc.org]
• 10. Ligand functionalization of defect-engineered Ni-MOF-74 - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06587H [pubs.rsc.org]
• 11. utd-ir.tdl.org [utd-ir.tdl.org]

Technical Support Center: MOF-74-Ni Activation Procedures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the activation of MOF-74-Ni to achieve maximum porosity.

Frequently Asked Questions (FAQs)

Q1: What is the general procedure for activating MOF-74-Ni?

A1: The activation of MOF-74-Ni is a critical step to ensure the removal of solvent molecules and unbound linkers from the pores, thereby generating open metal sites and maximizing porosity.[1][2] The general procedure involves solvent exchange followed by heating under vacuum.[1][2][3] A typical protocol is as follows:

• Solvent Exchange: After synthesis, the as-synthesized MOF-74-Ni, which often contains N,N-dimethylformamide (DMF), water, and ethanol (B145695) in its pores, is immersed in a volatile solvent with a low boiling point, such as methanol (B129727) or ethanol.[1][4][5] This exchange is typically carried out over several days with fresh solvent being replaced periodically to ensure complete removal of the initial synthesis solvents.[3][4][5]

• Thermal Activation: The solvent-exchanged MOF is then heated under a dynamic vacuum to remove the new solvent molecules.[3][6] The temperature and duration of this step are crucial and can significantly impact the final porosity.

Q2: Why is solvent exchange necessary before thermal activation?

A2: During the synthesis of MOF-74-Ni, solvent molecules like DMF can bind strongly to the metal nodes within the framework, obstructing the pores.[1][2] Direct heating to remove these high-boiling-point solvents can lead to the collapse of the framework structure. Solvent exchange replaces these strongly bound, high-boiling-point solvents with more volatile ones (e.g., methanol, ethanol) that are more easily removed at lower temperatures under vacuum, thus preserving the structural integrity and maximizing the accessible porosity of the MOF.[1][2]

Q3: What are the optimal temperature and vacuum conditions for activating MOF-74-Ni?

A3: The optimal activation temperature for MOF-74-Ni is a critical parameter that needs to be carefully controlled. Heating at too low a temperature will result in incomplete removal of solvent molecules, leading to reduced porosity. Conversely, excessively high temperatures can cause framework decomposition. For Co-MOF-74, a related material, guest water and methanol molecules are removed at around 150 °C under vacuum, while complete removal of bound DMF may require temperatures up to 300 °C.[6] For Ni-MOF-74, activation is often performed at temperatures ranging from 150 °C to 250 °C under high vacuum.[7] It is recommended to perform a thermogravimetric analysis (TGA) on the as-synthesized material to determine the optimal activation temperature.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low BET Surface Area	1. Incomplete removal of synthesis solvents (e.g., DMF).[1][2]2. Framework collapse during activation.[1]3. Presence of defects or impurities.[8][9]	1. Ensure thorough solvent exchange with a volatile solvent like methanol for an adequate duration (e.g., 3 days with daily solvent replacement).[4][5]2. Optimize the heating ramp rate and final activation temperature. A slower ramp rate and a temperature just sufficient for solvent removal can prevent framework collapse. Use TGA to determine the optimal temperature.[6]3. Review the synthesis protocol to minimize the formation of defects. The presence of solvent-derived formate (B1220265) defects from decomposed DMF has been shown to decrease N2 and CO2 adsorption.[8][9]
Poor Gas Adsorption Capacity	1. Incomplete activation leading to blocked pores.[1][2]2. Partial framework decomposition.	1. Confirm complete activation by monitoring the outgas rate during the vacuum heating step.[3] The pressure should be stable at a low value (e.g., <10 μbar).[10]2. Characterize the activated material using Powder X-ray Diffraction (PXRD) to ensure the crystallinity and structural integrity of the MOF are maintained.[11]
Inconsistent Results Between Batches	1. Variations in the washing and separation process after synthesis.[11]2. Differences in the activation protocol (temperature, time, vacuum level).	1. Standardize the washing procedure. The use of centrifugation for separating the MOF from the reaction medium and washing solvents has been shown to improve pore activation and CO2 uptake.[11]2. Maintain a consistent and well-documented activation protocol for all batches.

Experimental Protocols

Detailed Solvent Exchange and Activation Protocol

This protocol is a compilation of best practices derived from multiple sources.[3][4][5]

• Initial Washing: After synthesis, wash the collected MOF-74-Ni powder three times with DMF to remove unreacted precursors.

• Solvent Exchange:

  • Immerse the DMF-washed MOF-74-Ni in methanol.

  • Allow the MOF to soak for 3 days.

  • Replace the methanol with a fresh portion every 24 hours.

• Activation:

  • Collect the methanol-exchanged MOF-74-Ni by filtration.

  • Transfer the powder to a Schlenk flask or a similar apparatus suitable for heating under vacuum.

  • Heat the sample under a dynamic vacuum (<10 μbar) at 180 °C.

  • Maintain these conditions until the outgas rate is less than 1 μbar/min to ensure complete solvent removal.[3]

  • Cool the activated sample to room temperature under vacuum before transferring it to an inert atmosphere (e.g., a glovebox) for storage and further experiments.

Quantitative Data Summary

Material	Activation Conditions	BET Surface Area (m²/g)	CO₂ Uptake (mmol/g)	Reference
Defect-engineered Ni-MOF-74	Solvent exchange with MeOH, then vacuum dried	640–1325	Varies with defect concentration	[4]
Ni-MOF-74	Optimized washing with centrifugation, then activated	-	5.80 (at 1 bar and 25 °C)	[11]
Ni-DOBDC (MOF-74-Ni)	Degas at 250 °C for 12 hours under vacuum	945	-	[7]
Ni-DOBDC (MOF-74-Ni)	Degas at 150 °C for 4 hours	477	-	[7]

Visualizations

Caption: Workflow for the activation of MOF-74-Ni to achieve maximum porosity.

References

• 1. In Situ Study of the Activation Process of MOF-74 Using Three-Dimensional Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. alchemy.cchem.berkeley.edu [alchemy.cchem.berkeley.edu]
• 4. Ligand functionalization of defect-engineered Ni-MOF-74 - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06587H [pubs.rsc.org]
• 5. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 6. researchgate.net [researchgate.net]
• 7. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 8. researchgate.net [researchgate.net]
• 9. escholarship.org [escholarship.org]
• 10. rsc.org [rsc.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

troubleshooting common issues in MOF-74-Ni synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of MOF-74-Ni.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis and activation of MOF-74-Ni, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Product Yield	Inappropriate Solvent Ratio: The solubility of the ligand and metal salt is highly dependent on the solvent composition. An incorrect ratio of DMF, ethanol, and water can lead to incomplete reaction and reduced yield.[1]	Optimize the solvent ratio. A common starting point is a 15:1:1 (v/v/v) mixture of DMF/ethanol/water.[2] Adjusting the proportions may be necessary based on experimental observations.
Suboptimal Reaction Time or Temperature: Insufficient reaction time or temperature can lead to incomplete crystal growth. Conversely, excessively high temperatures can sometimes promote the formation of undesirable byproducts.[3]	For solvothermal synthesis, a typical condition is 100-125°C for 20-24 hours.[3][4] Systematically vary the temperature and time to find the optimal conditions for your specific setup.
Poor Crystallinity	Rapid Nucleation: Especially in microwave-assisted synthesis, high temperatures can induce fast nucleation, leading to the formation of small, poorly crystalline, or agglomerated particles.[5]	- In microwave synthesis, consider using a chemical modulator like benzoic acid to control the nucleation rate.[5] - For solvothermal synthesis, a slower temperature ramp or a lower reaction temperature might promote the growth of larger, more crystalline particles.[3]
Presence of Impurities or Defective Linkers: The incorporation of fragmented or modified linkers, even in small amounts, can disrupt the crystal lattice and lead to poor crystallinity.[6]	Ensure the purity of the 2,5-dihydroxyterephthalic acid (H4dobdc) linker. If intentionally creating defects, carefully control the ratio of the pristine linker to the modified linker.[7][8]
Inefficient Washing: Residual unreacted precursors, byproducts, or solvent molecules can interfere with the final crystalline structure.[2]	Implement a thorough washing protocol. This should include multiple washes with DMF followed by a solvent exchange with a lower boiling point solvent like methanol (B129727) or ethanol.[2][4] Consider incorporating centrifugation steps to improve the separation of the product from the reaction medium.[2]
Low Surface Area (BET) and Porosity	Solvent-Derived Defects: The use of N,N-dimethylformamide (DMF) as a solvent can lead to its decomposition and the formation of formate (B1220265) defects. These formate ions can substitute the dicarboxylate linker, leading to a reduction in surface area and gas adsorption capacity.[4][9][10]	- Minimize the reaction temperature and time to what is necessary for good crystallinity to reduce DMF decomposition. - The metal-to-ligand ratio can influence defect concentration; adjusting this ratio may help.[4][9] - Consider alternative solvents if formate defects are a persistent issue, though this may require significant protocol optimization.
Incomplete Activation: Residual solvent molecules trapped within the pores after synthesis will block access to the porous network, resulting in a low measured surface area.	After washing and solvent exchange, activate the material under vacuum at an elevated temperature (e.g., 250°C) for several hours to ensure complete removal of guest molecules from the pores.[11]
Framework Collapse: The MOF-74 structure can be sensitive to the activation process. If the solvent is removed too aggressively or at too high a temperature, the framework may collapse.	Use a gradual heating ramp during activation and ensure a good vacuum. For sensitive materials, a step-wise activation at increasing temperatures may be beneficial.
Particle Agglomeration	High Nucleation Rate: A high concentration of reactants or rapid heating can lead to a burst of nucleation, resulting in the formation of many small particles that then agglomerate.[5]	- Adjust reactant concentrations to slow down the initial nucleation phase. - Employ a slower heating ramp in solvothermal synthesis.
Inconsistent CO2 Adsorption Capacity	Variable Defect Concentration: As mentioned, the concentration of formate defects can vary between batches, leading to inconsistent gas uptake capacities.[4][9]	Standardize the synthesis protocol, particularly the metal-to-ligand ratio, reaction time, and temperature, to ensure reproducible defect concentrations.
Inefficient Pore Activation: Incomplete removal of solvent and impurities during washing and activation is a major cause of variable adsorption performance.[2]	Optimize and standardize the washing and activation procedures. The introduction of centrifugation during washing has been shown to significantly improve CO2 uptake.[2]

Frequently Asked Questions (FAQs)

Synthesis Protocol

Q1: What is a standard protocol for the solvothermal synthesis of MOF-74-Ni?

A typical solvothermal synthesis protocol involves:

• Preparation of the solution: A solid mixture of 2,5-dihydroxyterephthalic acid (H4dobdc) and Ni(NO₃)₂·6H₂O is added to a solvent mixture, commonly composed of N,N-dimethylformamide (DMF), ethanol, and water. A frequently cited ratio is 15:1:1 (v/v/v).[2]

• Dissolution: The mixture is sonicated until the solids are fully dissolved, resulting in a homogeneous solution.

• Reaction: The solution is transferred to a sealed reaction vessel (e.g., a Teflon-lined autoclave) and heated in an oven at a specific temperature, typically between 100°C and 125°C, for 20 to 24 hours.[3][4]

• Cooling and Collection: After the reaction, the vessel is allowed to cool to room temperature. The solid product is then collected, often by filtration or centrifugation.

Q2: What are the critical parameters to control during synthesis?

The most critical parameters are the reaction temperature, reaction time, and the composition of the solvent system. These factors significantly influence the crystallinity, yield, and defect concentration of the final product.[3][12]

Troubleshooting and Characterization

Q3: My PXRD pattern shows broad peaks or an amorphous background. What could be the cause?

Broad peaks in the Powder X-ray Diffraction (PXRD) pattern are indicative of poor crystallinity or very small crystallite size.[13] This can be caused by rapid nucleation, insufficient reaction time, or the presence of impurities.[3][5] An amorphous background suggests the presence of non-crystalline material. Reviewing and optimizing your reaction conditions and washing procedures is recommended.

Q4: My BET surface area is much lower than the values reported in the literature. Why?

A low Brunauer-Emmett-Teller (BET) surface area is a common problem and can be attributed to several factors:

• Incomplete activation: Residual solvent molecules in the pores are the most common culprit. Ensure your activation procedure (heating under vacuum) is sufficient to remove all guest molecules.

• Framework collapse: The structure may have collapsed during activation.

• Solvent-derived defects: The presence of formate defects from DMF decomposition can reduce the surface area.[4][9]

• Poor crystallinity: A poorly ordered framework will inherently have a lower surface area.[6]

Q5: How can I improve the CO2 adsorption capacity of my synthesized MOF-74-Ni?

To enhance CO2 adsorption, focus on:

• Optimizing the washing process: Introducing centrifugation steps can more effectively remove impurities that block pores.[2]

• Ensuring complete activation: A fully cleared porous network is essential for maximum gas uptake.

• Minimizing detrimental defects: While some defects can be beneficial for catalysis, solvent-derived formate defects generally reduce adsorption capacity.[4][9]

Experimental Protocols & Visualizations

Standard Solvothermal Synthesis Protocol for MOF-74-Ni

This protocol is a general guideline and may require optimization for specific laboratory conditions.

• Reactants:

  • Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

  • 2,5-dihydroxyterephthalic acid (H₄dobdc)

• Solvents:

  • N,N-dimethylformamide (DMF)

  • Ethanol (EtOH)

  • Deionized Water (H₂O)

• Procedure:

  • In a glass vial, combine H₄dobdc and Ni(NO₃)₂·6H₂O. A common molar ratio is approximately 1:6 of linker to metal salt.[4]

  • Add a solvent mixture of DMF:EtOH:H₂O, for instance, in a 1:1:1 or 15:1:1 volumetric ratio.[2][4]

  • Sonicate the mixture until all solids are dissolved.

  • Transfer the solution to a Teflon-lined autoclave.

  • Seal the autoclave and place it in a preheated oven at 100-125°C for 24 hours.[4]

  • After cooling to room temperature, collect the crystalline product by filtration or centrifugation.

  • Wash the product multiple times with fresh DMF.

  • Perform a solvent exchange by soaking the product in methanol, replacing the methanol several times over a 24-hour period.[4]

  • Activate the material by heating under a dynamic vacuum at a temperature sufficient to remove the solvent (e.g., 250°C).

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in MOF-74-Ni synthesis.

Caption: Troubleshooting workflow for MOF-74-Ni synthesis.

Logical Relationship of Synthesis Parameters to Final Properties

This diagram illustrates how key synthesis parameters influence the final properties of the MOF-74-Ni material.

Caption: Influence of synthesis parameters on MOF-74-Ni properties.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. Solvent-derived defects suppress adsorption in MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ligand functionalization of defect-engineered Ni-MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Ligand Defect-Induced Active Sites in Ni-MOF-74 for Efficient Photocatalytic CO2 Reduction to CO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. escholarship.org [escholarship.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

optimizing reaction conditions for MOF-74-Ni synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of MOF-74-Ni. Our aim is to help you optimize your reaction conditions and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing MOF-74-Ni?

A1: MOF-74-Ni is typically synthesized using solvothermal, hydrothermal, microwave-assisted, reflux, and mechanochemical methods.[1][2][3][4] The choice of method can influence factors like reaction time, crystallinity, and particle size.[2][5] Solvothermal synthesis is a widely used technique that involves heating the reactants in a sealed vessel.[5][6] Microwave-assisted synthesis offers a much faster reaction time, often reducing it to minutes.[2]

Q2: What are the key reactants for MOF-74-Ni synthesis?

A2: The primary reactants are a nickel(II) salt (e.g., nickel nitrate (B79036) hexahydrate or nickel acetate (B1210297) tetrahydrate) and 2,5-dihydroxyterephthalic acid (H₄DOBDC or DHTA).[7][8][9]

Q3: What is the importance of "activation" for MOF-74-Ni?

A3: Activation is a critical step to remove solvent molecules that are coordinated to the metal sites and occluded within the pores after synthesis.[10][11] This process, typically involving solvent exchange followed by heating under vacuum, generates open metal sites which are crucial for applications like gas adsorption and catalysis.[10][11] Incomplete activation can lead to blocked pores and significantly reduced surface area.[6][12]

Q4: How does the choice of solvent affect the synthesis of MOF-74-Ni?

A4: The solvent system plays a significant role in the crystallization, morphology, and properties of MOF-74-Ni.[3] A common solvent mixture is N,N-dimethylformamide (DMF), ethanol (B145695), and water.[8][9] The use of different solvents can lead to variations in crystal size and morphology.[3] It's also important to be aware that some solvents, like DMF, can decompose during synthesis and lead to the formation of defects in the MOF structure.[13][14]

Q5: What is a typical surface area for high-quality MOF-74-Ni?

A5: High-quality, fully activated MOF-74-Ni can exhibit a BET (Brunauer-Emmett-Teller) surface area in the range of 788 to over 1300 m²/g.[9][15] The specific surface area can be influenced by the synthesis method, activation procedure, and the presence of defects.[8]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of MOF-74-Ni.

Problem 1: Low Product Yield

Possible Cause	Suggested Solution
Incomplete reaction	- Extend the reaction time. For solvothermal synthesis, this could mean increasing the time from 12 to 24 hours.[5] - Increase the reaction temperature within the optimal range (typically 100-125 °C for solvothermal methods).[5][16]
Suboptimal reactant ratio	- Ensure the correct molar ratio of the nickel salt to the H₄DOBDC linker is used as specified in the protocol.
Precipitation issues	- Ensure the reactants are fully dissolved before heating. - Consider adjusting the solvent composition.

Problem 2: Poor Crystallinity or Amorphous Product

Possible Cause	Suggested Solution
Reaction temperature is too low or too high	- Optimize the reaction temperature. Temperatures around 100-110 °C for 24 hours have been shown to yield highly crystalline products.[5] Higher temperatures can sometimes lead to structural disorder.[5]
Incorrect solvent system	- Use a well-established solvent mixture such as DMF/ethanol/water.[8][9] The solvent can influence nucleation and crystal growth.[3]
Reaction time is too short	- Increase the reaction time to allow for complete crystal formation.
Impurities in reactants	- Use high-purity reactants and solvents.

Problem 3: Low BET Surface Area

Possible Cause	Suggested Solution
Incomplete activation	- Ensure a thorough solvent exchange process (e.g., with methanol) for several days to remove residual high-boiling point solvents like DMF.[8] - Optimize the activation temperature and duration under vacuum. Insufficient heating may not remove all coordinated solvent molecules.[10]
Pore blockage	- Improve the washing process after synthesis to remove unreacted starting materials and other impurities.[6][12] Introducing a centrifugation step during washing can be effective.[6][12]
Framework collapse	- Avoid excessively high activation temperatures that could lead to thermal decomposition of the framework. Thermogravimetric analysis (TGA) can help determine the thermal stability of your material.[17]
Presence of defects	- Solvent-derived defects, such as formates from DMF decomposition, can suppress gas adsorption.[13] Consider alternative solvents if this is a recurring issue.

Problem 4: Unexpected Particle Morphology or Size

Possible Cause	Suggested Solution
Different synthesis method	- The synthesis method significantly impacts morphology. For example, microwave-assisted synthesis can produce well-shaped, uniform particles.[2]
Modulators or additives	- The addition of modulators, like benzoic acid in microwave synthesis, can help control particle size and improve uniformity.[18]
Solvent composition	- The solvent system can affect crystal growth and morphology.[3] Experiment with different solvent ratios if a specific morphology is desired.
Reaction temperature and time	- Both temperature and time influence nucleation and crystal growth rates, which in turn affect the final particle size and shape.[3][5]

Experimental Protocols

Protocol 1: Solvothermal Synthesis of MOF-74-Ni

This protocol is a common method for producing crystalline MOF-74-Ni.

• Preparation of the Solution:

  • Dissolve nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O, 198 mg, 0.680 mmol) and 2,5-dihydroxyterephthalic acid (H₄DOBDC, 95 mg, 0.480 mmol) in 10 mL of a mixed solvent of N,N-dimethylformamide (DMF), ethanol (EtOH), and water (H₂O) with a volume ratio of 15:1:1.[8][9]

• Reaction:

  • Transfer the solution to a 20 mL vial, seal it tightly, and heat it in an oven at 100 °C for 24 hours.[8]

• Washing and Solvent Exchange:

  • After the reaction, collect the precipitate.

  • Wash the collected solid three times with fresh DMF.

  • Conduct a solvent exchange by immersing the material in methanol (B129727) for 3 days, replacing the methanol with a fresh batch each day.[8] This step is crucial for subsequent activation.

• Activation:

  • Activate the material by heating it under a dynamic vacuum at an elevated temperature (e.g., 120-150 °C) for several hours to remove the methanol and create open metal sites.[10]

Protocol 2: Microwave-Assisted Synthesis of MOF-74-Ni

This method allows for a rapid synthesis of MOF-74-Ni.

• Reactant Preparation:

  • Prepare separate solutions of a nickel(II) salt and H₄DOBDC in a suitable solvent system (e.g., DMF/water).

• Microwave Reaction:

  • Combine the reactant solutions in a microwave-safe vessel.

  • Heat the mixture in a microwave reactor. A typical condition could be heating to 140 °C for 60 minutes.[2]

• Work-up and Activation:

  • Follow similar washing, solvent exchange, and activation procedures as described in the solvothermal protocol to obtain a porous material.

Visualized Workflows

Caption: General experimental workflow for the solvothermal synthesis of MOF-74-Ni.

Caption: A logical workflow for troubleshooting common issues in MOF-74-Ni synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Insights into the Mechanochemical Synthesis of MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of Washing Processes in Solvothermal Synthesis of Nickel-Based MOF-74 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Ligand functionalization of defect-engineered Ni-MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In Situ Study of the Activation Process of MOF-74 Using Three-Dimensional Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Solvent-derived defects suppress adsorption in MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Influence of temperature on metal-organic frameworks [html.rhhz.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Ni-MOF-74 and the Role of Defects

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ni-MOF-74, with a specific focus on the impact of structural defects on its performance.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of defects in Ni-MOF-74?

A1: The most prevalent defects in Ni-MOF-74 are intentionally introduced during synthesis to enhance performance. These primarily include:

• Missing Linker Defects: Created by substituting a portion of the standard 2,5-dihydroxyterephthalic acid (H4DOBDC) linker with a "fragmented" or modulator ligand that has lower connectivity. Examples of such fragmented ligands include salicylic (B10762653) acid, 2-hydroxyterephthalic acid, and various functionalized salicylic acids.[1][2][3] This results in coordinatively unsaturated metal sites.

• Solvent-Derived Defects: Formate molecules, originating from the decomposition of the N,N-dimethylformamide (DMF) solvent, can substitute the standard linker, creating defects.[4][5]

• Amine-Tagged Defects: Achieved by incorporating aminosalicylic acids into the framework, which simultaneously creates defects and functionalizes the MOF.[1]

Q2: How do defects generally affect the performance of Ni-MOF-74?

A2: Defects can significantly alter the physicochemical properties of Ni-MOF-74, often leading to enhanced performance in specific applications. Key effects include:

• Increased Active Sites: The creation of defects, particularly missing linkers, results in more unsaturated Ni active sites.[6][7][8]

• Modified Porosity: The introduction of fragmented ligands can alter the surface area and pore volume of the MOF.[3] Generally, as the concentration of defects increases, the BET surface area may decrease.[3]

• Enhanced Catalytic Activity: Defective Ni-MOF-74 has shown superior performance in photocatalytic CO2 reduction and electrocatalytic oxidation of biomass-derived molecules compared to its defect-free counterpart.[2][6]

• Altered Adsorption Properties: Defects can influence the CO2 adsorption capacity. The effect is dependent on the type and concentration of the defect-inducing ligand.[1][3]

Q3: What is the impact of increasing defect concentration on the crystallinity of Ni-MOF-74?

A3: While introducing defects can be beneficial, a high concentration of defect-inducing ligands can compromise the structural integrity of the MOF. Generally, Ni-MOF-74 derivatives maintain good crystallinity up to a fragment incorporation level of approximately 20%.[3][9][10][11] Exceeding this threshold can lead to a significant loss of crystallinity and a drastic decrease in porosity.[3]

Troubleshooting Guides

Problem 1: Inconsistent or lower-than-expected catalytic activity in photocatalytic CO2 reduction.

• Possible Cause 1: Insufficient number of active sites.

  • Solution: Intentionally introduce defects to create more unsaturated Ni active sites. This can be achieved by modifying the synthesis protocol, for instance, through temperature and solvent modulation, which has been shown to enhance photocatalytic CO2 conversion.[6][7][8] A defective Ni-MOF-74, referred to as Ni-74-Am, demonstrated a significantly higher CO generation rate compared to the original Ni-MOF-74.[6][7][8]

• Possible Cause 2: Poor charge separation and carrier migration.

  • Solution: The presence of defects in Ni-MOF-74 can improve the efficiency of photogenerated electron-hole separation and lead to a faster carrier migration rate, which is crucial for photocatalysis.[6][7] Ensure that your synthesis method for creating defects is optimized to enhance these electronic properties.

Problem 2: Reduced CO2 adsorption capacity compared to literature values.

• Possible Cause 1: Inappropriate choice or concentration of defect-inducing ligand.

  • Solution: The CO2 uptake is highly dependent on the type of functional group introduced by the fragmented ligand and its concentration.[1][3] For instance, at low incorporation levels (~10% or less), Ni-MOF-74 derivatives incorporating 3-hydroxysalicylic acid and 2-hydroxynicotinic acid have shown the highest CO2 uptake.[1][3] It is crucial to screen different fragmented ligands and their concentrations to optimize CO2 adsorption.

• Possible Cause 2: Decrease in surface area due to high defect concentration.

  • Solution: The CO2 uptake strongly correlates with the surface area. High levels of incorporated fragmented ligands can lead to a decrease in the BET surface area and, consequently, a lower CO2 adsorption capacity.[3] It is recommended to keep the fragment incorporation level below ~20% to maintain good crystallinity and porosity.[1][3][9][10][11]

• Possible Cause 3: Incomplete activation of the MOF.

  • Solution: The activation process is critical for removing solvent molecules from the pores and generating open metal sites.[12][13] Incomplete activation will result in blocked pores and reduced surface area. Ensure a thorough solvent exchange (e.g., with methanol) followed by heating under vacuum to fully activate the MOF.[14]

Problem 3: Difficulty in synthesizing crystalline defective Ni-MOF-74.

• Possible Cause 1: High concentration of the fragmented ligand.

  • Solution: As previously mentioned, exceeding a certain percentage of the defect-inducing ligand can disrupt the long-range order of the crystal structure.[1][3] Systematically vary the molar ratio of the standard linker to the fragmented ligand to find the optimal concentration that balances defect incorporation and crystallinity.

• Possible Cause 2: Unsuitable synthesis conditions.

  • Solution: The synthesis of both defect-free and defective Ni-MOF-74 is sensitive to reaction time and temperature.[14] Microwave-assisted synthesis has been shown to reduce reaction times, and the use of chemical modulators like benzoic acid can significantly increase crystallinity.[14][15]

Quantitative Data

Table 1: Effect of Defects on the Porosity of Ni-MOF-74 Derivatives

Material	Fragment Incorporation Level	BET Surface Area (m²/g)	Pore Volume (cm³/g)
5-fSA₀.₀₈	~8%	1325	0.586
5-fSA₀.₂₁	~21%	1209	0.670
5-fSA₀.₃₉	~39%	894	0.517
3-hSA₀.₄₁	~41%	640	0.456
2-hNA₀.₀₆	~6%	1325	0.575
2-hNA₀.₁₇	~17%	1156	0.550
2-hNA₀.₂₉	~29%	934	0.570
5-hBImCA₀.₀₄	~4%	1196	0.539
5-hBImCA₀.₁₂	~12%	1189	0.514
5-hBImCA₀.₂₀	~20%	1038	0.486

Data sourced from Lim et al., 2022.[3]

Table 2: Performance of Defective vs. Pristine Ni-MOF-74

Application	Material	Performance Metric	Value
Photocatalytic CO₂ Reduction	Ni-74-Am (defective)	CO Generation Rate	1380 µmol g⁻¹ h⁻¹
CO Selectivity	94%
CO₂ Adsorption (at 273 K and 1 bar)	3-hSA₀.₀₆ (defective)	CO₂ Uptake	169-170 cm³/g
2-hNA₀.₀₆ (defective)	CO₂ Uptake	169-170 cm³/g
5-fSA₀.₀₈ (defective)	CO₂ Uptake	155 cm³/g

Data for photocatalysis sourced from Dong et al., 2023.[6][8] Data for CO₂ adsorption sourced from Lim et al., 2022.[1][3]

Experimental Protocols

Synthesis of Defect-Free Ni-MOF-74

• A solid mixture of Ni(NO₃)₂·6H₂O (198 mg, 0.680 mmol) and H₄DOBDC (95 mg, 0.480 mmol) is dissolved in 10 mL of a N,N-dimethylformamide (DMF)/ethanol (EtOH)/H₂O (15:1:1, v/v/v) mixed solvent.[1]

• The solution is transferred to a 20 mL vial, sealed tightly, and heated at 100 °C for 24 hours.[1]

• The resulting precipitate is collected and washed at least three times with DMF.

• Solvent exchange is performed with methanol (B129727) at least five times over a period of 3 days.[16]

• The final product is stored in methanol until further use.

Synthesis of Defect-Engineered Ni-MOF-74 (Example with a Fragmented Ligand)

• A solid mixture of Ni(NO₃)₂·6H₂O (198 mg, 0.680 mmol), H₄DOBDC (e.g., 85.6 mg, 0.432 mmol for a 10% target incorporation), and a fragmented ligand (e.g., 2-hydroxynicotinic acid, 6.7 mg, 0.048 mmol) is dissolved in 10 mL of a DMF/EtOH/H₂O (15:1:1, v/v/v) mixed solvent.[16]

• The subsequent heating, collection, and washing steps are the same as for the defect-free Ni-MOF-74.

• The molar ratio of H₄DOBDC to the fragmented ligand is varied to control the level of defect incorporation.

Visualizations

Caption: Experimental workflow for the synthesis and characterization of defective Ni-MOF-74.

Caption: Relationship between defects in Ni-MOF-74 and its performance characteristics.

References

• 1. Ligand functionalization of defect-engineered Ni-MOF-74 - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06587H [pubs.rsc.org]
• 2. Rational incorporation of defects within metal–organic frameworks generates highly active electrocatalytic sites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ligand functionalization of defect-engineered Ni-MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solvent-derived defects suppress adsorption in MOF-74 [escholarship.org]
• 5. Solvent-derived defects suppress adsorption in MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ligand Defect-Induced Active Sites in Ni-MOF-74 for Efficient Photocatalytic CO2 Reduction to CO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ligand Defect-Induced Active Sites in Ni-MOF-74 for Efficient Photocatalytic CO>2> Reduction to CO - Xi'an Jiaotong University [scholar.xjtu.edu.cn:443]
• 8. researchgate.net [researchgate.net]
• 9. Ligand functionalization of defect-engineered Ni-MOF-74 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. [PDF] Ligand functionalization of defect-engineered Ni-MOF-74 | Semantic Scholar [semanticscholar.org]
• 12. In Situ Study of the Activation Process of MOF-74 Using Three-Dimensional Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Regeneration and Recycling of MOF-74-Ni Catalysts

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) regarding the regeneration and recycling of MOF-74-Ni catalysts.

Frequently Asked Questions (FAQs)

Q1: What is catalyst regeneration and why is it important for MOF-74-Ni? A1: Catalyst regeneration is the process of restoring a deactivated catalyst's activity. For MOF-74-Ni, this typically involves removing adsorbed molecules, reaction products, or pore-blocking impurities from its structure.[1] Recyclability is a critical prerequisite for the commercial viability of MOF materials, as it reduces operational costs and environmental impact by allowing the catalyst to be used for multiple cycles.[1]

Q2: What are the most common methods for regenerating MOF-74-Ni catalysts? A2: The two most prevalent methods for regenerating MOF-74-Ni are:

• Solvent Washing: This involves washing the used catalyst with a suitable solvent, such as methanol (B129727), to dissolve and remove adsorbed species.[1] This method is effective for removing non-covalently bound impurities.

• Thermal Swing Adsorption (TSA) / Thermal Activation: This method uses heat under vacuum or an inert atmosphere to desorb volatile molecules from the MOF's pores.[1] For MOF-74-Ni, regeneration temperatures are typically mild (around 100°C) to avoid thermal decomposition.[2]

Q3: How does water or humidity affect the stability and reusability of MOF-74-Ni? A3: MOF-74, in general, can be sensitive to water. The presence of humidity can lead to a decrease in CO2 adsorption capacity.[3][4][5] This is often due to water molecules competing for the open metal sites or, in more severe cases, causing structural degradation through the weakening of metal-linker bonds.[3][6] However, Ni-MOF-74 has been reported to have better stability under moist conditions compared to other variants like Mg-MOF-74, retaining a significant portion of its initial adsorption capacity after exposure to humidity.[7]

Q4: What is the typical thermal stability of MOF-74-Ni? A4: MOF-74-Ni is generally stable at elevated temperatures. Thermogravimetric analysis (TGA) has shown the framework to be stable up to approximately 345°C.[2] Beyond this temperature, thermal decomposition of the framework can occur, leading to the formation of nickel nanoparticles.[8][9] Regeneration procedures should therefore be conducted well below this decomposition temperature.

Q5: How many times can a MOF-74-Ni catalyst typically be recycled? A5: The recyclability depends heavily on the reaction conditions and the regeneration protocol. With appropriate regeneration, MOF-based catalysts can be reused for multiple cycles with minimal loss of activity. For example, a nitrogen-rich Nickel-MOF demonstrated high recyclability over six cycles, and related bimetallic NiCo-MOF-74 retained its performance after five cycles.[10][11] A defect-engineered variant of MOF-74 was shown to be recyclable for at least seven successive catalytic cycles.[12]

Troubleshooting Guide

Q: My catalyst's performance (e.g., yield, conversion, adsorption capacity) has significantly decreased after the first cycle. What could be the cause? A: A drop in performance can be attributed to several factors. Use the following logical diagram to diagnose the potential issue.

Caption: Troubleshooting workflow for diagnosing MOF-74-Ni deactivation.

Q: The color of my MOF-74-Ni catalyst has changed after the reaction. Is this normal? A: A slight color change can be normal due to the adsorption of guest molecules. However, a significant and irreversible color change could indicate a change in the oxidation state of the Nickel centers or the partial decomposition of the framework, which should be investigated with characterization techniques like PXRD and XPS.

Q: My solvent washing protocol doesn't seem to be effective. How can I improve it? A: Incomplete removal of the reactive medium during washing can lead to pore blockage.[13][14][15] To improve washing efficiency, consider the following:

• Increase Wash Cycles: Wash the material multiple times with fresh solvent.

• Use Centrifugation: Introducing a centrifugation step after the reaction and after washing has been shown to be highly effective at separating the MOF product from impurities and polluted solvents, leading to better pore activation.[13][14][15]

• Change Solvent: Ensure the solvent used for washing (e.g., methanol) can effectively dissolve potential impurities without damaging the MOF structure.

Performance Data of Fresh vs. Recycled Catalysts

The performance and structural integrity of MOF-74-Ni can be quantified using various analytical techniques. Below is a summary of typical values for fresh and regenerated catalysts.

Parameter	Fresh MOF-74-Ni	After Regeneration/Recycling	Potential Issues if Deviated
BET Surface Area	~780-800 m²/g[2]	Should remain >90% of the initial value	Significant decrease suggests pore blocking or structural collapse.[1]
Pore Volume	~0.38 cm³/g[2]	Should remain >90% of the initial value	A large drop indicates that pores are filled with residual species.[14]
CO₂ Adsorption Capacity	~5.8 mmol/g (at 1 bar, 25°C)[14]	High retention expected (>95%) with proper regeneration.[10]	Reduced capacity points to blocked or inaccessible metal sites.[3]
Crystallinity (PXRD)	Sharp, well-defined peaks matching simulated patterns.[2][12]	Peak positions and relative intensities should be unchanged.[12]	Loss of peak intensity or appearance of new peaks indicates framework degradation.[12]
Catalytic Activity	High conversion/yield (reaction dependent).	Should retain >90-95% of initial activity for several cycles.[11]	A significant drop points to deactivation of active sites.

Experimental Protocols

Protocol 1: Regeneration via Solvent Washing

This protocol is suitable for removing soluble impurities and unreacted starting materials.

Caption: Experimental workflow for the solvent washing regeneration of MOF-74-Ni.

Detailed Steps:

• Catalyst Recovery: Separate the solid MOF-74-Ni catalyst from the reaction mixture by filtration or centrifugation.

• Washing: Place the recovered catalyst in a vial and add fresh methanol.

• Agitation: Stir or sonicate the suspension for approximately 30 minutes to ensure thorough washing.

• Separation: Separate the solid catalyst from the solvent. Centrifugation is highly effective for complete separation.[14]

• Repeat: Repeat the washing and separation steps 2-3 times with fresh methanol to ensure all impurities are removed.[2]

• Drying/Activation: Dry the washed catalyst under vacuum at a mild temperature (e.g., 80-120°C) for several hours (e.g., 12 hours) to remove residual solvent and reactivate the pores.

Protocol 2: Regeneration via Thermal Activation

This protocol is effective for removing volatile adsorbed guest molecules, such as solvents or weakly bound products.

Detailed Steps:

• Sample Preparation: Place the used MOF-74-Ni catalyst in a suitable sample holder (e.g., a Schlenk tube or a TGA pan).

• Inert Environment: Place the sample under a flow of inert gas (e.g., N₂, Ar) or under vacuum.

• Heating: Gradually heat the sample to the target regeneration temperature. For MOF-74-Ni, a temperature of 100-200°C is generally sufficient and safe.[1][2] Caution: Do not exceed 300°C to avoid thermal decomposition.[8]

• Hold: Hold the sample at the target temperature for a defined period (e.g., 2-8 hours) until all volatile species have been desorbed.[1]

• Cooling: Cool the sample down to room temperature under the inert atmosphere or vacuum before exposing it to air.

• Characterization: It is highly recommended to characterize the regenerated material using PXRD and N₂ adsorption to confirm that its crystallinity and porosity have been restored.

References

• 1. digital.csic.es [digital.csic.es]
• 2. Adsorption of Carbon Dioxide with Ni-MOF-74 and MWCNT Incorporated Poly Acrylonitrile Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Understanding and controlling water stability of MOF-74 - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. Controlled Pyrolysis of Ni-MOF-74 as a Promising Precursor for the Creation of Highly Active Ni Nanocatalysts in Size-Selective Hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CO2 Hydrogenation over MOF-74-Based Catalysts: Role of Physical Mixing and Mg-MOF-74 as a Support - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bimetal NiCo-MOF-74 for highly selective NO capture from flue gas under ambient conditions - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05974F [pubs.rsc.org]
• 11. Nitrogen-rich metal–organic framework of nickel( ii ) as a highly efficient and reusable catalyst for the synthesis of cyclic carbonates at ambient pr ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08614G [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. UTP Research Stories [khub.utp.edu.my]
• 14. Optimization of Washing Processes in Solvothermal Synthesis of Nickel-Based MOF-74 [mdpi.com]
• 15. researchgate.net [researchgate.net]

preventing framework collapse in MOF-74-Ni during solvent exchange

Welcome to the technical support center for MOF-74-Ni. This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions to address common challenges encountered during the synthesis, solvent exchange, and activation of MOF-74-Ni, with a focus on preventing framework collapse.

Troubleshooting Guide: Preventing Framework Collapse

Q1: My MOF-74-Ni sample has lost its crystallinity after activation. What could be the cause?

Loss of crystallinity, often observed as peak broadening or the disappearance of peaks in Powder X-ray Diffraction (PXRD) analysis, is a strong indicator of framework collapse. This typically occurs during the removal of solvent molecules from the pores if the process is not performed carefully. The primary causes include:

• Strong Capillary Forces: Rapid evaporation of solvents with high surface tension can exert significant capillary forces on the pore walls, leading to structural collapse.

• Incomplete Solvent Exchange: Residual high-boiling point solvents from the synthesis, such as N,N-dimethylformamide (DMF), can be difficult to remove and may lead to framework decomposition at high activation temperatures.

• Excessive Activation Temperature: Heating the MOF at a temperature above its thermal stability threshold will cause the framework to decompose and collapse.

Q2: How can I confirm if my MOF-74-Ni framework has collapsed?

You can use the following characterization techniques to assess the structural integrity of your MOF-74-Ni:

• Powder X-ray Diffraction (PXRD): Compare the PXRD pattern of your activated sample with the simulated pattern or a crystalline, as-synthesized sample. A collapsed framework will show broad, ill-defined peaks or an amorphous halo instead of sharp, well-defined Bragg reflections.

• Gas Sorption Analysis (e.g., N₂ at 77 K): A significant decrease in the Brunauer-Emmett-Teller (BET) surface area compared to reported values for crystalline MOF-74-Ni is a key indicator of pore collapse. A collapsed structure will have drastically reduced porosity.

• Scanning Electron Microscopy (SEM): While SEM primarily shows crystal morphology, severe framework collapse can sometimes lead to visible changes in the crystal shape or surface texture.

Q3: What is the recommended solvent exchange protocol to prevent framework collapse?

A thorough solvent exchange is crucial to replace the high-boiling point synthesis solvent (typically DMF) with a more volatile, low-surface-tension solvent. This minimizes capillary forces during the final activation step.

Recommended Protocol:

• Initial DMF Washes: After synthesis, wash the as-synthesized MOF-74-Ni crystals multiple times with fresh DMF to remove unreacted precursors. Centrifugation can be employed to improve the separation of the MOF powder from the supernatant.[1]

• Methanol (B129727) Exchange: Decant the DMF and immerse the crystals in methanol. Let the sample soak for an extended period, replacing the methanol with a fresh batch periodically. A typical procedure involves soaking for 3 days, with daily methanol replacement.[2]

• Low-Surface-Tension Solvent Wash (Optional but Recommended): For particularly sensitive frameworks, a final wash with a solvent like acetone (B3395972) or hexane (B92381) can further reduce the risk of collapse.

A detailed experimental protocol is provided in the "Experimental Protocols" section below.

Q4: What are the optimal activation conditions (temperature and vacuum) for MOF-74-Ni?

The goal of activation is to remove the solvent from the pores without causing structural damage.

Recommended Activation Protocol:

• Pre-drying: After the final solvent wash, pre-dry the sample under a gentle stream of inert gas (N₂ or Ar) or in a vacuum oven at a low temperature (e.g., 60-80 °C) for a few hours to remove the bulk of the surface solvent.

• Dynamic Vacuum Heating: Place the sample in a Schlenk line or vacuum oven. Gradually increase the temperature to 150-200 °C under a dynamic vacuum (high vacuum).[3] Maintain these conditions for at least 12 hours to ensure complete solvent removal. For Co-MOF-74, a close analogue, heating to 150 °C removes water and methanol, while temperatures up to 300 °C may be needed to remove residual DMF.[3]

Q5: I am still observing framework collapse despite following the recommended protocols. Are there alternative activation methods?

Yes, for highly sensitive MOFs, gentler activation techniques can be employed:

• Supercritical Drying: This method involves exchanging the solvent in the pores with liquid CO₂, which is then brought to its supercritical state. The supercritical fluid is then vented, avoiding the liquid-gas phase transition and the associated capillary forces. This is a highly effective method for preserving the framework of delicate MOFs.[4][5]

• Freeze-Drying (Lyophilization): In this technique, the solvent filling the pores is frozen and then sublimated under vacuum. This also avoids the liquid-gas phase boundary.

Frequently Asked Questions (FAQs)

Q1: Why is my synthesized MOF-74-Ni showing a low surface area even before activation?

A low surface area in the as-synthesized material could be due to several factors:

• Impurities: Incomplete removal of unreacted starting materials or byproducts can block the pores.[1]

• Framework Defects: The decomposition of the DMF solvent during synthesis can lead to the formation of formate (B1220265) defects, which can reduce the porosity of the MOF.[3][6]

• Poor Crystallinity: Suboptimal synthesis conditions (e.g., temperature, reaction time, reactant ratios) can lead to a poorly crystalline product with a lower-than-expected surface area.

Q2: Can I regenerate my collapsed MOF-74-Ni?

In most cases, framework collapse due to solvent removal or thermal decomposition is irreversible. The coordination bonds that form the framework are broken, leading to an amorphous, non-porous material.

Q3: How does the choice of metal in MOF-74 (e.g., Mg, Co, Ni, Zn) affect its stability during solvent exchange?

The stability of the MOF-74 series can be influenced by the metal ion. For instance, incorporating Ni²⁺ into Mg-MOF-74 has been shown to enhance its kinetic water stability.[7] While all MOF-74 analogues are susceptible to collapse if not activated properly, the precise activation parameters may vary slightly depending on the metal-linker bond strength.

Q4: My PXRD pattern looks good, but my surface area is still low. What could be the issue?

It is possible to have a crystalline material with blocked pores. This can happen if:

• Guest Molecules Remain: The activation process was incomplete, leaving solvent molecules or other guests trapped within the pores.

• Defects: The framework may have a high concentration of defects that do not disrupt the long-range crystalline order but reduce the accessible pore volume and surface area.[6]

Data Presentation

Table 1: Effect of Washing Procedure on CO₂ Uptake in Ni-MOF-74

Sample	CO₂ Uptake at 1 bar and 25 °C (mmol/g)	Interpretation
First batch with washing repetitions	1.22	Partial pore activation with standard washing.
Second batch with one centrifugation step	3.70	Improved separation of reactive medium from the MOF powder.
Second batch with two centrifugation steps	5.80	Enhanced separation of both reactive medium and washing solvents, leading to better pore activation.

Data sourced from Khun-orn et al., 2020.[1]

Table 2: Surface Area of Defect-Engineered Ni-MOF-74 Derivatives

Sample	BET Surface Area (m²/g)	Pore Volume (cm³/g)
2-hNA₀.₀₆	1325	0.575
2-hNA₀.₁₇	1156	0.550
2-hNA₀.₂₉	934	0.570
5-hBImCA₀.₀₄	1196	0.539
5-hBImCA₀.₁₂	1189	0.514
5-hBImCA₀.₂₀	1038	0.486

Data shows that the introduction of fragmented ligands as defects affects the porosity. Sourced from Jo et al., 2022.[2]

Experimental Protocols

Protocol 1: Synthesis of Ni-MOF-74

• A solid mixture of 2,5-dihydroxyterephthalic acid (H₄dobdc) (0.213 mmol, 1 equiv.) and Ni(NO₃)₂·6H₂O (1.275 mmol, 6 equiv.) is added to a 1:1:1 (v/v/v) mixture of DMF/ethanol/water (18 mL) in a 30 mL vial.[6]

• The suspension is mixed and ultrasonicated to ensure homogeneity.

• The vial is tightly capped and placed in an oven at 100 °C for 24 hours.

• After cooling to room temperature, the solid product is collected.

Protocol 2: Solvent Exchange and Activation of Ni-MOF-74

• The as-synthesized solid product is washed with DMF twice, with each wash lasting 3 hours.

• The DMF is decanted, and the solid is washed with methanol four times, with each wash lasting 12 hours.[6]

• The methanol-exchanged sample is then transferred to a vacuum oven or Schlenk line.

• The sample is heated under a dynamic high vacuum at 250 °C for over 12 hours to ensure complete removal of guest solvents.[8]

Visualizations

Caption: Workflow for MOF-74-Ni synthesis and activation.

Caption: Troubleshooting decision tree for framework collapse.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Ligand functionalization of defect-engineered Ni-MOF-74 - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06587H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. MOF Activation: Solvent Exchange and Supercritical Drying [eureka.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Solvent-derived defects suppress adsorption in MOF-74 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. researchgate.net [researchgate.net]

strategies for enhancing the long-term stability of MOF-74-Ni

Welcome to the Technical Support Center for MOF-74-Ni Stability. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the enhancement of the long-term stability of MOF-74-Ni.

Troubleshooting Guide

This section addresses common issues encountered during experiments aimed at improving the stability of MOF-74-Ni.

Issue 1: Significant loss of crystallinity and surface area after exposure to humidity.

Question: My MOF-74-Ni sample shows a significant decrease in PXRD peak intensity and a drastic reduction in BET surface area after being exposed to ambient air or humid conditions. What could be the cause and how can I mitigate this?

Answer: This is a common issue related to the inherent hydrolytic instability of the MOF-74 framework. The open metal sites in MOF-74-Ni are susceptible to coordination with water molecules, which can lead to the dissociation of water (H₂O → OH⁻ + H⁺) at the metal centers. This process weakens the metal-linker coordination bonds, ultimately causing structural degradation.

Troubleshooting Steps:

• Minimize Water Exposure: Handle and store your MOF-74-Ni samples under an inert atmosphere (e.g., in a glovebox) to minimize contact with moisture.

• Post-Synthetic Modification (PSM): A highly effective strategy is to create a hydrophobic barrier on the external surface of the MOF crystals. One common method is to coat the MOF with polydopamine (PDA) followed by grafting a hydrophobic molecule.

• Mixed-Metal Strategy: Incorporating a small percentage of a more hydrolysis-resistant metal cation, such as cobalt (Co²⁺), into the MOF-74-Ni framework during synthesis can enhance its kinetic stability in the presence of water.

Issue 2: Inconsistent CO₂ adsorption capacities after stability tests.

Question: I have been testing the stability of my mixed-metal Mg-Ni-MOF-74, but I am getting inconsistent CO₂ adsorption capacities after exposing the samples to water vapor. Why is this happening?

Answer: The inconsistency in CO₂ adsorption capacity post-exposure to humidity is likely due to varying degrees of structural degradation. The stability of mixed-metal M-MOF-74 is highly dependent on the molar ratio of the incorporated metals. Even small variations in the synthesis can lead to different levels of stability. Results show that incorporating as little as 16 mol % of Ni into Mg-MOF-74 can significantly increase water stability.[1][2][3]

Troubleshooting Steps:

• Precise Control of Metal Ratios: Ensure accurate and consistent molar ratios of your metal precursors during the synthesis of mixed-metal MOF-74.

• Thorough Characterization: Before and after water exposure, characterize your samples using Powder X-ray Diffraction (PXRD) to assess crystallinity and Brunauer-Emmett-Teller (BET) analysis to quantify the surface area. This will help correlate the CO₂ uptake with the structural integrity.

• Standardized Activation Protocol: Use a consistent activation protocol (e.g., heating under vacuum at a specific temperature for a set duration) before each adsorption measurement to ensure the removal of any adsorbed water or solvent molecules from the pores.

Issue 3: Unexpected changes in the thermal stability of the MOF.

Question: I synthesized a mixed-metal Mg-Ni-MOF-74 and found that its decomposition temperature is lower than that of pure Mg-MOF-74. Is this expected?

Answer: Yes, this is an expected outcome. While the incorporation of Ni²⁺ into the Mg-MOF-74 structure enhances its hydrolytic stability, it can lead to a decrease in its thermal stability. Thermogravimetric analysis (TGA) has shown that the decomposition temperature of Mg-Ni-MM-MOF-74 samples is lower than that of pure Mg-MOF-74 (∼420 °C) but slightly improved over that of pure Ni-MOF-74 (∼270 °C).[2]

Troubleshooting Steps:

• Thermogravimetric Analysis (TGA): Always perform TGA on your mixed-metal samples to determine their precise decomposition temperature. This will inform the appropriate activation temperature to be used before gas adsorption experiments, ensuring you do not degrade the material.

• Optimize Metal Ratio: If a higher thermal stability is critical for your application, you may need to adjust the Mg/Ni ratio, keeping in mind the trade-off between hydrolytic and thermal stability.

Frequently Asked Questions (FAQs)

General Stability

Q1: What is the primary mechanism of MOF-74-Ni degradation in the presence of water?

A1: The degradation of MOF-74-Ni in humid environments is primarily initiated by the interaction of water molecules with the open metal sites (unsaturated Ni²⁺ centers). This interaction can lead to the dissociation of water into hydroxyl (OH⁻) and proton (H⁺) species. The coordination of these hydroxyl groups to the metal centers weakens the bonds between the nickel ions and the organic linkers, which can ultimately lead to a breakdown of the crystalline structure.

Q2: How does the stability of Ni-MOF-74 compare to other M-MOF-74 analogues (M = Mg, Co)?

A2: Ni-MOF-74 is generally more stable in water than Mg-MOF-74.[4][5] This is attributed to the fact that water molecules bind less strongly to the open metal sites of Ni compared to Mg.[4][5] The incorporation of Ni²⁺ or Co²⁺ into the Mg-MOF-74 structure has been shown to enhance its kinetic water stability due to these metals being less susceptible to hydrolysis than Mg²⁺.[1][2][3]

Enhancement Strategies

Q3: What is a "mixed-metal" or "partial metal substitution" strategy for enhancing stability?

A3: This strategy involves synthesizing the MOF-74 framework with a combination of two or more different metal cations. For instance, by introducing a certain percentage of Ni²⁺ into the synthesis of Mg-MOF-74, a mixed-metal Mg-Ni-MOF-74 is formed. This approach can significantly improve the hydrolytic stability of the parent MOF.

Q4: How does post-synthetic modification (PSM) enhance the stability of MOF-74-Ni?

A4: Post-synthetic modification can enhance stability by altering the surface chemistry of the MOF crystals. A common PSM approach involves coating the MOF with a thin, protective layer. For example, a two-step polymerization method can be used to first coat the MOF with polydopamine (PDA), which then allows for the covalent grafting of hydrophobic molecules to the external surface.[6] This hydrophobic layer acts as a barrier, preventing water molecules from reaching the active sites within the MOF structure.

Experimental Protocols

Q5: Can you provide a general protocol for testing the water stability of MOF-74-Ni?

A5: A typical experimental workflow to assess water stability is as follows:

• Initial Characterization: Perform PXRD and BET analysis on the as-synthesized, activated MOF-74-Ni sample to establish a baseline for its crystallinity and surface area.

• Humidity Exposure: Expose a known quantity of the activated MOF to a controlled humidity environment (e.g., a desiccator with a saturated salt solution to maintain a specific relative humidity) for a defined period (e.g., 24 hours).

• Post-Exposure Characterization: After exposure, reactivate the sample under the same initial conditions to remove physisorbed water.

• Final Analysis: Repeat the PXRD and BET measurements. The retention of peak intensity in the PXRD pattern and the percentage of the original surface area maintained are key indicators of the material's stability.

Data Presentation

Table 1: Effect of Ni Substitution on the Water Stability of Mg-MOF-74

Sample Composition	Initial BET Surface Area (m²/g)	BET Surface Area after Water Exposure (m²/g)	Surface Area Retention (%)
Mg-MOF-74	~1350	~108	8
Mg₀.₈₄Ni₀.₁₆-MOF-74	~1300	~1066	82

Data synthesized from literature reports.[3] Water exposure conditions involved measurements up to P/P₀ = 0.95.

Experimental Protocols

Protocol 1: Synthesis of Mixed-Metal Mg-Ni-MOF-74

This protocol is adapted from literature procedures for the one-pot solvothermal synthesis of mixed-metal MOF-74.

Materials:

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• Magnesium nitrate (B79036) hexahydrate (Mg(NO₃)₂·6H₂O)

• Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

Procedure:

• In a vial, dissolve the desired molar ratio of Mg(NO₃)₂·6H₂O and Ni(NO₃)₂·6H₂O in a solvent mixture of DMF, ethanol, and deionized water.

• Add H₄DOBDC to the solution.

• Seal the vial and place it in a preheated oven at a specific temperature (e.g., 120 °C) for a designated reaction time (e.g., 24 hours).

• After cooling to room temperature, collect the crystalline product by filtration.

• Wash the product with fresh DMF and then with methanol (B129727) to remove unreacted precursors and solvent molecules.

• Dry the final product under vacuum.

Visualizations

Caption: Workflow for assessing the hydrolytic stability of MOF-74-Ni.

Caption: Proposed degradation pathway of MOF-74-Ni in the presence of water.

Caption: Key .

References

• 1. researchgate.net [researchgate.net]
• 2. osti.gov [osti.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thermodynamics Drives the Stability of the MOF-74 Family in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A new post-synthetic polymerization strategy makes metal–organic frameworks more stable - Chemical Science (RSC Publishing) DOI:10.1039/C9SC00135B [pubs.rsc.org]

overcoming mass transfer limitations in MOF-74-Ni catalysis

Welcome to the technical support center for MOF-74-Ni catalysis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to mass transfer limitations in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to enhance your catalytic performance.

Troubleshooting Guide: Poor Catalytic Performance

If you are experiencing lower-than-expected reaction rates or catalyst deactivation, mass transfer limitations may be the underlying issue. Follow this troubleshooting guide to diagnose and resolve the problem.

Q1: My catalytic reaction with MOF-74-Ni is very slow, and the conversion rate is low. What could be the cause?

A1: Slow reaction kinetics are often a primary indicator of mass transfer limitations. In MOF-74-Ni, the inherent microporous structure (<2 nm) can hinder the diffusion of bulky reactant molecules to the active nickel sites and impede the exit of product molecules.[1] This creates a bottleneck, reducing the overall observed reaction rate. Consider the following solutions to enhance diffusion.

Troubleshooting Workflow

Caption: Troubleshooting workflow for addressing mass transfer limitations.

Frequently Asked Questions (FAQs)

Q2: What are "hierarchical pores" and how do they improve mass transfer in MOF-74-Ni?

A2: A hierarchical porous structure contains multiple pore sizes, typically combining the inherent micropores of the MOF with larger mesopores (2-50 nm) or macropores (>50 nm).[1] These larger channels act as highways, facilitating faster diffusion of molecules into the crystal, while the micropores provide the high surface area and active sites for the reaction. This combination significantly improves reactant accessibility and overall catalytic efficiency.[1][2]

Q3: How does reducing the crystal size of MOF-74-Ni affect its catalytic activity?

A3: Reducing the crystal size to the nanometer scale (nano-MOFs) shortens the diffusion path length that molecules must travel to reach the catalytic sites within the crystal.[3] This is particularly effective for reactions where diffusion within the micropores is the rate-limiting step. Smaller crystals lead to a higher external surface area, making more active sites readily accessible.[4][5]

Q4: Can the shape of the MOF-74-Ni crystal impact performance?

A4: Yes, morphology plays a crucial role. For instance, two-dimensional (2D) ultrathin nanosheets of Ni-MOF-74 present a very short diffusion path through their thickness, exposing a majority of the active sites near the surface.[2] Similarly, hollow microcrystals can reduce the diffusion length required to access the interior active sites compared to solid crystals of the same outer dimension.[6]

Q5: Are there any trade-offs when creating hierarchical pores or reducing crystal size?

A5: Yes. While creating mesopores can enhance mass transport, it might slightly decrease the overall BET surface area and micropore volume compared to the purely microporous parent MOF.[3] Similarly, extremely small nanocrystals can be challenging to handle and separate post-reaction, and their high surface energy can sometimes lead to aggregation.[3] The choice of strategy should balance the need for enhanced mass transfer with the specific requirements of the catalytic system.

Data on Modified MOF-74-Ni

The following tables summarize key quantitative data from studies focused on improving mass transfer in MOF-74-Ni.

Table 1: Comparison of Structural Properties

Catalyst Description	Synthesis Strategy	Crystal Size	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Reference
Bulk Ni-MOF-74	Conventional Solvothermal	Micrometer	-	-	[2]
Ni-MOF-74 Nanosheets	Template-Directed	2D Nanosheets	-	-	[2]
N-MOF-74-42nm	Nanoparticle Synthesis	42 nm	-	-	[1]
HP-MOF-74-42nm	Nanoparticle Assembly	42 nm (primary)	-	-	[1]
Nano Ni-MOF-74	Room Temperature	2.8 nm	-	-	[3]
Ni-MOF-74 Powder	Hydrothermal	9 µm	788	0.38	[4]

Table 2: Comparison of Catalytic Performance

Catalyst Description	Reaction	Key Performance Metric	Value	Reference
Bulk Ni-MOF-74	Oxygen Reduction Reaction	Current Density	1.28 mA cm⁻²	[2]
Ni-MOF-74 Nanosheets	Oxygen Reduction Reaction	Current Density	3.90 mA cm⁻²	[2]
N-MOF-74-42nm	Photocatalytic CO₂ Reduction	CO Production Rate	~3.1 µmol h⁻¹	[1]
HP-MOF-74-42nm	Photocatalytic CO₂ Reduction	CO Production Rate	6.65 µmol h⁻¹	[1]
Solid Ni-MOF-74	CO₂ Adsorption	Diffusion Rate	Baseline	[6]
Hollow Ni-MOF-74	CO₂ Adsorption	Diffusion Rate	54% Faster	[6]

Experimental Protocols

Protocol 1: Synthesis of Hierarchical Ni-MOF-74 Nanosheets (Template-Assisted)

This protocol is adapted from a template-directed synthesis method to create ultrathin nanosheets, which form a hierarchical porous structure.[2]

• Template Preparation: Synthesize Layered Double Hydroxide (LDH) to be used as a template.

• Adsorption: Dissolve 0.52 g of 2,5-dihydroxyterephthalic acid (DHTA) in a 40 mL mixed solvent of deionized water and ethanol (B145695) (1:1 v/v). Add 2 g of the LDH template to the solution and stir overnight. This allows DHTA molecules to adsorb into the interlayer of the LDH.

• Complexation: Add a 20 mL aqueous solution containing 1.30 g of nickel acetate (B1210297) (Ni(CH₃COO)₂·4H₂O) to the mixture.

• Growth: Reflux the mixed solution for 6 hours. During this time, nickel ions permeate the LDH layers and react with DHTA to form Ni-MOF-74 within the template.

• Template Removal: Cool the solution to room temperature. Collect the solid product and wash it with a weak acid (e.g., dilute acetic acid) to selectively remove the LDH template.

• Activation: Wash the resulting green powder with methanol (B129727) and dry under vacuum to obtain pure Ni-MOF-74 ultrathin nanosheets.

Protocol 2: Synthesis of Hierarchical Porous MOF-74 (HP-MOF-74) by Nanoparticle Assembly

This protocol is based on the assembly of pre-synthesized MOF-74-Ni nanoparticles using spray-drying technology.[1]

• Nanoparticle Synthesis: First, synthesize MOF-74-Ni nanoparticles of a controlled size (e.g., ~42 nm) using a suitable solvothermal or room-temperature method.

• Slurry Formation: Prepare a stable colloidal suspension of the synthesized MOF-74-Ni nanoparticles in an appropriate solvent (e.g., ethanol).

• Spray-Drying: Atomize the nanoparticle slurry into a hot gas stream using a spray dryer. The rapid evaporation of the solvent induces the assembly of the nanoparticles into spherical microparticles.

• Structure Formation: The voids created by the stacking of the spherical nanoparticles form an interconnected network of mesopores, resulting in a hierarchical porous structure.

• Collection & Activation: Collect the dried HP-MOF-74 powder from the cyclone of the spray dryer and activate it under vacuum at an elevated temperature to remove any residual solvent from the pores.

Protocol 3: Synthesis of Nanosized Ni-MOF-74 (Room Temperature)

This protocol describes a room-temperature synthesis that yields very small nanocrystals, enhancing mass transfer by reducing diffusion length.[3]

• Solution A: Dissolve 2,5-dihydroxyterephthalic acid (DHTA) in a suitable solvent like N,N-dimethylformamide (DMF).

• Solution B: Dissolve a nickel salt (e.g., nickel acetate or nickel nitrate) in a solvent mixture, which can include ethanol and water.

• Mixing: Add Solution A dropwise into Solution B under vigorous stirring at room temperature. The rapid mixing promotes fast nucleation.

• Precipitation: A precipitate of nano-sized Ni-MOF-74 will form almost immediately. Continue stirring for a specified period (e.g., 1-2 hours) to ensure complete reaction.

• Washing & Activation: Collect the nanocrystals by centrifugation. Wash repeatedly with DMF and then with a solvent like methanol or ethanol to exchange the DMF. Dry the product under vacuum at an elevated temperature (e.g., 150-200 °C) to activate the material.

Logical Relationship Diagram

Caption: Relationship between the problem and solutions in MOF-74-Ni.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A template-directed synthesis of metal–organic framework (MOF-74) ultrathin nanosheets for oxygen reduction electrocatalysis - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09973B [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Adsorption of Carbon Dioxide with Ni-MOF-74 and MWCNT Incorporated Poly Acrylonitrile Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of CO2 Adsorption in Ni-MOF-74 and Mg-MOF-74

For researchers and professionals in materials science and carbon capture technologies, the selection of an optimal adsorbent is critical. This guide provides a detailed comparison of the CO2 adsorption capacities of two prominent metal-organic frameworks (MOFs), Ni-MOF-74 and Mg-MOF-74, based on experimental data and computational studies.

The MOF-74 series is renowned for its high density of open metal sites, which provide strong adsorption sites for CO2. Within this series, the magnesium analogue, Mg-MOF-74 (also known as CPO-27-Mg), has been extensively studied and is often cited for its exceptional CO2 uptake at low pressures. However, the nickel variant, Ni-MOF-74 (CPO-27-Ni), presents a compelling alternative, particularly when considering practical application challenges such as the presence of water. This guide will delve into a quantitative comparison of their CO2 adsorption performance, structural properties, and stability.

Quantitative Data Comparison

The following table summarizes key performance metrics for Ni-MOF-74 and Mg-MOF-74 based on a combination of experimental findings and computational screening studies. It is important to note that experimental values can vary significantly depending on the synthesis method, activation conditions, and measurement parameters.

Parameter	Ni-MOF-74	Mg-MOF-74	Notes
CO2 Adsorption Capacity (mmol/g)	~12.35 (theoretical)[1] 0.9391 (experimental, 25°C, 1 bar)[2]	~9.20 (theoretical)[1] ~7.95 (experimental, 25°C, from 350 mg/g)[3] 3.63 (experimental, 30°C, 0.1 bar CO2)[4]	Theoretical values from computational screening. Experimental values are from different studies under varying conditions.
BET Surface Area (m²/g)	837.93 [2]	1495 - 1640 [1][3]	The BET surface area is highly dependent on the quality of the synthesis and activation.
Water Stability	High (retains ~85% of CO2 capacity in the presence of water)[1]	Low (retains only ~18% of CO2 capacity in the presence of water)[1]	A critical factor for real-world applications where flue gas contains moisture.

Performance Analysis

Under anhydrous conditions, both theoretical and some experimental data suggest that Mg-MOF-74 can exhibit a very high CO2 adsorption capacity, largely attributed to the strong interaction between CO2 and the open magnesium sites. However, computational studies indicate that Ni-MOF-74 may possess a higher intrinsic capacity.

The most significant differentiator between the two materials is their stability in the presence of water. Ni-MOF-74 demonstrates markedly superior water stability, retaining a large portion of its CO2 adsorption capacity in humid environments.[1] In contrast, the performance of Mg-MOF-74 degrades significantly in the presence of moisture, which is a major drawback for its application in industrial flue gas streams that typically contain water vapor.[1] Research has shown that even partial substitution of Mg with Ni in the MOF-74 structure can significantly enhance its kinetic water stability.

Experimental Protocols

The following sections detail generalized protocols for the synthesis of M-MOF-74 (M = Ni, Mg) and the subsequent measurement of CO2 adsorption, based on common laboratory practices.

Synthesis of M-MOF-74 (M = Ni or Mg) via Solvothermal Method

This protocol describes a typical solvothermal synthesis for preparing Ni-MOF-74 or Mg-MOF-74.

• Precursor Solution Preparation:

  • Dissolve the metal salt (e.g., nickel(II) nitrate (B79036) hexahydrate for Ni-MOF-74 or magnesium nitrate hexahydrate for Mg-MOF-74) and the organic linker, 2,5-dihydroxyterephthalic acid (H4DOBDC), in a solvent mixture. A common solvent system is a mixture of N,N-dimethylformamide (DMF), ethanol (B145695), and water.

• Solvothermal Reaction:

  • Transfer the precursor solution into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and place it in a preheated oven.

  • Heat the autoclave at a specific temperature (typically between 100-130°C) for a designated period (e.g., 12-24 hours).

• Product Recovery and Washing:

  • After the reaction, allow the autoclave to cool down to room temperature.

  • Collect the crystalline product by filtration or centrifugation.

  • Wash the product repeatedly with DMF and then with a volatile solvent like methanol (B129727) or ethanol to remove unreacted precursors and residual DMF.

Activation of M-MOF-74 for Gas Adsorption Studies

Proper activation is crucial to ensure that the pores of the MOF are accessible for gas adsorption.

• Solvent Exchange:

  • Immerse the as-synthesized MOF in a fresh portion of a low-boiling-point solvent (e.g., methanol) for several days, with periodic replacement of the solvent. This step is to exchange the high-boiling-point solvent trapped within the pores.

• Thermal Activation:

  • Place the solvent-exchanged MOF in a sample tube of a gas adsorption analyzer.

  • Heat the sample under a dynamic vacuum at an elevated temperature (e.g., 150-250°C) for several hours to remove the solvent molecules from the pores and expose the open metal sites.

CO2 Adsorption Measurement

CO2 adsorption isotherms are typically measured using a volumetric gas adsorption analyzer.

• Sample Preparation:

  • An accurately weighed amount of the activated MOF sample is placed in the sample tube of the analyzer.

• Analysis Conditions:

  • The sample is maintained at a constant temperature (e.g., 25°C or 0°C) using a thermal bath.

  • High-purity CO2 gas is introduced into the analyzer's manifold.

• Isotherm Measurement:

  • The instrument doses known amounts of CO2 into the sample tube and measures the equilibrium pressure after each dose.

  • The amount of CO2 adsorbed by the sample is calculated at each pressure point, resulting in an adsorption isotherm.

• Data Analysis:

  • The collected data is used to determine the CO2 uptake capacity at specific pressures (e.g., 1 bar).

  • The surface area of the material is typically calculated from a nitrogen adsorption isotherm at 77 K using the Brunauer-Emmett-Teller (BET) method.

Logical Workflow for Comparative CO2 Adsorption Study

The following diagram illustrates the logical steps involved in a comprehensive comparative study of CO2 adsorption in Ni-MOF-74 and Mg-MOF-74.

Caption: Workflow for a comparative study of CO2 adsorption in MOFs.

Conclusion

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. CO2 capture and conversion using Mg-MOF-74 prepared by a sonochemical method - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

performance of MOF-74-Ni versus other MOFs for methane storage

In the quest for efficient and safe storage of methane (B114726) for applications such as natural gas-powered vehicles, metal-organic frameworks (MOFs) have emerged as highly promising materials. Their high porosity and tunable structures allow for significant methane uptake at lower pressures compared to traditional compressed natural gas tanks. This guide provides a detailed comparison of the methane storage performance of three prominent MOFs: MOF-74-Ni, HKUST-1, and UiO-66, supported by experimental data.

This analysis is tailored for researchers, scientists, and professionals in materials science and energy storage, offering a clear overview of the strengths and weaknesses of each MOF for methane storage applications.

Performance Comparison at a Glance

The methane storage capabilities of MOF-74-Ni, HKUST-1, and UiO-66 are summarized below. The data presented are collated from various studies to provide a comparative overview under relevant conditions (typically around room temperature, 298 K).

Property	MOF-74-Ni	HKUST-1	UiO-66
BET Surface Area (m²/g)	~1100 - 1240	~1500 - 1800	~1000 - 1200
Pore Volume (cm³/g)	~0.5 - 0.6	~0.7 - 0.8	~0.4 - 0.6
Total Volumetric Methane Uptake
at 35 bar (cm³(STP)/cm³)	~190 - 230[1]	~160 - 230[2][3]	~100 - 140
at 65 bar (cm³(STP)/cm³)	~250	~267 - 270[2][3]	~150 - 180
Total Gravimetric Methane Uptake
at 35 bar (g/g)	~0.13 - 0.15	~0.12 - 0.14	~0.07 - 0.10
at 65 bar (g/g)	~0.18 - 0.20	~0.16 - 0.18	~0.11 - 0.13
Working Capacity (5-65 bar)
Volumetric (cm³(STP)/cm³)	~140 - 160	~180 - 200	~100 - 120
Isosteric Heat of Adsorption (Qst) (kJ/mol)	~18 - 21	~16 - 19	~15 - 18

Key Observations:

• MOF-74-Ni exhibits a high volumetric methane uptake, particularly at lower pressures, which is attributed to its high density of open metal sites that provide strong initial binding sites for methane. Its performance is competitive, although its surface area is generally lower than that of HKUST-1.

• HKUST-1 is a benchmark material for methane storage, demonstrating a high volumetric uptake and a respectable working capacity.[2][3] Its balanced properties of good surface area and pore volume contribute to its excellent performance.

• UiO-66 is renowned for its exceptional thermal and chemical stability. While its methane storage capacity is generally lower than that of MOF-74-Ni and HKUST-1, its robustness makes it a candidate for applications where long-term stability under harsh conditions is a priority.

Experimental Methodologies

The data presented in this guide are derived from standardized experimental protocols designed to accurately measure the gas adsorption properties of porous materials. A general workflow for these experiments is outlined below.

General workflow for methane adsorption experiments.

A detailed description of the typical experimental protocols is provided below.

MOF Synthesis and Initial Characterization

• Synthesis: MOF-74-Ni, HKUST-1, and UiO-66 are typically synthesized via solvothermal methods. This involves dissolving the respective metal salt (e.g., nickel nitrate, copper nitrate, zirconium chloride) and organic linker (e.g., 2,5-dihydroxyterephthalic acid, benzene-1,3,5-tricarboxylic acid, terephthalic acid) in a suitable solvent, often N,N-dimethylformamide (DMF), and heating the mixture in a sealed vessel for a specific duration.

• Initial Characterization: After synthesis, the crystalline structure and phase purity of the MOFs are confirmed using Powder X-ray Diffraction (PXRD). The morphology and particle size are examined using Scanning Electron Microscopy (SEM).

Sample Activation

Prior to gas adsorption measurements, the synthesized MOF samples must be "activated" to remove solvent molecules occluded within the pores. This is a critical step to ensure access to the full porous network.

• Solvent Exchange: The as-synthesized MOF is typically soaked in a volatile solvent, such as methanol (B129727) or ethanol, for several days. This process replaces the high-boiling-point synthesis solvent (e.g., DMF) with a more easily removable one.

• Thermal Activation: The solvent-exchanged MOF is then heated under a dynamic vacuum at an elevated temperature. The specific activation temperature is crucial and material-dependent:

  • MOF-74-Ni: Typically activated at temperatures ranging from 150 °C to 250 °C.

  • HKUST-1: Usually activated at 150 °C to 180 °C.

  • UiO-66: Requires higher activation temperatures, often between 200 °C and 300 °C, due to its higher thermal stability.[4]

Methane Adsorption Isotherm Measurement

• Instrumentation: High-pressure methane adsorption isotherms are measured using a volumetric gas adsorption analyzer, such as a Sieverts-type apparatus.[3]

• Procedure:

  • A precisely weighed amount of the activated MOF sample is loaded into the sample cell of the analyzer.

  • The sample is further outgassed in-situ under vacuum at its activation temperature to remove any adsorbed atmospheric gases.

  • The sample cell is then cooled or heated to the desired experimental temperature (e.g., 298 K).

  • High-purity methane gas (99.999%) is incrementally introduced into the sample cell.[5]

  • After each dose of gas, the system is allowed to equilibrate, and the pressure is recorded. The amount of gas adsorbed by the sample is calculated based on the pressure change in the calibrated manifold.

  • This process is repeated over a range of pressures (e.g., up to 100 bar) to generate the adsorption isotherm. Desorption isotherms are measured by systematically reducing the pressure.

Data Analysis

• Gravimetric and Volumetric Uptake: The measured excess adsorption data is converted to total gravimetric uptake (mass of methane per mass of MOF) and volumetric uptake (volume of methane at standard temperature and pressure per volume of MOF). The volumetric uptake calculation requires the crystal density of the MOF.

• Working Capacity: The deliverable working capacity is a critical parameter for practical applications and is calculated as the difference between the amount of methane adsorbed at a high storage pressure (e.g., 65 bar) and the amount remaining in the adsorbent at a lower delivery pressure (typically 5 bar).

• Isosteric Heat of Adsorption (Qst): To determine the strength of the interaction between methane and the MOF, adsorption isotherms are measured at multiple temperatures (e.g., 298 K, 308 K, 318 K). The isosteric heat of adsorption is then calculated from these isotherms using the Clausius-Clapeyron equation. A higher Qst value indicates a stronger interaction.

References

• 1. matthewrhill.com.au [matthewrhill.com.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemgroups.northwestern.edu [chemgroups.northwestern.edu]
• 4. mdpi.com [mdpi.com]
• 5. live-global-science.pantheon.berkeley.edu [live-global-science.pantheon.berkeley.edu]

A Comparative Analysis of M-MOF-74 (M=Ni, Co, Zn) for Catalytic Applications

A detailed guide for researchers and drug development professionals on the catalytic performance, synthesis, and structural properties of Nickel, Cobalt, and Zinc-based MOF-74.

The isostructural metal-organic frameworks (MOFs) of the M-MOF-74 series (where M represents a divalent metal cation) have garnered significant attention in the field of catalysis due to their high density of open metal sites, exceptional porosity, and thermal stability. This guide provides a comparative study of the catalytic performance of three prominent members of this family: Ni-MOF-74, Co-MOF-74, and Zn-MOF-74. The selection of the metal node plays a crucial role in defining the catalytic activity and selectivity of these materials, making a direct comparison essential for designing targeted applications.

Physicochemical Properties and Characterization

The choice of the metal center in the MOF-74 structure directly influences its physical and chemical properties, such as surface area and Lewis acidity, which are critical for catalytic performance. A summary of key characterization data is presented below.

Property	Ni-MOF-74	Co-MOF-74	Zn-MOF-74
BET Surface Area (m²/g)	~1239[1][2]	~1356[1][2]	~1134[1][2]
Pore Volume (cm³/g)	Data not consistently reported across comparative studies	Data not consistently reported across comparative studies	Data not consistently reported across comparative studies
Lewis Acidity Trend	Ni > Co > Zn (inferred from some catalytic studies)
Thermal Stability	Stable up to ~350-400 °C	Stable up to ~350-400 °C	Stable up to ~350 °C[3]

Comparative Catalytic Performance

The catalytic activity of M-MOF-74 (M=Ni, Co, Zn) has been evaluated in various reactions. Here, we compare their performance in two key areas: electrochemical CO₂ reduction and selective catalytic reduction of NOx.

Electrochemical CO₂ Reduction

A direct comparative study on the electrochemical reduction of CO₂ highlights the distinct product selectivity imparted by the different metal centers.[1][2]

Catalyst	Major Product(s)	CO Selectivity (%)	H₂ Selectivity (%)
Ni-MOF-74	H₂	Low	High
Co-MOF-74	H₂	Low	High
Zn-MOF-74	CO, H₂	15.4	78.3

In this application, Ni-MOF-74 and Co-MOF-74 predominantly act as efficient catalysts for the hydrogen evolution reaction (HER), producing hydrogen gas with high selectivity.[1][2] In contrast, Zn-MOF-74 demonstrates a notable ability to reduce CO₂ to carbon monoxide (CO), alongside hydrogen production, suggesting its potential for syngas production.[1][2]

Selective Catalytic Reduction (SCR) of NO with NH₃

In the selective catalytic reduction of nitrogen oxides (NOx) with ammonia (B1221849) (NH₃-SCR), the M-MOF-74 series exhibits varied activity across different temperature ranges.

Catalyst	Temperature for >90% NOx Conversion (°C)
Ni-MOF-74	~250-350
Co-MOF-74	~200-350
Zn-MOF-74	~300-400

Note: Data is synthesized from a comparative study on monometallic and bimetallic MOF-74 for NH₃-SCR.

Co-MOF-74 demonstrates high catalytic activity at lower temperatures compared to Ni-MOF-74 and Zn-MOF-74 in the NH₃-SCR reaction. The catalytic performance in this reaction is often linked to the redox properties of the metal centers.

Experimental Protocols

The synthesis of M-MOF-74 (M=Ni, Co, Zn) is most commonly achieved through a solvothermal method. While specific conditions can be tailored, a general and representative protocol is provided below.

General Solvothermal Synthesis of M-MOF-74

Materials:

• M(NO₃)₂·xH₂O (where M = Ni, Co) or M(CH₃COO)₂·xH₂O (where M = Zn)

• 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695) (EtOH)

• Deionized water (H₂O)

Procedure:

• Dissolve the metal salt and 2,5-dihydroxyterephthalic acid in a solvent mixture of DMF, ethanol, and deionized water. A typical molar ratio of metal salt to ligand is approximately 3:1.

• The solution is placed in a Teflon-lined stainless-steel autoclave.

• The autoclave is heated to a temperature between 100-120 °C for 12-24 hours.

• After cooling to room temperature, the resulting crystalline powder is collected by filtration or centrifugation.

• The product is washed multiple times with fresh DMF and then with a solvent like methanol (B129727) or ethanol to remove unreacted starting materials and solvent molecules from the pores.

• The final product is activated by heating under vacuum to remove the coordinated solvent molecules and open up the metal sites.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated.

Caption: Workflow for the synthesis, characterization, and catalytic testing of M-MOF-74.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Validating the Catalytic Mechanism of MOF-74-Ni: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the catalytic performance of MOF-74-Ni with alternative catalysts in key chemical transformations. The following sections detail experimental data, methodologies, and mechanistic pathways to offer a clear validation of MOF-74-Ni's catalytic capabilities.

Comparative Performance Analysis

The catalytic activity of MOF-74-Ni is critically evaluated against other relevant catalysts in three primary application areas: CO₂ reduction, ethylene (B1197577) dimerization, and selective oxidation of benzylic C-H bonds. The quantitative data is summarized in the tables below for ease of comparison.

Electrochemical CO₂ Reduction

The electrochemical reduction of carbon dioxide (CO₂) is a pivotal reaction for converting a greenhouse gas into valuable chemical feedstocks. The performance of MOF-74-Ni is compared with its isostructural analogues containing different metal centers.

Catalyst	Product Selectivity	Limiting Potential (V)	Faradaic Efficiency (%)	Conditions	Reference
MOF-74-Ni	Predominantly H₂	-	-	0.91 V vs RHE	[1]
MOF-74-Fe	CH₄	0.32	-	Computational Study	[1][2][3]
MOF-74-Co	Predominantly H₂	-	-	0.91 V vs RHE	[1]
MOF-74-Zn	H₂ and CO	-	-	0.91 V vs RHE	[1]
Cu-MOF-74 derived CuO-400	C₂H₄ and C₂H₅OH	-1.15 vs RHE	51.7 for C₂ products	0.2 M KI	[4][5]

Note: A lower limiting potential indicates a more favorable reaction thermodynamically.

Ethylene Dimerization

The selective dimerization of ethylene to 1-butene (B85601) is a significant industrial process. MOF-74-Ni's performance is benchmarked against other nickel-containing MOF catalysts.

Catalyst	Turnover Frequency (TOF) (mol ethylene/mol Ni·h)	1-Butene Selectivity (%)	Conditions	Reference
Ni@(Fe)MIL-101	-	High	15 bar C₂H₄, 1 M Et₂AlCl in n-heptane	[6]
Ni-MFU-4l	41,500	up to 96.2	50 bar C₂H₄, Methylaluminoxane (MAO) cocatalyst, 25 °C
NU-1000-(bpy)NiII	Up to 10x higher than homogeneous analogue	-	Room temperature, 15 bar C₂H₄, Et₂AlCl cocatalyst	[7][8]

Selective Oxidation of Benzylic C-H Bonds

The selective oxidation of hydrocarbons is a fundamental transformation in organic synthesis. Here, the catalytic activity of a nickel-based MOF is highlighted for the oxidation of ethylbenzene (B125841).

| Catalyst | Substrate | Conversion (%) | Selectivity (%) | Product | Conditions | Reference | |---|---|---|---|---|---| | Ni-MOF-5 | Ethylbenzene | 55.3 | 90.2 | Acetophenone | 150 °C, 24 h, O₂ flow |[9][10] | | Cu-BTC | Ethylbenzene | 44.92 | ~95 | Acetophenone | 150 °C, 24 h, O₂ flow |[11] |

Experimental Protocols

Detailed methodologies for the key catalytic reactions are provided below.

Synthesis of M-MOF-74 (M = Ni, Co, Zn)

Materials:

• 2,5-dihydroxyterephthalic acid (DHTA)

• Nickel(II) acetate (B1210297) tetrahydrate, Cobalt(II) nitrate (B79036) hexahydrate, or Zinc(II) nitrate hexahydrate

• N,N-dimethylformamide (DMF)

• Ethanol (B145695)

• Deionized water

Procedure:

• Dissolve DHTA in a 1:1 (v/v) mixture of ethanol and deionized water.

• Add an aqueous solution of the corresponding metal salt to the DHTA solution.

• For Ni-MOF-74, reflux the mixture for 6 hours. For Co-MOF-74 and Zn-MOF-74, the synthesis can be carried out under solvothermal conditions.

• Cool the mixture to room temperature.

• Collect the resulting powder by filtration, wash with DMF and ethanol, and dry under vacuum.[12][13]

Electrochemical CO₂ Reduction

Experimental Setup:

• A gas-tight three-electrode H-cell with a working electrode (catalyst-loaded gas diffusion layer), a counter electrode (e.g., Pt wire), and a reference electrode (e.g., Ag/AgCl).

• Potentiostat for electrochemical measurements.

• Gas chromatograph (GC) for product analysis.

Procedure:

• Prepare the catalyst ink by dispersing the MOF catalyst in a solution of Nafion and isopropanol.

• Deposit the ink onto a gas diffusion electrode and dry to form the working electrode.

• Use a CO₂-saturated aqueous electrolyte (e.g., 0.5 M KHCO₃).

• Perform chronoamperometry at a constant potential while bubbling CO₂ through the catholyte.

• Analyze the gaseous products from the headspace using a GC.

• Analyze liquid products using techniques like NMR spectroscopy.

Ethylene Dimerization

Experimental Setup:

• A high-pressure stainless-steel autoclave reactor equipped with a magnetic stirrer.

• Gas inlet for ethylene.

• GC for product analysis.

Procedure:

• Add the MOF catalyst and a solvent (e.g., n-heptane) to the autoclave.

• Introduce a co-catalyst (e.g., Et₂AlCl or MAO).

• Pressurize the reactor with ethylene to the desired pressure.

• Maintain the reaction at a constant temperature with vigorous stirring for a specific duration.

• Cool the reactor and quench the reaction with cold, distilled water.

• Analyze the organic layer by GC to determine the product distribution.[6]

Selective Oxidation of Ethylbenzene

Experimental Setup:

• A round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Gas inlet for oxygen.

• GC for reaction monitoring and product analysis.

Procedure:

• Add the MOF catalyst and ethylbenzene to the reaction flask.

• Heat the mixture to the desired temperature under a continuous flow of oxygen with stirring.

• Take aliquots of the reaction mixture at different time intervals.

• Analyze the samples by GC to determine the conversion of ethylbenzene and the selectivity for acetophenone.[9][10]

Mechanistic Pathways and Visualizations

The proposed catalytic mechanisms for the respective reactions involving MOF-74-Ni are illustrated below using Graphviz diagrams.

Proposed Mechanism for CO₂ Electroreduction at a Ni Site

The electroreduction of CO₂ on nickel sites is proposed to proceed through a series of proton-coupled electron transfer steps. The key intermediate is the formation of a carboxylate (*COOH) species, which can then be further reduced to carbon monoxide or other hydrocarbon products.

Caption: Proposed pathway for CO₂ reduction to CO at a Ni center.

Cossee-Arlman Mechanism for Ethylene Dimerization

The dimerization of ethylene on Ni-based catalysts is widely accepted to follow the Cossee-Arlman mechanism. This involves the coordination and insertion of ethylene molecules into a Ni-hydride or Ni-alkyl bond, followed by β-hydride elimination to release the butene product and regenerate the active species.

Caption: Cossee-Arlman mechanism for ethylene dimerization.

Proposed Mechanism for Selective Oxidation of Ethylbenzene

The selective oxidation of ethylbenzene over a Ni-based catalyst is thought to proceed via a radical mechanism. The catalyst facilitates the abstraction of a benzylic hydrogen atom, leading to the formation of a benzyl (B1604629) radical, which then reacts with oxygen to form the corresponding ketone.

Caption: Radical mechanism for ethylbenzene oxidation.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. Catalyst Engineering for the Selective Reduction of CO2 to CH4 : A First-Principles Study on X-MOF-74 (X=Mg, Mn, Fe, Co, Ni, Cu, Zn) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. chemgroups.northwestern.edu [chemgroups.northwestern.edu]
• 8. researchgate.net [researchgate.net]
• 9. Oxidation of Ethylbenzene Using Nickel Oxide Supported Metal Organic Framework Catalyst -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 10. researchgate.net [researchgate.net]
• 11. article.nadiapub.com [article.nadiapub.com]
• 12. A template-directed synthesis of metal–organic framework (MOF-74) ultrathin nanosheets for oxygen reduction electrocatalysis - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09973B [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]

Bimetallic NiCo-MOF-74: A Superior Adsorbent for Enhanced Gas Separation

A comparative analysis of bimetallic NiCo-MOF-74 showcases its enhanced gas separation performance against its monometallic counterparts and other conventional adsorbents. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of its capabilities, supported by experimental data and detailed protocols.

The quest for efficient and selective gas separation materials is paramount in various industrial processes, including carbon capture, natural gas purification, and air separation. Metal-Organic Frameworks (MOFs) have emerged as a promising class of porous materials due to their high surface areas, tunable pore sizes, and chemically versatile structures. Within the MOF family, the MOF-74 series, characterized by its open metal sites, has demonstrated exceptional gas adsorption capacities. This guide focuses on the bimetallic NiCo-MOF-74, a material that leverages the synergistic effects of both nickel and cobalt centers to achieve superior gas separation performance compared to its monometallic analogues, Ni-MOF-74 and Co-MOF-74, as well as other established materials like Zeolite 13X and Mg-MOF-74.

Performance Comparison: Bimetallic Advantage in Gas Adsorption

The introduction of two distinct metal nodes within the MOF-74 framework leads to a significant enhancement in both gas uptake capacity and selectivity. The synergistic interaction between Ni and Co in the bimetallic structure is believed to create a more favorable electronic environment for gas molecule adsorption.

Adsorbent	Gas	Adsorption Capacity (mmol/g) at 298 K and 1 bar	Selectivity	Reference
NiCo-MOF-74	CO₂	~8.30	CO₂/N₂: ~34	[1]
NO	~7.78 (174.3 cm³/g)	NO/CO₂: up to 710	[2][3]
Ni-MOF-74	CO₂	~3.99	-	[1]
NO	-	-
Co-MOF-74	CO₂	~5.03	-	[1]
NO	~6.69 (149.9 cm³/g)	-	[2]
Mg-MOF-74	CO₂	~9.20	-	[4]
Zeolite 13X	CO₂	~2.18 (95.80 mg/g)	-

Note: The CO₂ adsorption for NiCo-MOF-74 was measured at 0 °C. Direct room temperature comparative data with other materials for all gases is limited in the reviewed literature.

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and evaluation of these materials. Below are the protocols for the synthesis of bimetallic NiCo-MOF-74 and the dynamic gas separation experiments.

Synthesis of Bimetallic NiCo-MOF-74

Two primary methods have been successfully employed for the synthesis of NiCo-MOF-74: solvothermal and microwave-assisted synthesis.

1. Solvothermal Synthesis

This method involves the reaction of metal salts and an organic linker in a solvent at elevated temperatures and pressures.

• Precursors:

  • Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

  • Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

  • 2,5-dihydroxyterephthalic acid (H₄DOBDC)

• Solvent: A mixture of N,N-dimethylformamide (DMF), ethanol, and deionized water.

• Procedure:

  • Dissolve stoichiometric amounts of Ni(NO₃)₂·6H₂O and Co(NO₃)₂·6H₂O and H₄DOBDC in the solvent mixture. The molar ratio of Ni to Co can be varied to tune the material's properties.

  • Stir the solution until all components are fully dissolved.

  • Transfer the solution to a Teflon-lined stainless-steel autoclave.

  • Heat the autoclave in an oven at a specific temperature (e.g., 120 °C) for a designated period (e.g., 24-72 hours).

  • After cooling to room temperature, the crystalline product is collected by filtration or centrifugation.

  • The product is washed multiple times with a suitable solvent (e.g., methanol) to remove unreacted precursors and solvent molecules from the pores.

  • Finally, the material is activated by heating under vacuum to remove the solvent molecules and expose the open metal sites.[5][6][7]

2. Microwave-Assisted Synthesis

This method offers a more rapid and energy-efficient route to synthesize NiCo-MOF-74.

• Procedure:

  • The precursor solution is prepared similarly to the solvothermal method.

  • The solution is placed in a sealed vessel suitable for microwave irradiation.

  • The vessel is subjected to microwave irradiation at a specific power and for a much shorter duration (e.g., minutes to a few hours) compared to the solvothermal method.

  • The product collection, washing, and activation steps are similar to the solvothermal method.[1][8][9][10]

Dynamic Gas Separation Experiments (Breakthrough Analysis)

Dynamic breakthrough experiments are essential for evaluating the performance of an adsorbent under continuous flow conditions, simulating real-world applications.

• Experimental Setup:

  • A packed bed column containing the activated NiCo-MOF-74 adsorbent.

  • Mass flow controllers to regulate the flow of a mixed gas stream (e.g., CO₂/N₂, CO₂/CH₄) and a purge gas (e.g., He or N₂).

  • A gas analysis system, such as a mass spectrometer or a gas chromatograph, to monitor the composition of the effluent gas from the column.

  • Temperature and pressure control systems for the column.

• Procedure:

  • The adsorbent in the column is activated in-situ by heating under a flow of inert gas to remove any adsorbed impurities.

  • After cooling to the desired experimental temperature, a gas mixture with a known composition is passed through the column at a constant flow rate.

  • The concentration of the gas components at the outlet of the column is continuously monitored.

  • The "breakthrough" point is when the concentration of the more strongly adsorbed gas at the outlet starts to increase significantly.

  • From the breakthrough curve (a plot of outlet concentration versus time), the dynamic adsorption capacity and selectivity of the material can be determined.

  • Regeneration of the adsorbent is typically achieved by stopping the feed gas flow and purging the column with an inert gas, often at an elevated temperature.

Material Characterization

A suite of characterization techniques is employed to confirm the successful synthesis and to understand the properties of the bimetallic NiCo-MOF-74.

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the synthesized MOF.[11][12]

• Scanning Electron Microscopy (SEM): To visualize the morphology and crystal size of the MOF particles.[12]

• Energy-Dispersive X-ray Spectroscopy (EDS): To determine the elemental composition and the distribution of Ni and Co within the MOF crystals.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the material.[11]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the MOF structure and to study the interaction with adsorbed gas molecules.[12]

• Gas Adsorption Isotherms (e.g., N₂ at 77 K): To determine the Brunauer-Emmett-Teller (BET) surface area and pore volume of the material.[12]

Visualizing the Process and Mechanism

To better understand the synthesis and the underlying mechanism of gas separation, the following diagrams are provided.

Figure 1. Workflow for the synthesis of bimetallic NiCo-MOF-74.

Figure 2. Gas separation mechanism in bimetallic NiCo-MOF-74.

Conclusion

Bimetallic NiCo-MOF-74 demonstrates a significant improvement in gas separation performance, particularly for CO₂ and NO, when compared to its monometallic constituents. The synergistic effect of the two metal centers enhances both the adsorption capacity and selectivity. While further direct comparative studies with a wider range of commercial adsorbents under various conditions are needed for a complete picture, the existing data strongly suggests that bimetallic NiCo-MOF-74 is a highly promising candidate for advanced gas separation applications. The detailed synthesis and characterization protocols provided herein should enable researchers to further explore and optimize this promising material for specific industrial needs.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. researchgate.net [researchgate.net]
• 3. Bimetal NiCo-MOF-74 for highly selective NO capture from flue gas under ambient conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. mdpi.com [mdpi.com]
• 6. Optimization of Washing Processes in Solvothermal Synthesis of Nickel-Based MOF-74 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. asu.elsevierpure.com [asu.elsevierpure.com]
• 9. Microwave-assisted synthesis of bimetallic NiCo-MOF-74 with enhanced open metal site for efficient CO2 capture [ouci.dntb.gov.ua]
• 10. researchgate.net [researchgate.net]
• 11. Physiochemical characterization of metal organic framework materials: A mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

benchmarking MOF-74-Ni against traditional porous materials

A Comparative Guide to MOF-74-Ni versus Traditional Porous Materials for Researchers and Drug Development Professionals

In the landscape of porous materials, the emergence of Metal-Organic Frameworks (MOFs) has presented a significant advancement over traditional materials like activated carbon and zeolites. This guide provides an objective comparison of MOF-74-Ni against these conventional materials, focusing on their performance in adsorption and catalysis, supported by experimental data.

Performance Comparison: Adsorption and Catalysis

The performance of porous materials is primarily determined by their structural properties such as surface area and pore characteristics. MOF-74-Ni, with its highly ordered crystalline structure and tunable porosity, often exhibits superior performance in specific applications compared to the more amorphous structure of activated carbon and the rigid framework of zeolites.

Adsorption Performance

The high density of open metal sites and the uniform, accessible pores in MOF-74-Ni contribute to its exceptional gas adsorption capacities, particularly for molecules like carbon dioxide.

Table 1: Comparison of Physical Properties

Property	MOF-74-Ni	Activated Carbon	Zeolites
BET Surface Area (m²/g)	1100 - 1325[1]	500 - 2500[2]	300 - 800[2]
Pore Volume (cm³/g)	~0.6	0.3 - 0.8	0.10 - 0.35[2]
Pore Size (nm)	~1.1	Micro (<2), Meso (2-50), Macro (>50)	Micro (<2)

Table 2: Carbon Dioxide (CO₂) Adsorption Capacity

Material	CO₂ Adsorption Capacity (mmol/g)	Conditions
MOF-74-Ni	~4.4	298 K, 1 bar
Activated Carbon	3 - 5	Moderate pressures and temperatures[2]
Zeolite 13X	~3.9	298 K, 1 bar

Note: Adsorption capacities can vary significantly based on the specific type of activated carbon or zeolite and the experimental conditions.

MOFs, and specifically MOF-74-Ni, demonstrate a high CO₂ uptake capacity, which is often greater than that of commercial zeolites and activated carbons under similar conditions.[3] This is attributed to the strong interaction between CO₂ molecules and the open metal sites within the MOF structure.

Catalytic Performance

The uniform and well-defined active sites in MOF-74-Ni, composed of nickel nodes, make it a promising catalyst for various chemical reactions. Unlike activated carbon, which is generally used as a catalyst support, and zeolites, whose catalytic activity is primarily due to their Brønsted or Lewis acidity, MOF-74-Ni offers catalytic sites with a unique electronic and geometric environment.

Table 3: Comparative Catalytic Activity for CO₂ Hydrogenation

Catalyst	CO₂ Conversion (%)	CH₄ Selectivity (%)	Temperature (°C)
Ni-MOF-74 derived	~75	>95	350
Zeolite-supported Ni	50 - 70	80 - 95	350 - 400
Activated Carbon-supported Ni	40 - 60	70 - 90	350 - 400

Note: The data presented is a representative range compiled from various sources and may not reflect the results of a single direct comparative study.

In the hydrogenation of CO₂, catalysts derived from Ni-MOF-74 have shown high activity and selectivity towards methane.[4][5] The well-dispersed nickel nanoparticles formed from the MOF precursor are believed to be responsible for this enhanced performance.

Experimental Protocols

Accurate and reproducible experimental data are crucial for the objective comparison of materials. The following sections outline standardized methodologies for evaluating the adsorption and catalytic performance of porous materials.

Gas Adsorption Measurements

Gas adsorption isotherms are fundamental to characterizing the porous properties of a material. The volumetric method is a commonly employed technique.

Experimental Workflow for Volumetric Gas Adsorption

Caption: A generalized workflow for determining gas adsorption isotherms using the volumetric method.

Methodology:

• Sample Preparation: A known mass of the porous material is placed in a sample tube and degassed under vacuum at an elevated temperature to remove any adsorbed impurities.

• Dosing: A known quantity of adsorbate gas is introduced into a manifold of known volume.

• Adsorption: The gas is then expanded into the sample tube. The amount of gas that adsorbs onto the material is determined by measuring the pressure drop in the system once equilibrium is reached.

• Isotherm Construction: This process is repeated at various pressures to construct an adsorption isotherm, which plots the amount of gas adsorbed versus pressure at a constant temperature.

• Data Analysis: The resulting isotherm is analyzed using models such as the Brunauer-Emmett-Teller (BET) theory to calculate the specific surface area or the Langmuir model to determine the monolayer capacity.

Catalytic Performance Evaluation

The catalytic activity of a material is typically assessed in a reactor system where reactants are passed over a catalyst bed under controlled conditions.

Experimental Workflow for Heterogeneous Catalysis

Caption: A schematic of a typical experimental setup for evaluating the performance of a heterogeneous catalyst.

Methodology:

• Catalyst Packing: A known amount of the catalyst is packed into a fixed-bed reactor.

• Pre-treatment: The catalyst is often pre-treated in situ, for example, by reduction in a hydrogen flow at an elevated temperature.

• Reaction: A reactant gas mixture with a specific composition is passed through the catalyst bed at a controlled flow rate and temperature.

• Product Analysis: The composition of the effluent gas stream is analyzed using techniques like gas chromatography (GC) to determine the concentration of reactants and products.

• Performance Metrics: Key performance indicators such as conversion, selectivity, and turnover frequency (TOF) are calculated based on the analytical results.

Conclusion

MOF-74-Ni demonstrates significant advantages in terms of high adsorption capacity for specific gases like CO₂ and promising catalytic activity for reactions such as CO₂ hydrogenation. Its tunable structure and high density of active sites offer opportunities for designing materials with tailored properties for specific applications in research and drug development, such as gas storage, separation, and catalysis. While traditional materials like activated carbon and zeolites remain cost-effective and robust options for many industrial processes, the superior performance of MOF-74-Ni in certain areas highlights its potential as a next-generation porous material. The choice of material will ultimately depend on the specific requirements of the application, including performance, stability, and cost-effectiveness.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. blog.novomof.com [blog.novomof.com]
• 4. scilit.com [scilit.com]
• 5. researchgate.net [researchgate.net]

Unlocking the Electronic Landscape of M-MOF-74: A DFT-Based Comparative Guide

A deep dive into the electronic structures of Metal-Organic Frameworks (MOFs) is crucial for tailoring their application in areas like gas separation, catalysis, and drug delivery. This guide provides a comparative analysis of the electronic properties of the M-MOF-74 series, where M represents various metal centers, based on Density Functional Theory (DFT) studies. We present key quantitative data, detailed experimental protocols, and a visual representation of the computational workflow to aid researchers in this dynamic field.

The M-MOF-74 series, also known as CPO-27-M, is renowned for its high density of open metal sites, leading to exceptional performance in various applications. The choice of the metal cation (M) significantly influences the electronic structure and, consequently, the material's properties. DFT calculations have emerged as a powerful tool to elucidate these structure-property relationships at the atomic level.

Comparative Analysis of Electronic Properties

DFT studies have revealed significant variations in the electronic properties of M-MOF-74 with different metal centers. Key parameters such as band gap energies and the nature of metal-ligand bonding are summarized below.

Metal (M)	Calculated Band Gap (eV)	Magnetic Behavior	Key Findings
Mg	1.20 - 1.73	Non-magnetic	Exhibits semiconducting properties.[1][2] The bonds between magnesium cations and oxygen atoms are predominantly ionic.[2]
Mn	-	-	The bonding between manganese cations and oxygen atoms is primarily ionic.[2][3]
Co	-	-	Shows predominantly ionic character in the bonds between cobalt cations and oxygen atoms.[2][3] Unusual H-bonds have been identified in Co-MOF-74.[3]
Ni	-	Ferromagnetic	-
Zn	-	-	-
Ti	-	Antiferromagnetic	Predicted to be an efficient adsorbent for toxic molecules.[4][5]
V	-	Antiferromagnetic	Predicted to be an efficient adsorbent for toxic molecules and shows potential for magnetic sensing of NO2.[4][5]
Cr	-	Antiferromagnetic	-
Fe	-	Antiferromagnetic	-
Cu	-	Antiferromagnetic	-

Experimental and Computational Protocols

The presented data is derived from first-principles DFT calculations. A typical computational methodology involves the following steps:

• Structural Optimization: The crystal structure of the M-MOF-74 is optimized to find the lowest energy configuration. This involves relaxing both the lattice parameters and the atomic positions until the forces on the atoms are negligible.[1]

• Electronic Structure Calculation: Using the optimized geometry, the electronic structure is calculated. This step yields the band structure and the density of states (DOS), which are crucial for understanding the electronic properties.

• Choice of Functional and Basis Set: The accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set. For instance, hybrid functionals like B3LYP and M06 with a 6-31G* basis set have been employed in some studies.[1]

• DFT+U for Transition Metals: For transition metals with strongly correlated d-electrons, a Hubbard U correction (DFT+U) is often applied to improve the description of their electronic states and provide better agreement with experimental bandgaps.[4][5][6]

Computational Workflow for DFT Analysis of M-MOF-74

The following diagram illustrates the typical workflow for performing DFT calculations on M-MOF-74 materials.

Computational workflow for DFT studies of M-MOF-74.

This guide provides a foundational understanding of the comparative electronic structures of M-MOF-74 as determined by DFT studies. Researchers can leverage this information to select appropriate metal centers for specific applications and to guide further computational and experimental investigations into this versatile class of materials.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Recent trends on density functional theory–assisted calculations of structures and properties of metal–organic frameworks and metal–organic frameworks-derived nanocarbons | Journal of Materials Research | Cambridge Core [cambridge.org]
• 4. Comprehensive DFT Investigation of Small-Molecule Adsorption on the Paradigm M-MOF-74 Family of Metal-Organic Frameworks | CoLab [colab.ws]
• 5. Comprehensive DFT investigation of small-molecule adsorption on the paradigm M-MOF-74 family of metal–organic frameworks - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. pages.uoregon.edu [pages.uoregon.edu]

Performance Comparison: Single-Metal vs. Mixed-Metal MOF-74

A Comparative Analysis of Single-Metal vs. Mixed-Metal MOF-74: A Guide for Researchers and Drug Development Professionals

The versatile MOF-74 framework, known for its exceptional porosity and high density of open metal sites, has garnered significant attention in fields ranging from gas separation and catalysis to drug delivery. While single-metal MOF-74 variants have been extensively studied, the incorporation of multiple metals into the framework, creating mixed-metal or bimetallic MOF-74, has opened new avenues for tuning material properties and enhancing performance. This guide provides a comparative analysis of single-metal and mixed-metal MOF-74, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting and designing materials for their specific applications.

The introduction of a second metal into the MOF-74 structure can lead to synergistic effects, resulting in improved stability, enhanced catalytic activity, and tunable drug release profiles. Below is a summary of key performance metrics comparing single-metal and mixed-metal MOF-74 frameworks in various applications.

Gas Adsorption and Catalysis

Mixed-metal MOF-74 has demonstrated significant advantages in gas adsorption and catalysis. The ability to tune the electronic properties and coordination environment of the metal centers by introducing a secondary metal can lead to enhanced performance. For instance, in carbon capture applications, mixed-metal systems can exhibit both high adsorption capacity and catalytic activity for CO2 conversion.

Material	Application	Key Findings	Reference
NiMg-MOF-74	CO2 Capture and Methanation	The mixed-metal framework acts as a template to disperse small Ni nanoclusters. By varying the Ni:Mg ratio, the accessible surface area and crystallinity can be tuned, influencing CO2 adsorption and hydrogenation selectivity. The composite system retains a portion of the CO2 adsorption capacity of Mg-MOF-74 while also being an active catalyst for CO2 methanation.[1][2]	[1][2]
50Ni50Mg-MOF-74 derived catalyst	CO2 Hydrogenation	Exhibited superior performance in CO2 hydrogenation to methane (B114726) at 350 °C compared to catalysts derived solely from Ni-MOF-74.[2]	[2]
MgₓCu₁₋ₓ-MOF-74	CO2 Adsorption	The bimetallic MOF-74 retained a crystal structure similar to its monometallic counterparts and showed superior CO2 uptake under visible light. Mg₀.₄Cu₀.₆-MOF-74 exhibited the highest CO2 uptake of 3.52 mmol·g⁻¹, which was 1.18 and 2.09 times higher than that of Mg- and Cu-MOF-74, respectively.[3]	[3]
Co/Ni-MOF-74	Cyclohexene (B86901) Oxidation	The introduction of active Co into the inert Ni-MOF-74 framework enabled catalytic activity for cyclohexene oxidation. The mixed-metal catalyst showed superior performance compared to pure Co-MOF-74 containing a similar amount of Co.[4]	[4]
Bimetal MOF-74-Co/Cu	Toluene (B28343) Adsorption	The introduction of Cu ions increased the specific surface area and pore volume of MOF-74-Co. A Co/Cu ratio of 0.68/0.32 resulted in a higher toluene adsorption capacity than the single-metal MOFs.[5][6]	[5][6]

Drug Delivery

In the realm of drug delivery, mixed-metal MOF-74 offers a unique platform for controlling the release kinetics of therapeutic agents. The solubility of the metal centers plays a crucial role in the degradation of the MOF and the subsequent release of the encapsulated drug. By creating mixed-metal systems, it is possible to fine-tune the degradation rate and, consequently, the drug release profile.

Material	Drug	Key Findings	Reference
Mg-Zn-MOF-74	Curcumin (B1669340)	The ratio of Mg-MOF-74 to Zn-MOF-74 was varied to control the pharmacokinetic release rate of curcumin. Increasing the concentration of the more soluble Mg-MOF-74 enhanced both the amount of curcumin delivered and the rate of drug delivery. Diffusion constants ranged from 0.17 h¹/² for 20:80 Mg:Zn to 0.26 h¹/² for 80:20 Mg:Zn.[7][8]	[7][8]
Ni/Cu-MOF-74	Nitric Oxide (NO)	This mixed-metal MOF allows for dual-action NO delivery: a rapid, kinetic release of pre-adsorbed NO and subsequent continuous, catalytic generation of NO from a suitable substrate.[9]	[9]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the synthesis and characterization of MOF materials. Below are representative methodologies for the synthesis of single-metal and mixed-metal MOF-74.

Synthesis of Single-Metal Mg-MOF-74

A common method for synthesizing Mg-MOF-74 is through a solvothermal reaction.

• Precursor Solution Preparation: Dissolve 2,5-dihydroxyterephthalic acid (H₄DOBDC) and magnesium nitrate (B79036) hexahydrate (Mg(NO₃)₂·6H₂O) in a mixed solvent of N,N-dimethylformamide (DMF), ethanol (B145695) (EtOH), and water (H₂O) with a volume ratio of 15:1:1.[10]

• Reaction: Place the precursor solution in a crystallization kettle and heat it in an oven at 125 °C for 20 hours.[10]

• Purification: After cooling, pour out the mother liquor to obtain yellow microcrystals. The obtained crystals are washed with DMF three times and then immersed in methanol (B129727) for solvent exchange. This exchange is repeated three times over several days.[10]

• Activation: The purified crystals are dried in a vacuum oven at 200 °C to remove the solvent and activate the MOF.[10]

Synthesis of Mixed-Metal MgₓCu₁₋ₓ-MOF-74 (One-Pot Method)

Mixed-metal MOF-74 can be synthesized using a one-pot solvothermal method.

• Precursor Solution Preparation: Mix magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O) and copper nitrate trihydrate (Cu(NO₃)₂·3H₂O) in the desired molar ratio (e.g., 1.5:1.5 for Mg₀.₅Cu₀.₅).[11] Dissolve the metal salts and the organic linker, 2,5-dihydroxyterephthalic acid (H₄dhtp), in a mixed solvent system, such as DMF-EtOH-MeOH.[3][11]

• Reaction: The synthesis is carried out at a specific temperature (e.g., 398 K) for a set time (e.g., 24 hours).[3]

• Purification and Activation: The resulting product is washed, solvent-exchanged, and activated using procedures similar to those for single-metal MOF-74.

Characterization Techniques

A suite of characterization techniques is essential to confirm the synthesis of the desired MOF and to understand its properties.

• Powder X-ray Diffraction (PXRD): To verify the crystalline structure and phase purity of the synthesized MOF. The PXRD patterns of mixed-metal MOF-74 are typically identical to those of the single-metal analogues.[12][13]

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the MOF crystals.[12][13]

• Energy-Dispersive X-ray Spectroscopy (EDS) / Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): To determine the elemental composition and the ratio of the different metals in the mixed-metal MOFs.[12][13]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the MOF and to determine the temperature at which the framework starts to decompose.[14]

• N₂ Adsorption-Desorption Isotherms: To measure the Brunauer-Emmett-Teller (BET) surface area and pore volume of the MOF, which are crucial for applications in gas storage and catalysis.[12][13]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the MOF and to confirm the coordination of the organic linker to the metal centers.[14]

Visualizing Synthesis and Structure

Diagrams created using Graphviz can help visualize the synthesis process and the resulting structures.

Caption: A flowchart illustrating the typical synthesis workflow for both single-metal and mixed-metal MOF-74.

Caption: A simplified 2D representation of the hexagonal pore structure in single-metal and mixed-metal MOF-74.

Conclusion

The development of mixed-metal MOF-74 represents a significant advancement in the field of metal-organic frameworks. The ability to incorporate multiple metals provides a powerful tool for fine-tuning the material's properties to meet the demands of specific applications. For researchers and professionals in drug development, mixed-metal MOF-74 offers exciting possibilities for creating more efficient catalysts, selective adsorbents, and sophisticated drug delivery systems with controlled release profiles. While the synthesis and characterization of these materials can be more complex than their single-metal counterparts, the potential for enhanced performance makes them a compelling area for further research and development.

References

• 1. Mixed‐Metal MOF‐74 Templated Catalysts for Efficient Carbon Dioxide Capture and Methanation (Journal Article) | OSTI.GOV [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. One-Pot Method Synthesis of Bimetallic MgCu-MOF-74 and Its CO2 Adsorption under Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparation and characterization of Bimetal MOF-74-Co/Cu and its toluene adsorption performances - ProQuest [proquest.com]
• 6. Preparation and characterization of Bimetal MOF-74-Co/Cu and its toluene adsorption performances | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mixing Mg-MOF-74 with Zn-MOF-74: A Facile Pathway of Controlling the Pharmacokinetic Release Rate of Curcumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Controlled Synthesis of Mg-MOF-74 and Its CO2 Adsorption in Flue Gas [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to MOF-74-Ni and Zeolites for Industrial Applications

For researchers, scientists, and drug development professionals, the selection of porous materials is a critical decision that can significantly impact the efficiency and viability of processes such as gas separation, storage, and catalysis. This guide provides an objective comparison of the industrial viability of the metal-organic framework MOF-74-Ni and traditional zeolites, supported by experimental data and detailed methodologies.

Metal-organic frameworks (MOFs) have emerged as a promising class of crystalline porous materials, distinguished by their exceptionally high surface areas and tunable structures.[1] Among them, MOF-74-Ni has garnered significant attention, particularly for applications like carbon dioxide capture. Zeolites, on the other hand, are well-established microporous aluminosilicates that have been the workhorses of the industry for decades, valued for their robustness and low cost.[2][3] This guide delves into a head-to-head comparison of these two materials, focusing on key performance indicators that determine their industrial applicability.

Quantitative Performance Comparison

The industrial viability of a porous material is primarily assessed based on its adsorption capacity, selectivity, stability, and cost-effectiveness. The following tables summarize the key quantitative data for MOF-74-Ni and a representative zeolite, Zeolite 13X, which is a common industrial adsorbent for CO2 capture.

Parameter	MOF-74-Ni	Zeolite 13X	Test Conditions
CO₂ Adsorption Capacity	~4.9 mmol/g	~3.5 - 5.0 mmol/g	298 K, 1 bar
CO₂/N₂ Selectivity	High	Moderate to High	Varies with conditions
BET Surface Area	~1100 - 1400 m²/g	~600 - 800 m²/g	N₂ adsorption at 77 K
Pore Volume	~0.6 - 0.8 cm³/g	~0.3 - 0.4 cm³/g	N₂ adsorption at 77 K

Table 1: Comparison of Adsorption Properties. This table highlights the superior CO₂ adsorption capacity and surface area of MOF-74-Ni compared to Zeolite 13X under typical conditions.

Parameter	MOF-74-Ni	Zeolites	Notes
Thermal Stability	Up to ~400 °C	Up to ~700 °C	In inert atmosphere.
Hydrothermal Stability	Moderate; retains a significant portion of its capacity in the presence of water.[4]	High; generally stable in the presence of water and steam.	Stability can vary depending on the specific zeolite type and conditions.
Chemical Stability	Sensitive to strong acids and bases.	Generally resistant to a wide range of chemicals, but can be sensitive to strong acids.
Production Cost	High; estimated at ~$35-71/kg for solvothermal synthesis.[2][5]	Low; mature and scalable production processes.	Cost for MOFs can be potentially reduced with alternative synthesis methods.[2][5]

Table 2: Comparison of Stability and Cost. This table underscores the key advantages of zeolites in terms of thermal and hydrothermal stability and cost-effectiveness, which are critical factors for industrial-scale operations.

Experimental Protocols

To ensure the reproducibility and reliability of the presented data, this section outlines the detailed methodologies for the key experiments cited.

CO₂ Adsorption Capacity Measurement (Volumetric Method)

Objective: To determine the equilibrium adsorption capacity of CO₂ on the adsorbent material at a given temperature and pressure.

Methodology:

• Sample Activation: A known mass of the adsorbent material (MOF-74-Ni or zeolite) is placed in the sample tube of a volumetric adsorption analyzer. The sample is then activated by heating under a high vacuum (e.g., to 150-350 °C) for several hours to remove any adsorbed guest molecules from the pores.

• Isotherm Measurement: The sample tube is cooled to the desired experimental temperature (e.g., 298 K). A known amount of CO₂ gas is then incrementally introduced into the sample tube.

• Equilibrium: After each dose of gas, the system is allowed to equilibrate, and the pressure is recorded. The amount of gas adsorbed is calculated from the pressure change in the calibrated volume of the apparatus.

• Data Analysis: The process is repeated at various pressures to generate an adsorption isotherm, which plots the amount of CO₂ adsorbed versus pressure at a constant temperature.

Brunauer-Emmett-Teller (BET) Surface Area and Pore Volume Analysis

Objective: To determine the specific surface area and pore volume of the material.

Methodology:

• Sample Preparation: The sample is activated as described in the CO₂ adsorption protocol.

• Nitrogen Adsorption: The analysis is typically performed using nitrogen gas at its boiling point (77 K). A nitrogen adsorption-desorption isotherm is measured by incrementally increasing and then decreasing the pressure of nitrogen gas in the sample cell.

• Data Analysis:

  • BET Surface Area: The Brunauer-Emmett-Teller (BET) theory is applied to the adsorption data in the relative pressure (P/P₀) range of approximately 0.05 to 0.35 to calculate the specific surface area.

  • Pore Volume: The total pore volume is typically estimated from the amount of nitrogen adsorbed at a relative pressure close to saturation (e.g., P/P₀ = 0.99).

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

Objective: To determine the decomposition temperature of the material.

Methodology:

• Sample Preparation: A small, accurately weighed sample of the material is placed in a TGA crucible.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (typically nitrogen or air).

• Mass Loss Measurement: The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis: The decomposition temperature is identified as the temperature at which a significant mass loss occurs, indicating the breakdown of the material's structure.

Gas Separation Performance (Breakthrough Analysis)

Objective: To evaluate the dynamic separation performance of the adsorbent for a specific gas mixture.

Methodology:

• Column Packing: A fixed-bed column is packed with a known amount of the adsorbent material.

• Activation: The packed bed is activated in situ by heating under an inert gas flow.

• Gas Mixture Introduction: A gas mixture with a known composition (e.g., CO₂/N₂) is passed through the column at a constant flow rate and temperature.

• Effluent Analysis: The composition of the gas exiting the column is continuously monitored using a mass spectrometer or gas chromatograph.

• Breakthrough Curve: A breakthrough curve is generated by plotting the concentration of the more strongly adsorbed component (e.g., CO₂) at the outlet as a function of time. The time it takes for the outlet concentration to reach a certain percentage of the inlet concentration is the breakthrough time.

Visualizing the Industrial Viability Assessment

The following diagrams illustrate the key relationships and workflows involved in assessing the industrial viability of adsorbent materials.

References

• 1. researchgate.net [researchgate.net]
• 2. alchemy.cchem.berkeley.edu [alchemy.cchem.berkeley.edu]
• 3. researchgate.net [researchgate.net]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Safe Disposal of MOF-74-Ni: A Comprehensive Guide for Laboratory Personnel

Proper management and disposal of Metal-Organic Frameworks (MOFs), such as MOF-74-Ni, are critical for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe handling and disposal of MOF-74-Ni, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle MOF-74-Ni with appropriate personal protective equipment (PPE) to minimize exposure risks. Nickel compounds can be hazardous, and inhalation or skin contact should be avoided.

Personal Protective Equipment (PPE):

• Respiratory Protection: For nuisance exposures, use a P95 (US) or P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[1]

• Hand Protection: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses with side-shields or chemical goggles.

• Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

In Case of Accidental Exposure:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][2]

• Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[1][2]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1][2]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical attention.[1]

MOF-74-Ni Disposal Procedures

The primary recommended method for the disposal of MOF-74-Ni is through a licensed professional waste disposal service.[1] This ensures compliance with regulatory requirements and minimizes environmental impact.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Carefully collect all MOF-74-Ni waste, including residual material from synthesis, used samples, and contaminated labware (e.g., filter paper, gloves).

  • To prevent dust formation, you can collect the material with a wet cloth or gently sweep it.[2]

  • Place the collected waste into a suitable, clearly labeled, and sealed container.

• Container Labeling:

  • Label the waste container clearly as "Hazardous Waste: Contains Nickel Compounds (MOF-74-Ni)".

  • Include any other relevant hazard information as per your institution's safety guidelines.

• Engage a Licensed Disposal Company:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup by a licensed professional waste disposal service.

  • Provide the disposal company with the Material Safety Data Sheet (MSDS) for MOF-74-Ni.[1]

• Recommended Disposal Method:

  • The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1] This ensures the complete destruction of the organic linker and captures any harmful byproducts.

• Disposal of Contaminated Packaging:

  • Any packaging that has come into direct contact with MOF-74-Ni should be treated as hazardous waste and disposed of in the same manner as the unused product.[1]

Spill and Leak Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

• Evacuate the Area: Evacuate personnel from the immediate spill area.[1]

• Ensure Adequate Ventilation: Increase ventilation in the area to disperse any airborne dust.[1]

• Personal Protection: Wear the appropriate PPE as described in Section 1 before attempting to clean the spill.[1]

• Containment and Cleanup:

  • Avoid creating dust.[1]

  • Gently sweep or shovel the spilled material into a suitable, closed container for disposal.[1]

  • Do not let the product enter drains.[1]

Quantitative Data Summary

While specific quantitative data for disposal is highly dependent on the licensed disposal company and local regulations, the following table summarizes key safety parameters.

Parameter	Specification	Source
Respiratory Protection	P95 (US) or P1 (EU EN 143) for nuisance exposures	[1]
OV/AG/P99 (US) or ABEK-P2 (EU EN 143) for higher levels	[1]
Disposal Method	Chemical incineration with afterburner and scrubber	[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of MOF-74-Ni.

MOF-74-Ni Disposal Workflow

References

• 1. capotchem.cn [capotchem.cn]
• 2. ruixibiotech.com [ruixibiotech.com]

Personal protective equipment for handling MOF-74-Ni

Essential Safety and Handling Guide for MOF-74-Ni

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling MOF-74-Ni. The following procedural guidance outlines personal protective equipment (PPE), operational plans, and disposal methods to ensure safe laboratory practices.

Hazard Identification and Safety Data Summary

While the toxicological properties of MOF-74-Ni have not been exhaustively investigated, it is prudent to handle it with care due to its composition.[1] The primary hazards are associated with the nickel content and the potential for inhalation of fine dust particles. Nickel is a known skin sensitizer (B1316253) and some nickel compounds are suspected carcinogens.[2]

Hazard Category	Description	Source
Inhalation	May cause respiratory irritation.[1] Chronic overexposure to nickel-containing fumes may affect pulmonary functions.[3]	[1][3]
Skin Contact	Nickel and its compounds can cause skin sensitization and allergic dermatitis.
Eye Contact	May cause irritation.[1]	[1]
Ingestion	Ingestion of significant quantities may be harmful. Always consult a physician if swallowed.[1]	[1]
Carcinogenicity	No component of this product at levels greater than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC.[1] However, nickel and some nickel compounds are classified as suspected of causing cancer.[2]	[1][2]
Chronic Effects	To the best of current knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated.[1]	[1]

Personal Protective Equipment (PPE) Requirements

A risk assessment should be conducted for each specific procedure to determine the appropriate level of PPE. The following table summarizes the recommended PPE for handling MOF-74-Ni.

Protection Type	Recommended Equipment	Specifications and Use Cases
Hand Protection	Nitrile gloves	Wear protective gloves to minimize skin contact.
Eye Protection	Safety glasses with side-shields or goggles	Protects against dust particles and chemical splashes.
Respiratory Protection	N95/P95 or FFP2 dust mask	For handling small quantities in a well-ventilated area or for nuisance exposures.[1]
Half-face or full-face respirator with P100/P3 particulate filters	For handling larger quantities, or when dust generation is likely. For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[1]
Body Protection	Laboratory coat	Standard protection for laboratory work.
Chemical-resistant apron or coveralls	Recommended when handling larger quantities or during procedures with a high risk of spillage.

Operational and Disposal Plans

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling MOF-74-Ni from receipt to disposal, emphasizing safety at each step.

Caption: Workflow for the safe handling of MOF-74-Ni.

Detailed Handling Procedures

• Receiving and Storage : Upon receipt, inspect the container for damage. Store in a cool, dry, well-ventilated area away from incompatible materials such as strong acids.[4]

• Engineering Controls : All handling of MOF-74-Ni powder that could generate dust should be conducted in a chemical fume hood or a ventilated enclosure to minimize inhalation exposure.[2]

• Weighing and Transfer : When weighing and transferring the material, use techniques that minimize dust creation.

• Spill Management : In case of a spill, avoid creating dust.[1] Use a wet cloth or a HEPA-filtered vacuum for cleanup.[5] Place the collected material into a sealed container for disposal.[1]

• First Aid :

  • Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen and consult a physician.[1]

  • Skin Contact : Wash the affected area with soap and plenty of water.[1]

  • Eye Contact : Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1]

  • Ingestion : Rinse mouth with water and consult a physician.[1]

Disposal Plan

All waste containing MOF-74-Ni, including contaminated consumables, should be treated as hazardous waste.

• Solid Waste : Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a clearly labeled, sealed container.

• Chemical Waste : Solutions containing MOF-74-Ni should be collected in a designated, labeled hazardous waste container.

• Final Disposal : Arrange for disposal through a licensed professional waste disposal service.[1] Incineration in a chemical incinerator equipped with an afterburner and scrubber is a recommended disposal method.[1]

PPE Selection Logic

The selection of appropriate PPE is critical and depends on the specific experimental conditions. The following diagram illustrates the decision-making process for choosing the correct level of respiratory protection.

Caption: PPE selection logic for respiratory protection.

References

• 1. capotchem.cn [capotchem.cn]
• 2. sdfine.com [sdfine.com]
• 3. midwaymetals.com.au [midwaymetals.com.au]
• 4. Nickel - ESPI Metals [espimetals.com]
• 5. ruixibiotech.com [ruixibiotech.com]